sodium;2-ethylhexyl sulfate

Core Science & Biosynthesis

Synthesis and Characterization of Sodium 2-Ethylhexyl Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of sodium 2-ethylhexyl sulfate (B86663), an anionic surfactant with wide-ranging applications in industrial processes and potentially in pharmaceutical formulations as a wetting agent and emulsifier. This document details common synthetic routes, experimental protocols, and in-depth characterization methodologies.

Synthesis of Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate is commercially produced by the sulfation of 2-ethylhexanol, followed by neutralization with a sodium base. Laboratory-scale syntheses can be achieved through various methods, with the use of a sulfur trioxide-pyridine complex being a common approach.

Industrial Manufacturing Process

The industrial production of sodium 2-ethylhexyl sulfate typically involves a continuous sulfation reaction in a falling film reactor.[1][2] In this process, 2-ethylhexyl alcohol and sulfur trioxide are reacted in a roughly 1:1 molar ratio.[2] The reaction is highly exothermic and requires careful temperature control, generally maintained between 30-60°C.[2] The resulting 2-ethylhexyl hydrogen sulfate is then neutralized with sodium hydroxide (B78521) to yield the final product.[1][2]

Laboratory-Scale Synthesis

A common laboratory method for the synthesis of sodium 2-ethylhexyl sulfate involves the use of a sulfur trioxide-pyridine complex as the sulfonating agent. This method offers a milder and more controlled reaction compared to the use of fuming sulfuric acid.

Experimental Protocol: Synthesis via Sulfur Trioxide-Pyridine Complex

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-ethylhexanol (1 equivalent) in a suitable anhydrous solvent such as pyridine (B92270) or dichloromethane (B109758) under an inert atmosphere (e.g., nitrogen or argon).

• Sulfation: Cool the solution in an ice bath. Prepare a solution of sulfur trioxide-pyridine complex (1.0-1.2 equivalents) in the same solvent and add it dropwise to the alcohol solution while maintaining the temperature below 10°C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Neutralization: Upon completion of the reaction, cool the mixture in an ice bath and slowly add a solution of sodium hydroxide (1 equivalent) in water or ethanol (B145695) to neutralize the resulting 2-ethylhexyl hydrogen sulfate.

• Isolation and Purification: The product can be isolated by removal of the solvent under reduced pressure. The crude sodium 2-ethylhexyl sulfate can be purified by recrystallization from a suitable solvent system, such as ethanol/water or acetone/water, to remove unreacted starting materials and inorganic salts.[3][4]

A multi-stage synthesis using aminosulfonic acid and pyridine under microwave irradiation, followed by treatment with sodium carbonate and sodium sulfate, has also been reported.[1]

Synthesis Pathway

Caption: General reaction scheme for the synthesis of sodium 2-ethylhexyl sulfate.

Characterization of Sodium 2-Ethylhexyl Sulfate

Thorough characterization is essential to confirm the identity, purity, and physicochemical properties of the synthesized sodium 2-ethylhexyl sulfate.

Physicochemical Properties

A summary of the key physicochemical properties of sodium 2-ethylhexyl sulfate is presented in Table 1.

Table 1: Physicochemical Properties of Sodium 2-Ethylhexyl Sulfate

Property	Value	Reference(s)
Molecular Formula	C₈H₁₇NaO₄S	[1][5]
Molecular Weight	232.27 g/mol	[1][5]
Appearance	White to off-white powder/crystalline solid or clear, colorless to yellowish liquid	[1][5]
Solubility	Soluble in water	[1]
Density	1.12 g/mL at 20 °C (lit.)	[6]
Stability	Stable in weak acid and alkali, and hard water; hydrolyzes in strong acid.	[1]

Spectroscopic Analysis

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 3.9 - 4.1	t	2H	-CH₂-O-SO₃⁻
~ 1.5 - 1.7	m	1H	-CH(CH₂CH₃)-
~ 1.2 - 1.5	m	8H	-CH₂- (butyl chain)
~ 0.8 - 1.0	t + t	6H	-CH₃ (butyl chain) and -CH₃ (ethyl group)

Predicted ¹³C NMR Spectrum:

Chemical Shift (ppm)	Assignment
~ 68 - 70	-CH₂-O-SO₃⁻
~ 38 - 40	-CH(CH₂CH₃)-
~ 28 - 32	-CH₂- (butyl chain)
~ 22 - 24	-CH₂- (butyl chain)
~ 13 - 15	-CH₃ (butyl chain)
~ 10 - 12	-CH₃ (ethyl group)

2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of sodium 2-ethylhexyl sulfate is expected to exhibit characteristic absorption bands for the alkyl and sulfate functional groups. An experimental spectrum is available from Rewo Chemische Werke.[4]

Table 2: Expected FTIR Absorption Bands for Sodium 2-Ethylhexyl Sulfate

Wavenumber (cm⁻¹)	Vibration
2850 - 3000	C-H stretching (alkyl groups)
1450 - 1470	C-H bending (alkyl groups)
~1250	S=O asymmetric stretching (sulfate)
~1060	S=O symmetric stretching (sulfate)
~850	C-O-S stretching

2.2.3. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight and to study the fragmentation pattern of the molecule. For anionic surfactants like sodium 2-ethylhexyl sulfate, electrospray ionization (ESI) is a suitable technique.

Expected Fragmentation Pattern:

Purity and Compositional Analysis

The purity of synthesized sodium 2-ethylhexyl sulfate and the composition of commercial products can be determined using standard analytical methods.

Table 3: Analytical Methods for Quality Control

Parameter	Method	Standard Reference(s)
Anionic Active Matter	Two-phase titration	ISO 2271
Sodium Chloride	Potentiometric titration	GB/T 15963, ISO 894
Sodium Sulfate	Gravimetric or titrimetric methods	GB/T 15963, ISO 894
pH (of aqueous solution)	Potentiometry	GB/T 6368, ISO 4316

Experimental Workflow for Characterization

References

• 1. Sodium 2-ethylhexyl sulfate synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. aaqr.org [aaqr.org]

An In-depth Technical Guide to the Physicochemical Properties of Sodium 2-Ethylhexyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-ethylhexyl sulfate (B86663) (SEHS), with the CAS number 126-92-1, is an anionic surfactant widely utilized across various industrial and scientific fields.[1] Its molecular structure, featuring a branched alkyl chain, imparts unique properties such as excellent wetting, emulsifying, and dispersing capabilities.[2] SEHS is particularly noted for its stability in solutions with high electrolyte concentrations and across a range of pH levels, making it a valuable component in formulations for pharmaceuticals, personal care products, and industrial cleaners.[3][4] This technical guide provides a comprehensive overview of the core physicochemical properties of sodium 2-ethylhexyl sulfate, detailed experimental protocols for their determination, and visual representations of its chemical structure and functional relationships.

Chemical Structure and Properties

Sodium 2-ethylhexyl sulfate is the sodium salt of 2-ethylhexyl hydrogen sulfate.[5] Its amphiphilic nature, consisting of a hydrophobic branched eight-carbon alkyl chain and a hydrophilic sulfate head group, is fundamental to its surface-active properties.

Caption: Chemical structure of Sodium 2-Ethylhexyl Sulfate.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of sodium 2-ethylhexyl sulfate compiled from various technical sources.

Table 1: General and Physical Properties

Property	Value	Conditions/Notes	Source(s)
Molecular Formula	C₈H₁₇NaO₄S
Molecular Weight	232.27 g/mol	[6]
Appearance	Clear, colorless to yellowish, slightly viscous liquid	Typically as a ~40% aqueous solution	[4][5][7]
Density	1.12 g/mL	at 20 °C	[8]
1.109 g/cm³	at 20 °C	[9]
1.114 g/cm³	at 21.7 °C (71.1 °F)	[5][10]
Boiling Point	96-104 °C (205-219 °F)	at 760 mmHg	[5][10]
Melting Point	148-149 °C	[8][11]
Flash Point	> 93 °C (> 200 °F)	[2][5][10]
Vapor Pressure	22.5 mmHg	at 25 °C (77 °F)	[5][10]

Table 2: Solution Properties

Property	Value	Conditions/Notes	Source(s)
Solubility in Water	Miscible / Freely Soluble	at 20 °C	[9][12]
≥ 100 mg/mL	at 20 °C (68 °F)	[5][10]
pH	7.3	0.1% aqueous solution	[9]
7.5 - 10.5	10% solution	[13]
Surface Tension	50 dynes/cm	0.1% aqueous solution at 25 °C	[9]
Critical Micelle Concentration (CMC)	0.76 x 10⁻³ to 6.00 x 10⁻³ M	Dependent on method and conditions	[14]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of physicochemical properties. Below are protocols for key experiments.

Synthesis Protocol

A common industrial synthesis involves the sulfation of 2-ethylhexanol followed by neutralization.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Sodium 2-ethylhexyl sulfate synthesis - chemicalbook [chemicalbook.com]
• 3. Anillo de Du Nouy y Placa Wilhelmy Tensiómetro de interfaz de tensión de superficie líquida [spanish.bonnin-instruments.com]
• 4. ERIC - EJ1113953 - Determination of Surface Tension of Surfactant Solutions through Capillary Rise Measurements: An Image-Processing Undergraduate Laboratory Experiment, Journal of Chemical Education, 2016-Sep [eric.ed.gov]
• 5. s2fc9270662c5bb77.jimcontent.com [s2fc9270662c5bb77.jimcontent.com]
• 6. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rasametrology.com.mx [rasametrology.com.mx]
• 8. nanotechindustrieprodukte.de [nanotechindustrieprodukte.de]
• 9. researchgate.net [researchgate.net]
• 10. justagriculture.in [justagriculture.in]
• 11. Sodium 2 Ethyl Hexyl Sulphate - Affordable Prices for Quality Industrial Chemical [alphachemicals.in]
• 12. open.library.ubc.ca [open.library.ubc.ca]
• 13. agilent.com [agilent.com]
• 14. scribd.com [scribd.com]

A Technical Guide to the Critical Micelle Concentration of Sodium 2-Ethylhexyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration (CMC) of the anionic surfactant, sodium 2-ethylhexyl sulfate (B86663) (S2-EHS). The CMC is a fundamental parameter that characterizes the self-assembly of surfactant molecules into micelles and is crucial for various applications in drug delivery, formulation science, and biotechnology. This document outlines the experimental methodologies for determining the CMC, factors influencing this value, and presents a framework for its systematic investigation.

Introduction to Sodium 2-Ethylhexyl Sulfate and its Critical Micelle Concentration

Sodium 2-ethylhexyl sulfate (S2-EHS) is an anionic surfactant known for its wetting, emulsifying, and dispersing properties.[1] Like all surfactants, S2-EHS molecules are amphiphilic, possessing both a hydrophilic head group (the sulfate) and a hydrophobic tail (the 2-ethylhexyl chain). In aqueous solutions, these molecules tend to adsorb at interfaces. As the concentration of the surfactant increases, the interface becomes saturated. The concentration at which further addition of the surfactant leads to the formation of organized molecular assemblies, known as micelles, is termed the critical micelle concentration (CMC).[2][3]

The determination of the CMC is of paramount importance as many physicochemical properties of the surfactant solution exhibit a sharp change at this concentration.[4] Knowledge of the CMC is essential for optimizing formulations, as properties like solubilization of poorly water-soluble drugs, detergency, and foaming are highly dependent on the presence and concentration of micelles.[2]

Quantitative Data Presentation

The following table summarizes the critical micelle concentrations for several well-characterized surfactants to provide a comparative reference. The CMC of sodium 2-ethylhexyl sulfate can be determined using the experimental protocols detailed in the subsequent section and can be tabulated in a similar manner.

Surfactant	Abbreviation	Type	CMC (mM in water at 25°C)
Sodium Dodecyl Sulfate	SDS	Anionic	8.2[3]
Cetyltrimethylammonium Bromide	CTAB	Cationic	0.92[3]
Triton X-100	-	Non-ionic	0.24
Sodium Octyl Sulfate	SOS	Anionic	130

Experimental Protocols for CMC Determination

The CMC of a surfactant can be determined by monitoring a variety of physical properties of the surfactant solution as a function of its concentration. The concentration at which an abrupt change in the slope of the property versus concentration plot is observed is taken as the CMC.[3]

This is a classic and widely used method for determining the CMC of surfactants.[2][5]

• Principle: Surfactant molecules accumulate at the air-water interface, leading to a decrease in surface tension. Below the CMC, the surface tension decreases linearly with the logarithm of the surfactant concentration. Once micelles form, the concentration of free surfactant monomers in the bulk solution remains relatively constant, and thus the surface tension also remains constant.[2][3]

• Apparatus: A tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

• Procedure:

  • Prepare a stock solution of sodium 2-ethylhexyl sulfate in ultrapure water.

  • Create a series of dilutions from the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

  • Measure the surface tension of each solution, starting from the most dilute, at a constant temperature.

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is determined from the intersection of the two linear portions of the plot.[2]

This method is suitable for ionic surfactants like sodium 2-ethylhexyl sulfate.[6]

• Principle: The electrical conductivity of an ionic surfactant solution changes with concentration. Below the CMC, the surfactant exists as individual ions, and the conductivity increases linearly with concentration. Above the CMC, the formation of micelles, which have a lower mobility than the individual surfactant ions and bind some of the counter-ions, leads to a decrease in the rate of conductivity increase.

• Apparatus: A conductometer.

• Procedure:

  • Prepare a series of aqueous solutions of sodium 2-ethylhexyl sulfate of varying concentrations.

  • Measure the electrical conductivity of each solution at a constant temperature.

  • Plot the conductivity versus the surfactant concentration.

  • The CMC is identified as the concentration at the point of intersection of the two lines with different slopes.

This is a highly sensitive method that utilizes fluorescent probes.[7][8][9]

• Principle: A hydrophobic fluorescent probe (e.g., pyrene) is sparingly soluble in water but preferentially partitions into the hydrophobic core of micelles. The fluorescence properties of the probe, such as its emission intensity or the ratio of intensities at different wavelengths, are different in the polar aqueous environment compared to the nonpolar micellar interior.[7][10]

• Apparatus: A fluorescence spectrophotometer.

• Procedure:

  • Prepare a series of sodium 2-ethylhexyl sulfate solutions.

  • Add a small, constant amount of a fluorescent probe (e.g., a stock solution of pyrene (B120774) in a volatile solvent, which is then evaporated) to each solution.

  • Allow the solutions to equilibrate.

  • Measure the fluorescence emission spectrum of the probe in each solution.

  • Plot a relevant fluorescence parameter (e.g., the ratio of the intensity of the first and third vibronic peaks of pyrene, I1/I3) against the surfactant concentration.

  • The CMC is determined from the inflection point of the resulting sigmoidal curve.[10]

Factors Influencing the Critical Micelle Concentration

The CMC of sodium 2-ethylhexyl sulfate is not a fixed value and can be influenced by several factors:[11][12]

• Structure of the Surfactant: The length and branching of the hydrophobic tail and the nature of the hydrophilic headgroup affect the CMC. A longer hydrophobic chain generally leads to a lower CMC.[13]

• Temperature: The effect of temperature on the CMC of ionic surfactants is generally small.[13]

• Presence of Electrolytes: The addition of electrolytes (salts) to a solution of an ionic surfactant like S2-EHS will decrease the CMC. The added ions shield the electrostatic repulsion between the charged head groups, promoting micelle formation at a lower concentration.[11][13]

• Addition of Organic Molecules: The presence of other organic molecules, such as co-surfactants or solubilized drugs, can alter the CMC.[11]

Visualizations

The following diagrams illustrate the conceptual workflow for CMC determination and the relationship between surfactant concentration and solution properties.

Caption: Workflow for the experimental determination of the Critical Micelle Concentration.

Caption: Relationship between surfactant concentration and surface tension.

References

• 1. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 2. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 3. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 4. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.stmjournals.com [journals.stmjournals.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Determination of the critical micelle concentration of surfactants using fluorescence strategies - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. What are the factors affecting critical micelle concentration (CMC)? | AAT Bioquest [aatbio.com]
• 12. scribd.com [scribd.com]
• 13. pharmacy180.com [pharmacy180.com]

A Technical Guide to the Mechanism of Action of Sodium 2-Ethylhexyl Sulfate as a Surfactant

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the mechanism of action of Sodium 2-Ethylhexyl Sulfate (B86663) (S2-EHS) as a surfactant. S2-EHS is an anionic surfactant valued for its unique properties, including excellent wetting, low foaming, and stability across a wide range of pH and high electrolyte conditions.[1][2] Its distinct molecular structure governs its behavior at interfaces and in bulk solution, making it a versatile ingredient in pharmaceutical formulations, industrial cleaners, and personal care products.[3][4]

Molecular Structure and Amphiphilicity

The functionality of Sodium 2-Ethylhexyl Sulfate stems from its amphiphilic nature. The molecule consists of two primary components:

• A Hydrophilic Head: A negatively charged sulfate group (-OSO₃⁻) associated with a sodium counter-ion (Na⁺). This polar group is readily soluble in water.

• A Hydrophobic Tail: A branched, eight-carbon alkyl chain (the 2-ethylhexyl group). This non-polar hydrocarbon tail is insoluble in water but soluble in oils and other non-polar substances.

The branched nature of the hydrophobic tail distinguishes S2-EHS from linear alkyl sulfates, contributing to its properties such as rapid wetting and low foam formation.[1][2]

Figure 1: Simplified representation of the amphiphilic structure of S2-EHS.

Core Mechanism of Action at Interfaces

The primary mechanism of S2-EHS as a surfactant involves its migration to and adsorption at interfaces, which fundamentally alters the properties of the system.

Adsorption and Surface Tension Reduction

In an aqueous environment, S2-EHS molecules spontaneously migrate to the air-water interface to minimize the unfavorable interaction between their hydrophobic tails and the water molecules (the hydrophobic effect). They orient themselves with their hydrophilic heads in the water and their hydrophobic tails directed towards the air.[5] This accumulation disrupts the cohesive hydrogen bonding network of water at the surface, thereby reducing the surface tension.[5][6] This reduction in surface tension is a key factor in its function as a wetting and emulsifying agent.[3][4]

Figure 2: S2-EHS molecules aligning at the air-water interface, reducing surface tension.

Micellization in Aqueous Solutions

As the concentration of S2-EHS in the bulk aqueous phase increases, the interface becomes saturated. Beyond a specific concentration, known as the Critical Micelle Concentration (CMC), it becomes energetically more favorable for the surfactant monomers to aggregate into colloidal-sized clusters called micelles.[6][7]

In a typical spherical micelle, the hydrophobic 2-ethylhexyl tails form a core, effectively creating a non-polar microenvironment shielded from the water. The hydrophilic sulfate heads form the outer surface (corona) of the micelle, maintaining favorable contact with the surrounding water molecules.[5] Once the CMC is reached, the surface tension of the solution remains relatively constant, as any additional surfactant molecules preferentially form new micelles.[6]

Figure 3: Transition from monomers to micellar aggregates above the CMC.

Key Surfactant Functions

The interfacial and self-aggregation behaviors of S2-EHS give rise to its key functions:

• Wetting: By significantly lowering the surface tension of water, S2-EHS allows aqueous solutions to spread more easily and penetrate porous materials. This makes it an excellent wetting agent for applications in textiles, agriculture, and industrial cleaning.[1]

• Emulsification: S2-EHS can stabilize emulsions (mixtures of immiscible liquids like oil and water). The surfactant molecules adsorb at the oil-water interface, forming a protective layer with their hydrophobic tails in the oil phase and hydrophilic heads in the water phase. This interfacial film prevents the oil droplets from coalescing, resulting in a stable emulsion.[2][3]

• Hydrotropy and Solubilization: The non-polar core of the S2-EHS micelle can encapsulate or solubilize hydrophobic or poorly water-soluble compounds, thereby increasing their apparent solubility in the aqueous medium. This is a critical function in drug delivery systems and formulated detergents.[2]

Figure 4: S2-EHS molecules stabilizing an oil droplet in an aqueous phase.

Quantitative Surfactant Properties

The efficiency and effectiveness of a surfactant are defined by quantitative parameters. While a precise Critical Micelle Concentration (CMC) for S2-EHS is not consistently reported in readily available literature—a phenomenon that can occur for surfactants with branched structures or those used in complex industrial mixtures—its potent effect on surface tension is well-documented. Electrochemical studies confirm that S2-EHS exhibits distinct behaviors below and above its CMC.[8][9]

Property	Condition	Value	Reference
Molecular Weight	-	232.27 g/mol	[2]
Appearance	40% Aqueous Solution	Clear, colorless liquid	[10]
Surface Tension	0.1% aq. solution @ 25°C	50 dynes/cm	[10]
Surface Tension	0.1% aq. solution @ 30°C	30 dynes/cm	[10]
Density	@ 20°C	~1.11 g/mL	[11][12]
Solubility in Water	@ 20°C	Miscible / Highly Soluble	[10][11]

Note: The CMC is a critical parameter but varies with temperature, pressure, and the presence of electrolytes. Its experimental determination is essential for specific formulations.

Experimental Protocols for Characterization

Accurate characterization of S2-EHS in a given formulation is crucial. The following are standard protocols for determining its key surfactant properties.

Determination of CMC via Tensiometry (Wilhelmy Plate Method)

This is the most direct method for determining the CMC by measuring the change in surface tension with concentration.[6][13]

Methodology:

• Preparation of Solutions: Prepare a stock solution of S2-EHS in deionized water at a concentration significantly above the expected CMC. Create a series of dilutions from this stock solution to cover a wide concentration range, particularly on a logarithmic scale.[14]

• Instrument Calibration: Use a force tensiometer equipped with a clean Wilhelmy plate. Clean the plate thoroughly (e.g., with a solvent like ethanol, followed by flaming) and calibrate the instrument with a liquid of known surface tension, such as pure deionized water.[14]

• Measurement:

  • Begin with the most dilute solution to minimize contamination.

  • Immerse the Wilhelmy plate into the sample solution in a temperature-controlled vessel.

  • Record the surface tension value once the reading stabilizes.[14]

  • Clean and dry the plate thoroughly between each measurement.

  • Repeat the measurement for each solution, proceeding from lowest to highest concentration.

• Data Analysis: Plot the measured surface tension (γ) as a function of the logarithm of the S2-EHS concentration (log C). The plot will typically show two linear regions. The CMC is determined from the intersection point of the regression lines for these two regions.[6]

Determination of CMC via Conductometry

This method is suitable for ionic surfactants like S2-EHS and relies on the change in the mobility of charge carriers upon micelle formation.[15]

Methodology:

• Preparation of Solutions: As with tensiometry, prepare a series of S2-EHS solutions of varying concentrations in deionized water.

• Instrument Setup: Use a calibrated conductivity meter with a conductivity cell, placed in a thermostated beaker to maintain a constant temperature.[16]

• Measurement:

  • Start with a known volume of deionized water in the beaker and record its conductivity.

  • Sequentially add small, known aliquots of a concentrated S2-EHS stock solution to the beaker, or measure the conductivity of each pre-made dilution.

  • Stir gently and allow the reading to stabilize after each addition before recording the specific conductivity (κ).

• Data Analysis: Plot the specific conductivity (κ) versus the surfactant concentration (C). The resulting graph will show two lines with different positive slopes. Below the CMC, conductivity increases more steeply. Above the CMC, the slope decreases because the newly formed micelles have a lower mobility than the individual ions. The CMC is the concentration at the point where the two lines intersect.[16][17]

Figure 5: Logical workflow for determining the Critical Micelle Concentration (CMC).

Conclusion

The mechanism of action of Sodium 2-Ethylhexyl Sulfate is fundamentally rooted in its amphiphilic molecular structure. Its ability to adsorb at interfaces to reduce surface tension and to self-assemble into micelles above its CMC drives its performance as a highly effective wetting agent, emulsifier, and solubilizing agent.[1][2][3] Its unique branched hydrophobic chain confers valuable properties such as low foaming and high stability in harsh chemical environments, making it a robust choice for a wide array of technical applications in research and industry. A thorough understanding and experimental characterization of its properties, particularly the CMC, are essential for optimizing its use in advanced formulations.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Sodium 2-ethylhexyl sulfate - Surfactant - 表面活性剂百科 [surfactant.top]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 5. biolinscientific.com [biolinscientific.com]
• 6. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 7. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 8. atamankimya.com [atamankimya.com]
• 9. researchgate.net [researchgate.net]
• 10. niacet.com [niacet.com]
• 11. Sodium 2-ethylhexyl sulfate | C8H18NaO4S | CID 24181097 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Sodium 2-ethylhexyl sulfate | 126-92-1 [chemicalbook.com]
• 13. journals.stmjournals.com [journals.stmjournals.com]
• 14. benchchem.com [benchchem.com]
• 15. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 16. jmaterenvironsci.com [jmaterenvironsci.com]
• 17. justagriculture.in [justagriculture.in]

Spectroscopic Analysis of Sodium 2-Ethylhexyl Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of sodium 2-ethylhexyl sulfate (B86663), an anionic surfactant of significant interest in various industrial and pharmaceutical applications. This document outlines the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy—for the comprehensive characterization of this compound. Detailed experimental protocols, data interpretation, and a standardized analytical workflow are presented to facilitate reproducible and accurate analysis.

Introduction

Sodium 2-ethylhexyl sulfate (S2EHS) is a branched-chain alkyl sulfate surfactant known for its excellent wetting, emulsifying, and dispersing properties. Its molecular structure, featuring a hydrophilic sulfate head and a branched hydrophobic tail, dictates its physicochemical behavior and performance in various formulations. Accurate and thorough spectroscopic analysis is paramount for quality control, formulation development, and regulatory compliance. This guide details the application of key spectroscopic methods for the unequivocal identification and characterization of S2EHS.

Spectroscopic Data

The following sections present the expected spectroscopic data for sodium 2-ethylhexyl sulfate. This data is a combination of information available in public databases and theoretical predictions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of S2EHS. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Table 1: Predicted ¹H NMR Spectral Data for Sodium 2-Ethylhexyl Sulfate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.0 - 4.2	t	2H	-CH₂-O-SO₃⁻
~1.5 - 1.7	m	1H	-CH(CH₂CH₃)-
~1.2 - 1.4	m	8H	-CH₂- (butyl chain)
~0.8 - 1.0	t	6H	-CH₃

Table 2: Predicted ¹³C NMR Spectral Data for Sodium 2-Ethylhexyl Sulfate

Chemical Shift (ppm)	Assignment
~70	-CH₂-O-SO₃⁻
~40	-CH(CH₂CH₃)-
~30	-CH₂- (butyl chain)
~28	-CH₂- (butyl chain)
~23	-CH₂- (ethyl group)
~14	-CH₃ (butyl chain)
~11	-CH₃ (ethyl group)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of S2EHS, aiding in its identification and structural confirmation.

Table 3: Expected Mass Spectrometry Data for Sodium 2-Ethylhexyl Sulfate

m/z	Ion
209.1	[M-Na]⁻
113.1	[C₈H₁₇]⁺
97.0	[HSO₄]⁻

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the S2EHS molecule based on the absorption of infrared radiation. An FTIR spectrum for sodium 2-ethylhexyl sulfate is publicly available on PubChem.

Table 4: FTIR Spectral Data and Peak Assignments for Sodium 2-Ethylhexyl Sulfate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960	Strong	C-H stretch (asymmetric, CH₃)
~2930	Strong	C-H stretch (asymmetric, CH₂)
~2870	Strong	C-H stretch (symmetric, CH₃)
~2860	Strong	C-H stretch (symmetric, CH₂)
~1460	Medium	C-H bend (scissoring, CH₂)
~1250	Strong	S=O stretch (asymmetric)
~1070	Strong	S-O stretch (symmetric)
~850	Medium	C-O-S stretch

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of sodium 2-ethylhexyl sulfate.

NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• Sodium 2-ethylhexyl sulfate sample

• Deuterated solvent (e.g., Deuterium (B1214612) Oxide - D₂O)

• NMR tubes

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the sodium 2-ethylhexyl sulfate sample.

  • Dissolve the sample in ~0.6 mL of D₂O in a clean, dry vial.

  • Vortex the mixture until the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum. Typical parameters include:

    • Pulse sequence: zg30

    • Number of scans: 16-64

    • Relaxation delay (d1): 1-5 seconds

    • Acquisition time: 2-4 seconds

    • Spectral width: ~16 ppm

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. Typical parameters include:

    • Pulse sequence: zgpg30

    • Number of scans: 1024-4096 (or more, depending on concentration)

    • Relaxation delay (d1): 2 seconds

    • Spectral width: ~240 ppm

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the chemical shift scale using the residual solvent peak (for D₂O, ~4.79 ppm for ¹H).

  • Integrate the peaks in the ¹H spectrum.

  • Perform peak picking for both ¹H and ¹³C spectra.

Mass Spectrometry (LC-MS/MS)

Objective: To determine the molecular weight and fragmentation pattern of S2EHS.

Materials:

• Sodium 2-ethylhexyl sulfate sample

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid (or other suitable modifier)

• LC-MS/MS system (e.g., Q-TOF or Triple Quadrupole)

• C18 HPLC column

Procedure:

• Sample Preparation:

  • Prepare a stock solution of sodium 2-ethylhexyl sulfate (e.g., 1 mg/mL) in a water/acetonitrile (50:50) mixture.

  • Prepare a series of dilutions from the stock solution for analysis (e.g., 1-100 µg/mL).

• LC Method:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, and then return to initial conditions for equilibration. A typical gradient might be 10% B to 90% B over 10 minutes.

  • Flow rate: 0.2-0.5 mL/min

  • Column temperature: 30-40 °C

  • Injection volume: 5-10 µL

• MS Method:

  • Ionization mode: Electrospray Ionization (ESI), negative ion mode.

  • Capillary voltage: 3-4 kV

  • Drying gas flow: 8-12 L/min

  • Drying gas temperature: 300-350 °C

  • Nebulizer pressure: 30-50 psi

  • Scan range: m/z 50-500

  • For MS/MS, select the precursor ion [M-Na]⁻ (m/z 209.1) and apply a collision energy (e.g., 10-30 eV) to induce fragmentation.

• Data Analysis:

  • Identify the molecular ion peak in the full scan mass spectrum.

  • Analyze the fragmentation pattern in the MS/MS spectrum to confirm the structure.

FTIR Spectroscopy

Objective: To identify the functional groups present in S2EHS.

Materials:

• Sodium 2-ethylhexyl sulfate sample (as a dry powder)

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr press

• Potassium bromide (KBr), spectroscopy grade

Procedure (ATR Method):

• Background Collection:

  • Ensure the ATR crystal is clean.

  • Collect a background spectrum of the empty ATR crystal.

• Sample Analysis:

  • Place a small amount of the powdered S2EHS sample onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum.

  • Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Data Processing:

  • The software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance spectrum.

  • Perform baseline correction if necessary.

  • Identify and label the major absorption peaks.

Procedure (KBr Pellet Method):

• Sample Preparation:

  • Grind a small amount (1-2 mg) of the S2EHS sample with ~100-200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place the powder mixture into a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Sample Analysis:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Collect a background spectrum (usually of the empty sample compartment).

  • Collect the sample spectrum.

• Data Processing:

  • As with the ATR method, the absorbance spectrum is generated.

  • Perform baseline correction and peak labeling.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the spectroscopic analysis of sodium 2-ethylhexyl sulfate.

Caption: Overall workflow for the spectroscopic analysis of sodium 2-ethylhexyl sulfate.

Caption: Logical relationship for integrating data from different spectroscopic techniques.

An In-depth Technical Guide to the Thermal Decomposition of Sodium 2-Ethylhexyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of sodium 2-ethylhexyl sulfate (B86663). The information presented is curated for researchers, scientists, and professionals in drug development who utilize or study the stability of surfactants under thermal stress. This document details the decomposition products, proposed mechanisms, and relevant analytical methodologies.

Introduction

Sodium 2-ethylhexyl sulfate is an anionic surfactant used in a variety of industrial and pharmaceutical applications. Understanding its thermal stability and decomposition behavior is crucial for ensuring safety, predicting product shelf-life, and controlling manufacturing processes. When subjected to elevated temperatures, sodium 2-ethylhexyl sulfate undergoes decomposition, releasing a range of gaseous and solid byproducts.

Thermal Decomposition Products

Upon heating, sodium 2-ethylhexyl sulfate decomposes to produce both inorganic and organic products. The primary hazardous inorganic gases evolved include sulfur oxides (SOx), carbon oxides (carbon monoxide and carbon dioxide), and sodium oxide (Na2O) as a solid residue.[1][2][3][4] The organic 2-ethylhexyl carbon chain is expected to break down into smaller, volatile organic compounds.

Quantitative Decomposition Data

Based on this information, the following table summarizes the expected thermal decomposition data for sodium 2-ethylhexyl sulfate.

Parameter	Expected Value/Products	Source/Analogy
Decomposition Onset Temperature	~200-250°C	Analogy with sodium dodecyl sulfate and aryl sulfonate surfactants.[5]
Primary Inorganic Decomposition Products	Sulfur Oxides (SO₂, SO₃), Carbon Oxides (CO, CO₂), Sodium Oxide (Na₂O)	Safety Data Sheets and chemical databases.[1][2][3][4]
Primary Organic Decomposition Products	2-Ethylhexanol, Octenes (various isomers), Shorter-chain hydrocarbons	Pyrolysis studies of similar alkyl sulfates.[6]
Solid Residue	Sodium Sulfate (Na₂SO₄), Sodium Oxide (Na₂O)	General principles of alkyl sulfate decomposition.

Proposed Thermal Decomposition Pathway

The thermal decomposition of sodium 2-ethylhexyl sulfate is hypothesized to occur in a multi-stage process, particularly under inert or pyrolytic conditions. The primary mechanism involves the cleavage of the C-O and S-O bonds.[5]

A plausible decomposition pathway is as follows:

• Initial Cleavage: At lower decomposition temperatures, the molecule can cleave at the C-O-S linkage. This can lead to the formation of 2-ethylhexanol and sodium bisulfate or the direct release of sulfur trioxide and formation of 2-ethylhexene.

• Hydrocarbon Chain Fragmentation: As the temperature increases, the 2-ethylhexyl carbon chain undergoes fragmentation, leading to the formation of a variety of smaller alkenes and alkanes.

• Inorganic Salt Decomposition: The resulting sodium sulfate or bisulfate residue will further decompose at much higher temperatures to release sulfur oxides, leaving a final residue of sodium oxide.

The following diagram illustrates a simplified proposed decomposition pathway.

Proposed Thermal Decomposition Pathway

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the thermal decomposition of surfactants. These protocols can be adapted for the specific analysis of sodium 2-ethylhexyl sulfate.

5.1. Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition profile of the sample by measuring mass loss as a function of temperature.

• Instrumentation: A thermogravimetric analyzer.

• Procedure:

  • Accurately weigh 5-10 mg of the sodium 2-ethylhexyl sulfate sample into an alumina (B75360) or platinum crucible.

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

  • Heat the sample from ambient temperature to 800°C at a constant heating rate of 10°C/min.

  • Continuously record the sample mass and temperature.

  • Analyze the resulting TGA curve to identify the onset temperature of decomposition and the temperatures of maximum mass loss rate (from the derivative thermogravimetric, DTG, curve).

5.2. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Objective: To identify the volatile and semi-volatile organic compounds produced during the thermal decomposition of the sample.

• Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer (GC-MS).

• Procedure:

  • Place a small amount (approximately 0.1-0.5 mg) of the sodium 2-ethylhexyl sulfate sample into a pyrolysis sample cup.

  • Introduce the sample cup into the pyrolysis unit.

  • Rapidly heat the sample to the desired pyrolysis temperature (e.g., 300°C, 500°C, and 700°C to analyze products at different decomposition stages) in an inert atmosphere (helium).

  • The volatile pyrolysis products are swept directly into the GC injection port.

  • Separate the pyrolysis products using a suitable GC column (e.g., a non-polar or medium-polarity column). A typical temperature program would be to hold at 40°C for 2 minutes, then ramp at 10°C/min to 300°C.

  • Identify the separated compounds using the mass spectrometer by comparing their mass spectra with a reference library (e.g., NIST).

The following diagram illustrates a general workflow for the thermal analysis of surfactants.

General Experimental Workflow

Safety Precautions

The thermal decomposition of sodium 2-ethylhexyl sulfate generates toxic and corrosive gases, including sulfur oxides.[1][2][3][4] All thermal analysis experiments should be conducted in a well-ventilated area, preferably within a fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn. The exhaust from the analytical instruments should be properly vented.

Conclusion

While direct quantitative thermal analysis data for sodium 2-ethylhexyl sulfate is limited, a comprehensive understanding of its decomposition behavior can be inferred from the analysis of similar alkyl sulfate surfactants. The decomposition process is complex, involving the release of hazardous inorganic gases and a variety of organic fragments. The provided experimental protocols offer a robust framework for researchers to conduct detailed thermal stability studies. This knowledge is essential for the safe handling, storage, and application of sodium 2-ethylhexyl sulfate in various scientific and industrial contexts.

References

• 1. Sodium 2-ethylhexyl sulfate | C8H18NaO4S | CID 24181097 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atamankimya.com [atamankimya.com]
• 3. SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Sodium 2-ethylhexyl sulfate | 126-92-1 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. analytix.co.uk [analytix.co.uk]

Solubility of Sodium 2-Ethylhexyl Sulfate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium 2-ethylhexyl sulfate (B86663) in various organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on providing a detailed experimental protocol for determining solubility, alongside a summary of qualitative solubility information.

Introduction to Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate (S2EHS) is an anionic surfactant widely used in various industrial and pharmaceutical applications. Its amphiphilic nature, possessing both a hydrophilic sulfate head and a branched hydrophobic alkyl tail, governs its solubility in different media. Understanding its solubility in organic solvents is crucial for formulation development, particularly in drug delivery systems, where it can act as a wetting agent, emulsifier, or solubilizer.

Solubility Data

A thorough review of scientific literature reveals a notable scarcity of specific quantitative data on the solubility of sodium 2-ethylhexyl sulfate in common organic solvents. However, qualitative descriptions of its solubility are available and are summarized in the table below. It is generally characterized as being soluble in polar organic solvents.

Solvent	Solubility	Source(s)
Water	Soluble	[1][2][3][4]
Dimethyl Sulfoxide (DMSO)	Soluble	[1]
Low Aliphatic Alcohols (e.g., Methanol, Ethanol)	Good solubility	[5]
Toluene	Insoluble (applies to anionic surfactants generally)	[6]

It is important to note that the term "soluble" is qualitative. For precise formulation work, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of sodium 2-ethylhexyl sulfate in an organic solvent of interest. This protocol is based on the gravimetric method, a reliable and straightforward technique for solubility measurement.

Objective: To quantitatively determine the solubility of sodium 2-ethylhexyl sulfate in a specified organic solvent at a controlled temperature.

Materials:

• Sodium 2-ethylhexyl sulfate (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (readable to 0.0001 g)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Glass vials with airtight seals

• Syringe filters (solvent-compatible, appropriate pore size, e.g., 0.45 µm)

• Syringes

• Pre-weighed, dry evaporation dishes or beakers

• Drying oven

• Desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of sodium 2-ethylhexyl sulfate to a glass vial containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation is reached. The equilibration time should be determined empirically.

• Sample Collection and Filtration:

  • Once equilibrium is reached, cease agitation and allow the solid particles to settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a syringe. Avoid disturbing the undissolved solid.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed, dry evaporation dish. This step is critical to remove any undissolved microparticles.

• Gravimetric Analysis:

  • Record the exact mass of the evaporation dish containing the filtered solution.

  • Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the solvent without degrading the sodium 2-ethylhexyl sulfate. The temperature should be below the decomposition point of the surfactant and ideally below its boiling point if it's a liquid at room temperature. A vacuum oven can be used for low-boiling point solvents.

  • Continue drying until a constant weight is achieved. This is confirmed by repeated weighing until the difference between consecutive measurements is negligible.

  • After drying, place the evaporation dish in a desiccator to cool to room temperature before the final weighing. This prevents the absorption of atmospheric moisture.

• Data Calculation:

  • Calculate the mass of the dissolved sodium 2-ethylhexyl sulfate by subtracting the initial mass of the empty evaporation dish from the final constant mass.

  • The solubility can then be expressed in various units, such as grams per 100 mL of solvent or moles per liter.

Safety Precautions:

• Always work in a well-ventilated area or a fume hood, especially when using volatile organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for both sodium 2-ethylhexyl sulfate and the chosen organic solvent before starting the experiment.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the gravimetric method.

Caption: Workflow for determining solubility via the gravimetric method.

Conclusion

References

• 1. Sodium 2-ethylhexyl sulfate | 126-92-1 [amp.chemicalbook.com]
• 2. Sodium 2-ethylhexyl sulfate - Surfactant - 表面活性剂百科 [surfactant.top]
• 3. atamankimya.com [atamankimya.com]
• 4. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 5. ROSULfan® E- low foaming ingredient of detergents for industry. PCC Group! [products.pcc.eu]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Environmental Fate and Transport of Sodium 2-Ethylhexyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-ethylhexyl sulfate (B86663) is an anionic surfactant utilized in a variety of industrial and commercial applications, including as a wetting agent, emulsifier, and component in cleaning products. Its introduction into the environment through various waste streams necessitates a thorough understanding of its environmental fate and transport. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the environmental behavior of sodium 2-ethylhexyl sulfate, with a focus on its degradation, mobility, and potential for bioaccumulation. All quantitative data is summarized for clarity, and detailed experimental protocols from cited studies are provided.

Physicochemical Properties

The environmental fate of a chemical is largely governed by its physicochemical properties. Key properties of sodium 2-ethylhexyl sulfate are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₇NaO₄S	--INVALID-LINK--
Molecular Weight	232.27 g/mol	--INVALID-LINK--
Water Solubility	5.84 x 10⁴ mg/L at 25°C (estimated)	The Good Scents Company
Vapor Pressure	22.5 mmHg at 25°C	--INVALID-LINK--
logP (octanol-water partition coefficient)	3.085 (estimated)	The Good Scents Company
Density	1.12 g/mL at 20°C	Sigma-Aldrich

Environmental Fate and Transport

The environmental fate of sodium 2-ethylhexyl sulfate is determined by a combination of degradation, mobility, and bioaccumulation processes.

Degradation

Degradation is a key process that reduces the concentration of chemical substances in the environment. The primary degradation pathways for organic compounds are biodegradation, hydrolysis, and photolysis.

Biodegradation is the breakdown of organic matter by microorganisms. Studies on the ready biodegradability of sodium 2-ethylhexyl sulfate have been conducted according to OECD Guidelines.

Table 1: Summary of Ready Biodegradation Studies for Sodium 2-Ethylhexyl Sulfate

Test Guideline	Duration	Result	Conclusion	Reference
OECD 301B (CO₂ Evolution Test)	28 days	33% degradation	Not readily biodegradable	ECHA Registration Dossier
OECD 301F (Manometric Respirometry Test)	28 days	32% degradation	Not readily biodegradable	ECHA Registration Dossier

These results indicate that under the stringent conditions of ready biodegradability tests, sodium 2-ethylhexyl sulfate does not meet the criteria for rapid and complete biodegradation.[1] However, this does not preclude it from degrading under other environmental conditions.

Experimental Protocol: OECD Guideline 301B - CO₂ Evolution Test (Modified Sturm Test)

This protocol outlines the general methodology for assessing the ready biodegradability of a chemical substance by aerobic microorganisms based on the amount of carbon dioxide evolved.

• Test System: A defined volume of mineral medium containing a known concentration of the test substance as the sole carbon source is inoculated with a small number of microorganisms from a mixed population (e.g., activated sludge from a domestic wastewater treatment plant).

• Procedure: The test mixture is aerated with CO₂-free air and incubated in the dark at a constant temperature (typically 20-24°C). The amount of CO₂ evolved from the biodegradation of the test substance is measured at regular intervals and is compared to the theoretical amount of CO₂ (ThCO₂) that would be produced from the complete oxidation of the substance.

• Analysis: The percentage of biodegradation is calculated as: % Biodegradation = (Total CO₂ produced - CO₂ from blank) / ThCO₂ x 100

• Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of its theoretical CO₂ evolution within a 10-day window during the 28-day test period.[2]

Experimental Protocol: OECD Guideline 301F - Manometric Respirometry Test

This protocol describes a method to assess the ready biodegradability of a chemical substance by measuring the oxygen consumed by a microbial inoculum.

• Test System: A known volume of mineral medium containing the test substance at a defined concentration is inoculated with a mixed microbial population in a closed respirometer.

• Procedure: The test vessels are incubated at a constant temperature in the dark. The consumption of oxygen is measured either by a pressure transducer or by the volume of oxygen required to maintain a constant gas volume.

• Analysis: The biochemical oxygen demand (BOD) is calculated from the oxygen consumption, corrected for the oxygen consumption of a blank control. The percentage of biodegradation is then calculated as: % Biodegradation = (BOD - BOD of blank) / ThOD x 100 (where ThOD is the theoretical oxygen demand).

• Pass Criteria: A substance is considered readily biodegradable if it reaches 60% of its ThOD within a 10-day window during the 28-day test period.[2]

Conceptual diagram of the biodegradation pathway.

Hydrolysis is a chemical reaction in which a molecule of water reacts with a substance, resulting in its breakdown. While specific hydrolysis data for sodium 2-ethylhexyl sulfate was not found in the searched literature, alkyl sulfates are generally stable in neutral and alkaline conditions but can hydrolyze under strongly acidic conditions.[3]

Photolysis is the decomposition of molecules by light. No specific data on the phototransformation of sodium 2-ethylhexyl sulfate in water was found in the conducted searches.

Mobility

The mobility of a chemical in the environment, particularly in soil and water, is a critical factor in determining its potential to contaminate groundwater and spread to other environmental compartments. Mobility is primarily influenced by the substance's adsorption to soil and sediment particles.

The tendency of a chemical to adsorb to soil is quantified by the soil organic carbon-water (B12546825) partitioning coefficient (Koc). A high Koc value indicates a strong tendency to adsorb to soil and low mobility, while a low Koc value suggests high mobility.

No experimentally determined Koc value for sodium 2-ethylhexyl sulfate was found. However, an estimated log Koc can be derived using Quantitative Structure-Activity Relationship (QSAR) models. Using the estimated logP of 3.085, a QSAR model would predict a moderate potential for adsorption to soil and sediment.

Experimental Protocol: OECD Guideline 106 - Adsorption - Desorption Using a Batch Equilibrium Method

This method is used to determine the adsorption and desorption potential of a chemical in soil.

• Test System: Soil samples with known organic carbon content, pH, and texture are equilibrated with aqueous solutions of the test substance at various concentrations.

• Procedure:

  • Adsorption Phase: A known mass of soil is mixed with a known volume of the test substance solution of a certain concentration. The mixture is agitated for a period sufficient to reach equilibrium. After equilibration, the solid and liquid phases are separated by centrifugation.

  • Desorption Phase: The supernatant from the adsorption phase is removed, and a fresh solution (without the test substance) is added to the soil pellet. The mixture is then agitated to reach a new equilibrium.

• Analysis: The concentration of the test substance in the aqueous phase is measured before and after equilibration in both the adsorption and desorption phases. The amount of substance adsorbed to the soil is calculated by the difference. The adsorption coefficient (Kd) is calculated for each concentration, and from this, the Koc is determined using the formula: Koc = (Kd / % organic carbon) x 100

• Data Interpretation: The results provide the adsorption and desorption isotherms, which describe the relationship between the concentration of the substance in the soil and in the water at equilibrium.

A simplified workflow for assessing the environmental risk.

Bioaccumulation

Bioaccumulation is the process by which a chemical substance is absorbed by an organism from its surrounding environment through all routes of exposure (e.g., water, food). The potential for a substance to bioaccumulate is often expressed as the bioconcentration factor (BCF).

No experimentally determined BCF value for sodium 2-ethylhexyl sulfate was found in the literature reviewed. QSAR models can be used to estimate the BCF. Given the estimated logP of 3.085, the BCF is not expected to be significant, suggesting a low potential for bioaccumulation in aquatic organisms.

Experimental Protocol: OECD Guideline 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure

This guideline describes procedures for determining the bioconcentration and bioaccumulation of a chemical in fish.

• Test System: A species of fish with a low fat content is exposed to the test substance in a flow-through or semi-static system.

• Procedure:

  • Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance in the water for a period sufficient to achieve a steady-state concentration in the fish tissues (typically 28 days).

  • Depuration Phase: After the uptake phase, the fish are transferred to clean, untreated water and the elimination of the substance from their tissues is monitored over time.

• Analysis: The concentration of the test substance is measured in the fish tissue and in the water at regular intervals during both the uptake and depuration phases. The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the chemical in the fish (at steady state) to the concentration in the water.

• Data Interpretation: A high BCF value indicates a high potential for the substance to accumulate in fish.

Conclusion

Based on the available data, sodium 2-ethylhexyl sulfate is not considered to be readily biodegradable. While it is expected to undergo ultimate biodegradation in the environment, the rate of this process under various conditions requires further investigation. Its mobility in soil is predicted to be moderate, suggesting some potential for leaching. The potential for bioaccumulation is estimated to be low. This guide provides a summary of the current understanding of the environmental fate and transport of sodium 2-ethylhexyl sulfate, highlighting the need for more comprehensive experimental data to refine environmental risk assessments.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. oecd.org [oecd.org]
• 3. chemsafetypro.com [chemsafetypro.com]

Biodegradation of Sodium 2-Ethylhexyl Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium 2-ethylhexyl sulfate (B86663) (S2EHS) is an anionic surfactant utilized in various industrial applications. Understanding its environmental fate, particularly its biodegradation, is crucial for assessing its ecological impact. This technical guide provides a comprehensive overview of the predicted biodegradation pathways of S2EHS, drawing upon established metabolic routes for structurally similar branched-chain alkyl sulfates and their alcohol precursors. It details the key enzymatic activities expected to be involved, the probable intermediate metabolites, and the experimental protocols required to elucidate and quantify these processes. This document aims to serve as a foundational resource for researchers investigating the microbial metabolism of S2EHS and other related branched-chain surfactants.

Introduction

Surfactants are widely used chemicals that eventually enter the environment, making their biodegradability a key factor in their environmental risk assessment. While the biodegradation of linear alkyl sulfates is well-documented, branched-chain variants like sodium 2-ethylhexyl sulfate present more complex metabolic challenges for microorganisms. The branching in the alkyl chain can hinder the typical β-oxidation pathway, often requiring specialized enzymatic machinery. This guide synthesizes current knowledge on the microbial degradation of related compounds to propose a putative biodegradation pathway for S2EHS.

Proposed Biodegradation Pathway of Sodium 2-Ethylhexyl Sulfate

The biodegradation of sodium 2-ethylhexyl sulfate is hypothesized to occur in a multi-step process, initiated by the cleavage of the sulfate group, followed by the oxidation of the resulting alcohol and subsequent degradation of the alkyl chain.

Step 1: Initial Hydrolysis by Alkyl Sulfatase

The primary and most critical step in the biodegradation of S2EHS is the enzymatic hydrolysis of the sulfate ester bond. This reaction is catalyzed by a class of enzymes known as alkyl sulfatases . This initial cleavage releases the organic alcohol, 2-ethylhexanol, and an inorganic sulfate ion, effectively removing the surfactant properties of the molecule. It is important to note that alkyl sulfatases acting on linear alkyl sulfates may not be effective against branched-chain sulfates, suggesting the involvement of specialized sulfatases.[1]

Step 2: Oxidation of 2-Ethylhexanol

Following the initial hydrolysis, the resulting 2-ethylhexanol is expected to undergo oxidation. This is a common metabolic fate for alcohols in microbial systems. The oxidation likely proceeds in two steps:

• Oxidation to 2-Ethylhexanal: The primary alcohol, 2-ethylhexanol, is first oxidized to its corresponding aldehyde, 2-ethylhexanal, by an alcohol dehydrogenase .

• Oxidation to 2-Ethylhexanoic Acid: The aldehyde is then further oxidized to a carboxylic acid, 2-ethylhexanoic acid , by an aldehyde dehydrogenase .

Step 3: Degradation of 2-Ethylhexanoic Acid

The degradation of the branched-chain 2-ethylhexanoic acid is the most complex part of the pathway. Due to the ethyl group at the C-2 position, direct β-oxidation is blocked. Microorganisms, however, have evolved alternative strategies to metabolize such branched-chain fatty acids. While the specific pathway in microbes for 2-ethylhexanoic acid is not fully elucidated, drawing parallels from mammalian metabolism and microbial degradation of other branched alkanes, a combination of ω- and β-oxidation is plausible.[2] The ultimate fate of these intermediates would be their entry into central metabolic pathways, such as the tricarboxylic acid (TCA) cycle, leading to complete mineralization to carbon dioxide and water.

A proposed logical workflow for the biodegradation of sodium 2-ethylhexyl sulfate is depicted below.

References

• 1. Novel alkylsulfatases required for biodegradation of the branched primary alkyl sulfate surfactant 2-butyloctyl sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of 2-ethylhexanoic acid administered orally or dermally to the female Fischer 344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Ecotoxicity of Sodium 2-Ethylhexyl Sulfate in Aquatic Environments: A Technical Guide

An in-depth analysis for researchers, scientists, and drug development professionals on the environmental impact of Sodium 2-Ethylhexyl Sulfate (B86663) on aquatic ecosystems.

This technical guide provides a comprehensive overview of the ecotoxicity of sodium 2-ethylhexyl sulfate (CAS No. 126-92-1), an anionic surfactant used in various industrial applications. The document summarizes key aquatic toxicity data for representative species across three trophic levels: fish, aquatic invertebrates, and algae. Detailed experimental methodologies based on internationally recognized guidelines are also presented to ensure a thorough understanding of the data's context and reliability.

Executive Summary

Sodium 2-ethylhexyl sulfate, also known as sodium etasulfate, demonstrates a varied toxicological profile in aquatic organisms. Based on available data, the substance is not classified as acutely harmful to fish and algae at concentrations up to and exceeding 100 mg/L and 511 mg/L, respectively. However, it exhibits acute toxicity to aquatic invertebrates at a concentration of 438 mg/L. Chronic exposure studies indicate a No Observed Effect Concentration (NOEC) of 1.4 mg/L for Daphnia magna. The product is recognized as readily biodegradable.

Quantitative Ecotoxicity Data

The following tables summarize the acute and chronic toxicity of sodium 2-ethylhexyl sulfate to various aquatic organisms.

Table 1: Acute Aquatic Toxicity

Test Organism	Species	Endpoint	Duration	Result (mg/L)	Test Guideline
Fish	Oncorhynchus mykiss (Rainbow Trout)	LC50	96 hours	> 100	OECD 203
Invertebrate	Daphnia magna (Water Flea)	EC50	48 hours	438	EU C.2
Algae	Desmodesmus subspicatus	EC50	72 hours	> 511	EU C.3

Table 2: Chronic Aquatic Toxicity

Test Organism	Species	Endpoint	Duration	Result (mg/L)	Test Guideline
Invertebrate	Daphnia magna (Water Flea)	NOEC	21 days	1.4	OECD 211
Fish	Pimephales promelas (Fathead Minnow)	NOEC	42 days	> 1.357	Not Specified

Experimental Protocols

The ecotoxicity data presented in this guide are based on standardized testing protocols. The following sections provide an overview of the methodologies employed in the key studies.

Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish population (LC50) over a 96-hour period.

• Test Organism: Oncorhynchus mykiss (Rainbow Trout).

• Test Type: Semi-static or flow-through to maintain constant exposure concentrations.

• Water Conditions: Freshwater with controlled temperature, pH, and dissolved oxygen levels.

• Exposure: Fish are exposed to a range of concentrations of sodium 2-ethylhexyl sulfate. A control group is maintained in water without the test substance.

• Observations: Mortality is recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its confidence limits are calculated using statistical methods such as probit analysis.

Daphnia magna, Acute Immobilisation Test (EU C.2)

This test assesses the concentration at which 50% of the Daphnia population is immobilized (EC50) after 48 hours of exposure.

• Test Organism: Daphnia magna.

• Test Type: Static test.

• Water Conditions: Defined synthetic freshwater.

• Exposure: Daphnids are exposed to various concentrations of the test substance. A control group is observed in parallel.

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: The EC50 at 48 hours is determined using statistical analysis.

Algal Growth Inhibition Test (EU C.3)

This study evaluates the effect of the test substance on the growth of freshwater algae.

• Test Organism: Desmodesmus subspicatus.

• Test Type: Static test.

• Culture Conditions: Algae are cultured in a nutrient-rich medium under controlled light and temperature.

• Exposure: Exponentially growing algal cultures are exposed to a series of concentrations of sodium 2-ethylhexyl sulfate.

• Observations: Algal growth is measured over 72 hours, typically by cell counts or a surrogate measurement like fluorescence.

• Data Analysis: The concentration that inhibits algal growth by 50% (EC50) relative to the control is calculated.

Daphnia magna Reproduction Test (OECD 211)

This chronic test evaluates the impact of the substance on the reproductive output of Daphnia magna over a 21-day period.

• Test Organism: Daphnia magna.

• Test Type: Semi-static test with renewal of the test solutions.

• Exposure: Daphnids are exposed to a range of low concentrations of the test substance through their reproductive lifecycle.

• Observations: Survival of the parent animals and the number of offspring produced are recorded.

• Data Analysis: The No Observed Effect Concentration (NOEC), the highest concentration with no statistically significant adverse effect on reproduction, is determined.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for conducting aquatic toxicity tests.

Caption: Generalized workflow for aquatic ecotoxicity testing.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between exposure concentration and the observed toxicological endpoints in aquatic ecotoxicity testing.

Caption: Concentration-response relationship in ecotoxicity testing.

A Technical Guide to the Synthesis of Sodium 2-Ethylhexyl Sulfate from 2-Ethylhexanol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of sodium 2-ethylhexyl sulfate (B86663), an anionic surfactant of significant interest across various industries, including pharmaceuticals and material science. The synthesis originates from the branched-chain primary alcohol, 2-ethylhexanol. This document provides a comprehensive overview of prevalent synthetic methodologies, detailed experimental protocols, and a comparative analysis of reaction conditions to assist researchers in selecting and implementing the most suitable procedure for their specific application.

Overview of Synthetic Pathways

The conversion of 2-ethylhexanol to its corresponding sodium sulfate salt is primarily a two-step process:

• Sulfation: The hydroxyl group of 2-ethylhexanol is reacted with a sulfating agent to form the intermediate, 2-ethylhexyl hydrogen sulfate. This is an electrophilic addition reaction where the oxygen atom of the alcohol's hydroxyl group acts as a nucleophile, attacking the sulfur atom of the sulfating agent.

• Neutralization: The acidic 2-ethylhexyl hydrogen sulfate intermediate is subsequently neutralized with a sodium base, typically sodium hydroxide (B78521) or sodium carbonate, to yield the final product, sodium 2-ethylhexyl sulfate.

The choice of sulfating agent is the most critical variable in the synthesis, directly influencing reaction conditions, yield, purity, and scalability. The most common agents employed are sulfur trioxide (SO₃) and its complexes, chlorosulfonic acid (ClSO₃H), and sulfamic acid (H₂NSO₃H).

General Synthesis Workflow

The logical flow of the synthesis process, from starting materials to the purified final product, is outlined below. This workflow is generally applicable to all the methodologies described in this guide.

Caption: General workflow for the synthesis of sodium 2-ethylhexyl sulfate.

Comparative Analysis of Synthesis Methods

The selection of a synthetic route depends on factors such as scale, available equipment, and desired product purity. The following table summarizes the key quantitative parameters for the most common laboratory and industrial methods.

Parameter	Method 1: Sulfur Trioxide (Industrial)	Method 2: Chlorosulfonic Acid	Method 3: Sulfamic Acid (Microwave)
Sulfating Agent	Sulfur Trioxide (SO₃)	Chlorosulfonic Acid (ClSO₃H)	Sulfamic Acid (H₂NSO₃H) / Pyridine
Mole Ratio (Agent:Alcohol)	1:1[1]	0.98:1 to 1.05:1	Molar excess of sulfamic acid
Temperature	30 - 60 °C[1]	0 - 10 °C	95 °C[2]
Reaction Time	Rapid (continuous flow)	5 - 30 minutes	16 hours[2]
Neutralizing Agent	Sodium Hydroxide (NaOH)	Sodium Hydroxide (NaOH)	Sodium Carbonate (Na₂CO₃)[2]
Key Advantage	High throughput, cost-effective for large scale	High reactivity, good for secondary alcohols	High selectivity, avoids aromatic sulfonation
Key Disadvantage	Requires specialized equipment (e.g., falling film reactor)	Highly corrosive, generates HCl byproduct	Long reaction time, requires microwave reactor

Detailed Experimental Protocols

The following sections provide detailed, step-by-step procedures for laboratory-scale synthesis.

Method 2: Sulfation using Chlorosulfonic Acid

Chlorosulfonic acid is a highly effective sulfating agent for primary alcohols, known for its rapid and exothermic reaction.[3] Extreme caution is necessary due to its corrosive nature and violent reaction with water.

Materials:

• 2-Ethylhexanol

• Chlorosulfonic Acid (ClSO₃H)

• Anhydrous solvent (e.g., dichloromethane (B109758) or chloroform)

• Sodium Hydroxide (NaOH) solution (e.g., 20% w/v)

• Nitrogen gas supply

• Phenolphthalein (B1677637) indicator

Equipment:

• Three-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and nitrogen inlet/outlet

• Ice-salt bath for temperature control

• Separatory funnel

Procedure:

• Setup: Assemble the reaction apparatus under a fume hood. Ensure all glassware is thoroughly dried.

• Reactant Charging: Charge the round-bottom flask with 2-ethylhexanol and an appropriate volume of anhydrous solvent.

• Inert Atmosphere: Purge the system with dry nitrogen gas to exclude moisture.

• Cooling: Cool the stirred alcohol solution to 0-5 °C using the ice-salt bath.

• Addition of Sulfating Agent: Add chlorosulfonic acid (1.0 equivalent) dropwise from the dropping funnel to the alcohol solution over 15-30 minutes. Maintain the temperature below 10 °C throughout the addition. Hydrogen chloride gas will evolve and should be vented safely.[4]

• Reaction: After the addition is complete, allow the mixture to stir at 0-10 °C for an additional 15-30 minutes to ensure the reaction goes to completion.

• Neutralization: Slowly and carefully add the reaction mixture to a chilled, stirred solution of sodium hydroxide. Monitor the pH and add NaOH solution until the mixture is alkaline (a pink color is persistent with phenolphthalein indicator).

• Work-up: Transfer the neutralized mixture to a separatory funnel. The aqueous layer containing the product can be separated and further purified.

Method 3: Sulfation using Sulfamic Acid (Microwave-Assisted)

This method offers high selectivity, particularly for molecules containing other functional groups sensitive to stronger sulfating agents.[5] The use of microwave irradiation significantly accelerates the reaction compared to conventional heating.[2]

Materials:

• 2-Ethylhexanol

• Aminosulfonic acid (Sulfamic Acid, H₂NSO₃H)

• Pyridine

• Sodium Carbonate (Na₂CO₃)

• Methanol (B129727)

• Water

• Sodium Sulfate (Na₂SO₄)

Equipment:

• Microwave synthesis reactor vial

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Reactant Charging: In a microwave reactor vial, combine 2-ethylhexanol, aminosulfonic acid, and pyridine.[2]

• Microwave Reaction: Seal the vial and place it in the microwave reactor. Heat the mixture to 95 °C and maintain this temperature with stirring for 16 hours.[2]

• Cooling & Concentration: After the reaction is complete, cool the mixture to room temperature (20 °C). Concentrate the mixture under reduced pressure using a rotary evaporator to remove pyridine.

• Neutralization: Dissolve the residue in a mixture of methanol and water. Add sodium carbonate and stir the solution for 30 minutes at 20 °C to neutralize the intermediate acid.[2]

• Drying and Filtration: Add anhydrous sodium sulfate to the neutralized solution and stir for approximately 20 minutes to remove excess water. Filter the mixture to remove solids.[2]

• Isolation: Concentrate the filtrate using a rotary evaporator to yield the crude sodium 2-ethylhexyl sulfate.

Purification and Characterization

For applications requiring high purity, the crude product from any of the above syntheses can be further purified.

Purification by Solvent Extraction

This technique is effective for removing unreacted alcohol and other organic-soluble impurities.

Procedure: [6]

• Dissolve the crude sodium 2-ethylhexyl sulfate in deionized water to create a 10-20% (w/v) aqueous solution.

• Transfer the solution to a separatory funnel.

• Add an equal volume of a non-polar organic solvent, such as hexane (B92381).

• Shake the funnel vigorously for 1-2 minutes, venting periodically.

• Allow the layers to separate completely. The aqueous layer (bottom) contains the desired product, while impurities partition into the organic layer (top).

• Drain the lower aqueous layer. Repeat the extraction of the aqueous layer with fresh hexane two more times to ensure complete removal of impurities.

• The purified aqueous solution can be concentrated under reduced pressure to yield the purified sodium 2-ethylhexyl sulfate.

Characterization

The identity and purity of the final product can be confirmed using various analytical techniques, including:

• Titration: To determine the percentage of active anionic surfactant.

• High-Performance Liquid Chromatography (HPLC): To assess purity and quantify any remaining starting material or byproducts.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of characteristic sulfate ester bonds (S=O and C-O-S stretches).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation.

Conclusion

The synthesis of sodium 2-ethylhexyl sulfate from 2-ethylhexanol can be accomplished through several effective methods. The industrial standard relies on the continuous sulfation with sulfur trioxide, prized for its efficiency and scalability. For laboratory-scale synthesis, chlorosulfonic acid offers a rapid route, while sulfamic acid provides excellent selectivity, albeit with longer reaction times. The choice of method should be guided by the specific requirements of the research or application, including scale, purity needs, and available equipment. The protocols and comparative data provided in this guide serve as a comprehensive resource for professionals engaged in chemical synthesis and development.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Sodium 2-ethylhexyl sulfate synthesis - chemicalbook [chemicalbook.com]
• 3. macro.lsu.edu [macro.lsu.edu]
• 4. US3755407A - Sulfation process for secondary alcohols - Google Patents [patents.google.com]
• 5. chemithon.com [chemithon.com]
• 6. benchchem.com [benchchem.com]

Antimycotic Properties of Sodium 2-Ethylhexyl Sulfate: A Technical Guide for Researchers

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature explicitly detailing the antimycotic properties of Sodium 2-Ethylhexyl Sulfate (B86663) is limited. This document synthesizes information on the known properties of this compound and the well-established antifungal activities of structurally related anionic surfactants to provide a foundational guide for research and development.

Introduction

Sodium 2-ethylhexyl sulfate (S2EHS), an anionic surfactant, is recognized for its wetting, emulsifying, and dispersing capabilities in various industrial applications.[1] While direct, comprehensive studies on its antifungal efficacy are not widely published, its structural characteristics as an alkyl sulfate suggest a potential for antimycotic activity.[2][3] Anionic surfactants, a class to which S2EHS belongs, are known to interact with microbial cell structures, indicating a plausible mechanism for fungal growth inhibition.[4][5][6]

This technical guide consolidates the available information on S2EHS and draws parallels with the extensively studied antifungal actions of other anionic surfactants, such as sodium dodecyl sulfate (SDS), to propose potential mechanisms of action, outline detailed experimental protocols for validation, and provide a framework for future research.

Proposed Mechanism of Antimycotic Action

The primary proposed mechanism of antifungal action for anionic surfactants like Sodium 2-Ethylhexyl Sulfate is the disruption of the fungal cell membrane's integrity.[6][7]

Key Steps in the Proposed Mechanism:

• Electrostatic Interaction: The negatively charged sulfate head of the S2EHS molecule is thought to interact with positively charged components of the fungal cell wall and membrane.

• Hydrophobic Interaction: The hydrophobic 2-ethylhexyl tail can insert into the lipid bilayer of the fungal cell membrane.[7]

• Membrane Disruption: This insertion disrupts the organized structure of the membrane, increasing its permeability.[6][8]

• Cellular Leakage: The compromised membrane allows for the leakage of essential intracellular components, such as ions, metabolites, and proteins, leading to metabolic disruption.

• Protein Denaturation: At sufficient concentrations, surfactants can also denature essential membrane-bound and intracellular proteins, further contributing to cellular dysfunction.

• Cell Lysis and Death: The culmination of these events leads to the inhibition of fungal growth (fungistatic effect) or cell death (fungicidal effect).

dot

Caption: Proposed mechanism of Sodium 2-Ethylhexyl Sulfate's antifungal action.

Quantitative Data on Related Anionic Surfactants

To provide a benchmark for researchers, the following table summarizes the Minimum Inhibitory Concentration (MIC) values of the related anionic surfactant, Sodium Dodecyl Sulfate (SDS), against various fungal species. These values can serve as a starting point for estimating the potential effective concentrations for S2EHS.

Fungal Species	Surfactant	MIC (µg/mL)	Reference
Candida spp.	Sodium Dodecyl Sulfate (SDS)	~1000	[4]
Candida albicans	Sodium Dodecyl Sulfate (SDS)	Not specified, but noted to prevent biofilm formation	[4]

Detailed Experimental Protocols

The following protocols are standardized methods for evaluating the in vitro antimycotic properties of a test compound like Sodium 2-Ethylhexyl Sulfate.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method outlined by the Clinical and Laboratory Standards Institute (CLSI).[9][10][11]

Objective: To determine the lowest concentration of S2EHS that visibly inhibits the growth of a specific fungus.

Materials:

• Sodium 2-Ethylhexyl Sulfate (S2EHS)

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or hemocytometer

• Incubator

Procedure:

• Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) at 35-37°C for 24-48 hours.

  • Prepare a suspension of fungal cells in sterile saline, adjusting the turbidity to a 0.5 McFarland standard.

  • Further dilute the suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL for yeasts or 0.4 x 10⁴ to 5 x 10⁴ CFU/mL for molds.[9][12]

• Compound Dilution:

  • Prepare a stock solution of S2EHS in RPMI-1640 medium.

  • Perform serial two-fold dilutions of the S2EHS stock solution in the wells of a 96-well plate, each containing 100 µL of RPMI-1640 medium.

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to each well containing the diluted S2EHS.

  • Include a positive control well (inoculum without S2EHS) and a negative control well (medium only).

• Incubation:

  • Incubate the plates at 35-37°C for 24-48 hours.

• MIC Determination:

  • The MIC is the lowest concentration of S2EHS at which there is no visible growth.[13] This can be assessed visually or by measuring the optical density at 600 nm.

Determination of Minimum Fungicidal Concentration (MFC)

Objective: To determine the lowest concentration of S2EHS that results in fungal death.

Procedure:

• Following the MIC determination, take a 10-20 µL aliquot from each well that showed no visible growth.[14]

• Spread the aliquot onto an agar plate (e.g., Sabouraud Dextrose Agar).

• Incubate the plates at 35-37°C for 24-48 hours.

• The MFC is the lowest concentration of S2EHS from which no fungal colonies grow on the agar plate.[11]

dot

Caption: Workflow for determining MIC and MFC of Sodium 2-Ethylhexyl Sulfate.

Conclusion and Future Directions

Sodium 2-ethylhexyl sulfate, as an anionic surfactant, presents a plausible candidate for antimycotic applications. Its mechanism of action is likely rooted in the disruption of fungal cell membranes, a characteristic shared with other alkyl sulfates. The experimental protocols detailed in this guide provide a robust framework for systematically evaluating its antifungal efficacy.

Future research should focus on:

• Broad-Spectrum Activity: Determining the MIC and MFC of S2EHS against a wide range of clinically relevant yeasts and molds.

• Cytotoxicity: Assessing the toxicity of S2EHS against human cell lines to determine its therapeutic index.

• In Vivo Studies: Evaluating the efficacy of S2EHS in animal models of fungal infections.

• Formulation Development: Investigating novel delivery systems to enhance the stability and targeted delivery of S2EHS.

References

• 1. niacet.com [niacet.com]
• 2. Sodium 2-Ethylhexyl Sulfate (Sulphate) Manufacturers, with SDS [mubychem.com]
• 3. Sodium 2-ethylhexyl sulfate | 126-92-1 [chemicalbook.com]
• 4. Increased Absorption and Inhibitory Activity against Candida spp. of Imidazole Derivatives in Synergistic Association with a Surface Active Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Surfactants as Antimicrobials: A Brief Overview of Microbial Interfacial Chemistry and Surfactant Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Antifungal potential, mechanism of action, and toxicity of 1,4-naphthoquinone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antifungal Susceptibility and Resistance-Associated Gene Expression in Nosocomial Candida Isolates [mdpi.com]
• 11. In vitro antibacterial and antifungal activities of extracts and fractions of leaves of Ricinus communis Linn against selected pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Minimal Inhibitory Concentration (MIC)-Phenomena in Candida albicans and Their Impact on the Diagnosis of Antifungal Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]

The mTOR Signaling Nexus: A Technical Guide to Methodologies and Applications in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The mammalian target of rapamycin (B549165) (mTOR) is a highly conserved serine/threonine kinase that functions as a central regulator of cellular metabolism, growth, proliferation, and survival.[1][2] It integrates a multitude of intracellular and extracellular signals, including growth factors, nutrients, energy status, and stress, to orchestrate anabolic and catabolic processes.[2][3][4] Dysregulation of the mTOR signaling pathway is a hallmark of numerous human diseases, most notably cancer, making it a prime target for therapeutic intervention.[5][][7][8] This technical guide provides an in-depth overview of the mTOR signaling cascade, detailed methodologies for its investigation, and a summary of quantitative data on key inhibitors, aimed at supporting researchers and drug development professionals in this critical field.

Core Signaling Pathways

The mTOR kinase is the catalytic subunit of two distinct multiprotein complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[3][8][9]

• mTORC1 is sensitive to the allosteric inhibitor rapamycin and its analogs (rapalogs).[4] It is a master regulator of protein synthesis and cell growth, primarily through the phosphorylation of its two best-characterized downstream effectors: p70 S6 kinase 1 (S6K1) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1).[3][] Activation of S6K1 and inactivation of 4E-BP1 by mTORC1 leads to an increase in mRNA translation.[]

• mTORC2 is generally considered rapamycin-insensitive, although prolonged treatment can affect its assembly and function.[10] It plays a crucial role in cell survival and cytoskeletal organization by phosphorylating and activating members of the AGC kinase family, including Akt, serum/glucocorticoid-regulated kinase 1 (SGK1), and protein kinase C (PKC).[10]

The canonical activation of mTORC1 is driven by growth factor signaling through the PI3K/Akt pathway.[5][] Akt phosphorylates and inactivates the tuberous sclerosis complex (TSC), a key negative regulator of mTORC1.[] This allows the small GTPase Rheb to accumulate in a GTP-bound state and activate mTORC1.[] Conversely, low cellular energy levels, sensed by AMP-activated protein kinase (AMPK), lead to the activation of TSC and subsequent inhibition of mTORC1.[7]

Core mTOR Signaling Pathways

Quantitative Data on mTOR Inhibitors

A variety of small molecule inhibitors targeting the mTOR pathway have been developed and are in clinical use or under investigation. These can be broadly categorized into three classes: rapalogs, ATP-competitive mTOR kinase inhibitors, and dual PI3K/mTOR inhibitors. The following tables summarize the inhibitory concentrations (IC50) of representative compounds in various cancer cell lines.

Table 1: IC50 Values of ATP-Competitive mTOR Inhibitors

Compound	Target(s)	Cell Line	IC50 (nM)	Reference
AZD8055	mTORC1/2	Multiple	20-50	[11]
p-Akt (S473)	Cellular Assay	~24	[11]
p-S6 (S235/236)	Cellular Assay	~27	[11]
OSI-027	mTORC1	Biochemical Assay	22	[11]
mTORC2	Biochemical Assay	65	[11]
Proliferation	Multiple	400-4500	[11]
AZD2014	mTOR Kinase	Biochemical Assay	2.8	[11]
p-Akt (S473)	Cellular Assay	80	[11]
p-S6 (S235/236)	Cellular Assay	200	[11]

Table 2: IC50 Values of Dual PI3K/mTOR Inhibitors

Compound	Target(s)	Cell Line / Assay	IC50 (nM)	Reference
NVP-BEZ235	mTOR	Biochemical Assay	20.7	[]
PI3Kα	Biochemical Assay	4	[]
PKI-587	mTOR	Biochemical Assay	1.6	[]
PI3Kα	Biochemical Assay	0.4	[]
Proliferation	MDA-MB-361	3	[]
Proliferation	PC3	9	[]
GSK2126458	mTORC1	Cell-free	Kᵢ = 0.18	[3]
mTORC2	Cell-free	Kᵢ = 0.3	[3]
p-AKT (S473)	T47D cells	0.41	[3]
p-AKT (S473)	BT474 cells	0.18	[3]
Proliferation	T47D cells	3.0	[3]
Proliferation	BT474 cells	2.4	[3]

Experimental Protocols

Accurate and reproducible experimental methodologies are paramount for the investigation of the mTOR pathway. This section provides detailed protocols for key techniques.

Western Blot Analysis of mTOR Pathway Activation

Western blotting is a fundamental technique to assess the phosphorylation status of key mTOR pathway components, which serves as a proxy for their activation state.

1. Cell Lysis and Protein Quantification:

• Culture cells to 70-80% confluency and treat with compounds as required.

• Wash cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.[7]

• Scrape cells and incubate the lysate on ice for 30 minutes.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the supernatant using a BCA or Bradford assay.[3]

2. SDS-PAGE and Protein Transfer:

• Normalize protein amounts for all samples and add 4x SDS-PAGE sample buffer.

• Denature samples by boiling at 95°C for 5 minutes.

• Load 20-40 µg of protein per lane on an SDS-polyacrylamide gel.

• Perform electrophoresis to separate proteins by size.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[3][7]

3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[7]

• Incubate the membrane overnight at 4°C with primary antibodies diluted in 5% BSA/TBST. Key primary antibodies include those targeting:

  • p-mTOR (Ser2448)

  • Total mTOR

  • p-Akt (Ser473)

  • Total Akt

  • p-S6K1 (Thr389)

  • Total S6K1

  • p-4E-BP1 (Thr37/46)

  • Total 4E-BP1

  • A loading control (e.g., β-Actin or GAPDH)[3][7]

• Wash the membrane three times with TBST.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[7]

• Wash the membrane three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) reagent and an imaging system.[7]

• Quantify band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal and then to the loading control.[7]

Western Blot Experimental Workflow

In Vitro mTOR Kinase Assay

This assay directly measures the catalytic activity of mTOR and the potency of inhibitory compounds in a cell-free system.

1. Immunoprecipitation of mTORC1:

• Lyse cells (e.g., HEK293T) in mTOR lysis buffer (e.g., 40 mM HEPES pH 7.5, 120 mM NaCl, 1 mM EDTA, 0.3% CHAPS, supplemented with inhibitors).

• Incubate the lysate with an antibody against a specific mTORC1 component (e.g., anti-Raptor or anti-mTOR) for 1.5-2 hours at 4°C.[5]

• Add Protein A/G agarose (B213101) beads and incubate for another 1-3 hours at 4°C.[12]

• Wash the immunoprecipitates multiple times with wash buffers of varying salt concentrations to remove non-specific binding proteins.[5]

2. Kinase Reaction:

• Resuspend the immunoprecipitated mTORC1 beads in a kinase buffer (e.g., 25 mM HEPES pH 7.4, 50 mM KCl, 10 mM MgCl₂).

• Add the mTORC1 substrate (e.g., recombinant inactive 4E-BP1 or S6K1) and ATP (typically 100-500 µM).[3][13]

• For inhibitor studies, pre-incubate the mTORC1 complex with various concentrations of the test compound before adding the substrate and ATP.

• Incubate the reaction at 30°C for 30-60 minutes.[3][5]

3. Analysis:

• Stop the reaction by adding SDS-PAGE sample buffer and boiling.

• Analyze the phosphorylation of the substrate by Western blot using phospho-specific antibodies (e.g., anti-phospho-4E-BP1 Thr37/46 or anti-phospho-S6K1 Thr389).[3][5]

• Quantify the band intensities to determine the percentage of inhibition and calculate the IC50 value of the inhibitor.

In Vitro mTOR Kinase Assay Workflow

Immunofluorescence for mTORC1 Localization

Amino acid availability is a critical regulator of mTORC1 activity, which involves the translocation of mTORC1 to the lysosomal surface. Immunofluorescence can be used to visualize this process.

1. Cell Culture and Treatment:

• Grow cells on glass coverslips.

• To observe amino acid-dependent localization, starve cells of amino acids (e.g., in Hanks' Balanced Salt Solution) for 50-60 minutes.

• Stimulate cells with a complete medium or specific amino acids (e.g., leucine) for 10-15 minutes.

2. Immunostaining:

• Fix cells with 4% paraformaldehyde in PBS for 15 minutes.

• Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBST (PBS with 0.1% Tween 20) for 30-60 minutes.

• Incubate with primary antibodies against mTOR and a lysosomal marker (e.g., LAMP2) overnight at 4°C.[14]

• Wash three times with PBST.

• Incubate with fluorescently-labeled secondary antibodies for 1-2 hours at room temperature in the dark.

• Counterstain nuclei with DAPI.[14]

• Mount coverslips on microscope slides.

3. Imaging and Analysis:

• Visualize the subcellular localization of mTOR and LAMP2 using a confocal or fluorescence microscope.

• Quantify the co-localization of mTOR and LAMP2 signals to assess the extent of mTORC1 translocation to the lysosome.[14]

Conclusion

The mTOR signaling pathway remains a central focus of research in both fundamental cell biology and translational medicine. A thorough understanding of its intricate regulation and the application of robust, well-defined experimental methodologies are essential for the continued development of effective therapeutic strategies targeting this critical cellular nexus. This guide provides a foundational framework of the core signaling pathways, quantitative inhibitor data, and detailed experimental protocols to aid researchers in their pursuit of novel discoveries and therapeutic innovations in the field of mTOR-related diseases.

References

• 1. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 2. Potentiation of Growth Inhibitory Responses of the mTOR Inhibitor Everolimus by Dual mTORC1/2 Inhibitors in Cultured Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Specific Activation of mTORC1 by Rheb G-protein in Vitro Involves Enhanced Recruitment of Its Substrate Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-protocol.org [bio-protocol.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. An In Vitro Assay for the Kinase Activity of mTOR Complex 2 | Springer Nature Experiments [experiments.springernature.com]
• 10. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 11. mTOR kinase inhibitors as potential cancer therapeutic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ccrod.cancer.gov [ccrod.cancer.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Protein Denaturation Using Branched-Chain Alkyl Sulfates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and protocols for utilizing branched-chain alkyl sulfates in protein denaturation studies. While sodium dodecyl sulfate (B86663) (SDS) remains the most ubiquitously used denaturant, branched-chain alternatives such as sodium 2-ethylhexyl sulfate (2-EHS), sodium 3,7-dimethyloctyl sulfate (3,7-DMOS), and sodium 2-butyloctyl sulfate (2-BOS) offer unique properties that can be advantageous in specific applications. This document details the mechanism of action, comparative efficacy, and experimental methodologies for employing these surfactants in protein research and drug development.

Introduction to Protein Denaturation by Alkyl Sulfates

Anionic alkyl sulfates are amphiphilic molecules that disrupt the non-covalent interactions responsible for maintaining the intricate three-dimensional structure of proteins. This process, known as denaturation, leads to the unfolding of the polypeptide chain. The hydrophobic alkyl tail of the surfactant interacts with the nonpolar regions of the protein, while the hydrophilic sulfate headgroup interacts with the polar regions and the surrounding aqueous environment. This dual interaction disrupts the native hydrophobic core and electrostatic interactions, ultimately leading to the loss of secondary and tertiary structures.

Branched-chain alkyl sulfates introduce steric hindrance and altered hydrophobic packing compared to their linear counterparts. These structural differences can influence their critical micelle concentration (CMC), interaction with proteins, and overall denaturation efficiency. Understanding these nuances is crucial for selecting the appropriate denaturant for a given application.

Mechanism of Protein Denaturation by Alkyl Sulfates

The denaturation of proteins by alkyl sulfates is a complex process that can be conceptualized through a multi-stage model, often referred to as the "pearl necklace" or "rod-like micelle" model.

Signaling Pathway of Protein Denaturation by Alkyl Sulfates:

Caption: A logical diagram illustrating the stepwise mechanism of protein denaturation by anionic alkyl sulfates.

Stages of Denaturation:

• Initial Binding: At low concentrations (below the CMC), individual surfactant monomers bind to high-affinity sites on the protein surface, driven by both hydrophobic and electrostatic interactions.

• Cooperative Binding and Unfolding: As the surfactant concentration increases, a cooperative binding process occurs, leading to the disruption of the protein's tertiary and secondary structures. The hydrophobic tails of the surfactant molecules penetrate the protein's hydrophobic core, causing it to unfold.

• Micelle Formation: Along the now-exposed polypeptide chain, the bound surfactant molecules begin to aggregate, forming micelle-like clusters. This results in the characteristic "pearl necklace" structure, where micelles are strung along the unfolded protein.

• Saturation and Rod-like Complex Formation: At concentrations above the CMC, the protein becomes saturated with surfactant molecules, forming a relatively uniform, rod-like complex with a net negative charge. This uniform charge-to-mass ratio is the principle behind SDS-PAGE.

Comparative Analysis of Branched-Chain Alkyl Sulfates

While extensive quantitative data for branched-chain alkyl sulfates is not as readily available as for SDS, studies have provided valuable qualitative comparisons.

Table 1: Physicochemical Properties of Selected Alkyl Sulfates

Surfactant	Abbreviation	Molecular Formula	Critical Micelle Concentration (CMC) in water (mM)	Key Structural Feature
Sodium Dodecyl Sulfate	SDS	C₁₂H₂₅NaO₄S	~8.2	Linear 12-carbon chain
Sodium 2-ethylhexyl sulfate	2-EHS	C₈H₁₇NaO₄S	Not widely reported	Branched 8-carbon chain
Sodium 3,7-dimethyloctyl sulfate	3,7-DMOS	C₁₀H₂₁NaO₄S	Not widely reported	Branched 10-carbon chain with two methyl groups
Sodium 2-butyloctyl sulfate	2-BOS	C₁₂H₂₅NaO₄S	Not widely reported	Branched 12-carbon chain with a butyl group

Table 2: Qualitative Comparison of Denaturation Efficiency

Surfactant	Relative Denaturation Strength	Observations from Circular Dichroism (CD) and Small-Angle X-ray Scattering (SAXS) Studies[1]
Sodium Dodecyl Sulfate (SDS)	High (Reference)	Forms classic "pearl necklace" structures with a wide range of proteins.
Sodium 2-ethylhexyl sulfate (2-EHS)	Moderate	Induces less disruption of secondary structure compared to 2-BOS.
Sodium 3,7-dimethyloctyl sulfate (3,7-DMOS)	Moderate	Shows anomalous migration in PAGE, suggesting unique protein-surfactant complex formation.
Sodium 2-butyloctyl sulfate (2-BOS)	High	Disrupts secondary structure to a greater extent for most proteins compared to 2-EHS and 3,7-DMOS. Promotes stronger modification of proteins during denaturation.

Experimental Protocols

The following are generalized protocols for studying protein denaturation using branched-chain alkyl sulfates. It is crucial to optimize concentrations and incubation times for each specific protein and surfactant combination.

Monitoring Protein Denaturation using Circular Dichroism (CD) Spectroscopy

Objective: To monitor changes in the secondary structure of a protein upon titration with a branched-chain alkyl sulfate.

Experimental Workflow for CD Spectroscopy:

Caption: A flowchart outlining the key steps in a circular dichroism titration experiment to monitor protein denaturation.

Materials:

• Purified protein of interest

• Branched-chain alkyl sulfate (e.g., 2-BOS)

• Appropriate buffer (e.g., phosphate (B84403) buffer, pH 7.4)

• Circular dichroism spectropolarimeter

• Quartz cuvette (e.g., 1 mm path length)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the protein (e.g., 1-2 mg/mL) in the chosen buffer.

  • Prepare a concentrated stock solution of the branched-chain alkyl sulfate in the same buffer.

  • Dilute the protein stock to a final concentration suitable for CD analysis (e.g., 0.1-0.2 mg/mL).

• Instrument Setup:

  • Set the CD spectropolarimeter to the desired wavelength range for secondary structure analysis (typically 190-260 nm).

  • Set the temperature control as required.

  • Use appropriate instrument parameters (e.g., bandwidth, scan speed, number of accumulations) to obtain a good signal-to-noise ratio.

• Data Acquisition:

  • Record a baseline spectrum of the buffer alone.

  • Record the CD spectrum of the native protein solution.

  • Perform a stepwise titration by adding small aliquots of the concentrated surfactant stock solution to the protein in the cuvette.

  • After each addition, gently mix and allow the sample to equilibrate for a set period (e.g., 5-10 minutes) before recording the CD spectrum.

  • Continue the titration until the desired final surfactant concentration is reached or no further changes in the spectrum are observed.

• Data Analysis:

  • Subtract the buffer baseline from all protein spectra.

  • Convert the raw CD signal (in millidegrees) to Mean Residue Ellipticity (MRE) using the following formula: MRE = (CD signal in mdeg) / (10 * n * l * C) where:

    • n = number of amino acid residues

    • l = path length of the cuvette in cm

    • C = molar concentration of the protein

  • Plot the MRE at a specific wavelength characteristic of secondary structure (e.g., 222 nm for α-helix) as a function of the surfactant concentration to generate a denaturation curve.

Characterizing Protein-Surfactant Complexes using Small-Angle X-ray Scattering (SAXS)

Objective: To determine the size and shape of protein-surfactant complexes and to elucidate the structural model of denaturation.

Experimental Workflow for SAXS Analysis:

References

• 1. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Sodium 2-Ethylhexyl Sulfate in Nanoparticle Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of nanoparticles with controlled size, morphology, and stability is a cornerstone of modern nanotechnology, with profound implications for drug delivery, diagnostics, and materials science. Surfactants play a pivotal role in nanoparticle synthesis, particularly in emulsion polymerization techniques, by controlling nucleation, stabilizing nascent particles, and influencing final particle characteristics. This technical guide focuses on the application of sodium 2-ethylhexyl sulfate (B86663) (S2ES), an anionic surfactant, in the synthesis of polymeric nanoparticles. While detailed experimental protocols specifically citing S2ES are not extensively published, this guide provides a comprehensive overview of its role, a representative experimental protocol derived from analogous systems, and the expected influence of key parameters on nanoparticle properties.

Introduction to Sodium 2-Ethylhexyl Sulfate (S2ES)

Sodium 2-ethylhexyl sulfate is an anionic surfactant known for its excellent emulsifying and stabilizing properties. Its branched alkyl chain provides a larger hydrophobic footprint compared to linear counterparts like sodium dodecyl sulfate (SDS), which can influence its packing at interfaces and its effectiveness in stabilizing emulsions. S2ES is utilized in various industrial applications, including as a primary emulsifier in emulsion polymerization. In this context, it facilitates the formation of stable monomer-in-water emulsions, leading to the synthesis of polymeric nanoparticles.

The Role of S2ES in Emulsion Polymerization for Nanoparticle Synthesis

Emulsion polymerization is a widely used technique for producing polymer nanoparticles. The process involves the polymerization of a monomer in an emulsion, typically an oil-in-water emulsion, where the monomer is the dispersed phase. Anionic surfactants like S2ES are crucial components in this process.

The primary functions of S2ES in emulsion polymerization for nanoparticle synthesis include:

• Monomer Emulsification: S2ES reduces the interfacial tension between the monomer (oil phase) and the continuous phase (water), allowing for the formation of a stable emulsion of monomer droplets.

• Micelle Formation: Above its critical micelle concentration (CMC), S2ES molecules self-assemble into micelles in the aqueous phase. These micelles can solubilize monomer molecules.

• Nucleation Sites: Polymerization is initiated in the aqueous phase by a water-soluble initiator. The resulting oligoradicals can enter the monomer-swollen micelles, which then become the primary sites for particle nucleation and growth.

• Particle Stabilization: As the polymer chains grow, S2ES molecules adsorb onto the surface of the nascent nanoparticles. The negatively charged sulfate head groups provide electrostatic repulsion, preventing the nanoparticles from aggregating and ensuring colloidal stability of the latex.

Experimental Protocol: Synthesis of Polystyrene Nanoparticles using S2ES

The following is a representative experimental protocol for the synthesis of polystyrene nanoparticles via emulsion polymerization using sodium 2-ethylhexyl sulfate as a surfactant. This protocol is based on established methods for similar anionic surfactants.

Materials

Material	Grade	Supplier
Styrene (B11656) (monomer)	Reagent grade, inhibitor removed	Sigma-Aldrich
Sodium 2-ethylhexyl sulfate (S2ES)	>95%	TCI Chemicals
Potassium persulfate (KPS) (initiator)	Reagent grade	Sigma-Aldrich
Deionized water	High-purity	-
Nitrogen gas	High-purity	-

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Mechanical stirrer with a paddle

• Heating mantle with a temperature controller

• Syringe for initiator injection

• Nitrogen inlet and outlet

Procedure

• Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, reflux condenser, and a rubber septum for the nitrogen inlet and initiator injection.

• Initial Charge: To the flask, add 100 mL of deionized water and the desired amount of sodium 2-ethylhexyl sulfate (e.g., see Table 1 for varying concentrations).

• Deoxygenation: Purge the system with nitrogen gas for 30 minutes while stirring gently to remove dissolved oxygen, which can inhibit the polymerization.

• Monomer Addition: Add 10 g of inhibitor-free styrene to the flask. Continue stirring under a nitrogen atmosphere for 30 minutes to allow for the formation of a stable emulsion.

• Initiation: Heat the reaction mixture to 70°C. Once the temperature is stable, inject a solution of 0.1 g of potassium persulfate dissolved in 5 mL of deionized water into the flask.

• Polymerization: Maintain the reaction at 70°C with continuous stirring for 6 hours under a nitrogen blanket. The appearance of a milky-white latex indicates the formation of polystyrene nanoparticles.

• Cooling and Purification: After 6 hours, turn off the heat and allow the reactor to cool to room temperature. The resulting nanoparticle dispersion can be purified by dialysis against deionized water for 48 hours to remove unreacted monomer, initiator, and excess surfactant.

Data Presentation: Influence of S2ES Concentration on Nanoparticle Properties

The concentration of the surfactant is a critical parameter that influences the final properties of the synthesized nanoparticles. The following table summarizes the expected trend of the effect of S2ES concentration on the size and stability of polystyrene nanoparticles, based on general principles of emulsion polymerization.

S2ES Concentration ( g/100 mL H₂O)	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
0.1	150	0.25	-35
0.5	80	0.15	-45
1.0	50	0.08	-55

Note: The data presented in this table are representative and intended to illustrate the expected trends. Actual values will depend on the specific experimental conditions.

Visualization of Key Processes

Experimental Workflow for Nanoparticle Synthesis

Caption: Experimental workflow for the synthesis of polystyrene nanoparticles.

Mechanism of Emulsion Polymerization

Caption: Simplified mechanism of emulsion polymerization.

Conclusion

Sodium 2-ethylhexyl sulfate is a viable and effective anionic surfactant for the synthesis of polymeric nanoparticles via emulsion polymerization. Its molecular structure and surfactant properties enable the formation of stable monomer emulsions and provide electrostatic stabilization to the resulting nanoparticles. By carefully controlling key experimental parameters, particularly the concentration of S2ES, researchers can tailor the size, and stability of the synthesized nanoparticles for various applications in drug delivery and materials science. Further research into the specific effects of S2ES in comparison to other surfactants would be beneficial for optimizing nanoparticle synthesis protocols.

Sodium 2-Ethylhexyl Sulfate: A Technical Guide to its Application as a Wetting Agent in Textile Mercerization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of sodium 2-ethylhexyl sulfate (B86663) as a high-performance wetting agent in the textile mercerization process. Mercerization, a crucial treatment for cellulosic fibers like cotton, imparts luster, strength, and improved dye affinity. The efficiency of this process is significantly enhanced by the use of specialized wetting agents that can withstand the harsh, highly alkaline environment. Sodium 2-ethylhexyl sulfate has emerged as a key surfactant in this application due to its exceptional stability and rapid wetting properties in concentrated caustic soda solutions.

Introduction to Mercerization and the Role of Wetting Agents

Mercerization is a chemical treatment of cotton and other cellulosic textiles with a concentrated solution of caustic soda (sodium hydroxide), typically in the range of 20-25%.[1][2] This process causes the cotton fibers to swell, leading to a more circular cross-section and a smoother surface. The result is a significant increase in luster, tensile strength, and an enhanced ability to absorb dyes.[1][2]

However, the high concentration of caustic soda creates a viscous and high-surface-tension solution, which can hinder the rapid and uniform penetration of the alkali into the tightly woven textile material. This is where wetting agents become indispensable. A mercerizing wetting agent must be highly effective at reducing the surface tension of the caustic bath and must remain stable and soluble in this aggressive chemical environment.[3]

Sodium 2-ethylhexyl sulfate, an anionic surfactant, is particularly well-suited for this purpose. Its branched short-chain alkyl structure provides excellent wetting characteristics, while the sulfate group ensures its stability in highly alkaline and electrolyte-rich solutions.[4][5] It is classified as a non-cresylic wetting agent, a group that also includes other sulfated lower aliphatic alcohols.

Physicochemical Properties of Sodium 2-Ethylhexyl Sulfate

Understanding the fundamental properties of sodium 2-ethylhexyl sulfate is key to appreciating its performance in mercerization.

Property	Value	Reference
Chemical Formula	C₈H₁₇NaO₄S	[6]
Molecular Weight	232.27 g/mol	[6]
Appearance	Clear, colorless to slightly yellow liquid	[5]
Solubility in Water	Soluble	[6]
Stability	Stable in strong alkali and electrolyte solutions	[3][4]
Surface Tension (0.1% aq. solution at 25°C)	50.0 dynes/cm	[4]

Performance Data in Mercerization

The effectiveness of a wetting agent in mercerization is primarily determined by its ability to quickly reduce the surface tension of the caustic solution, allowing for rapid and even penetration into the textile fibers. The standard industry test for this is the AATCC Test Method 43, which measures the time it takes for a bundle of cotton yarn to become completely wetted and sink in a mercerizing-strength caustic solution.

Table 2: Comparative Shrinkage Rate of Cotton in Mercerizing Liquor

Immersion Time (seconds)	Shrinkage with Wetting Agent containing 2-Ethylhexyl Sulfate (mm)	Shrinkage with Comparative Wetting Agent (mm)
10	18	12
20	25	20
30	30	26
40	34	30
50	37	33
60	39	35

Adapted from data presented in a patent for a mercerizing wetting agent formulation.

The critical micelle concentration (CMC) is another important parameter, representing the concentration at which the surfactant begins to form micelles and the surface tension of the solution plateaus. The CMC is influenced by the presence of electrolytes, such as the high concentration of NaOH in a mercerizing bath. In such high electrolyte environments, the CMC of anionic surfactants like sodium 2-ethylhexyl sulfate is expected to be significantly lower than in pure water.

Experimental Protocols

To evaluate the performance of sodium 2-ethylhexyl sulfate as a mercerizing wetting agent, the following standard test methods are employed:

AATCC Test Method 43: Wetting Agents for Mercerization

Principle: This test determines the time required for a standard bundle of cotton yarn to become completely wetted and sink in a caustic soda solution of mercerizing concentration.[7][8]

Apparatus:

• Tall glass cylinder (e.g., 500 mL graduated cylinder)

• Stopwatch

• Standard cotton yarn bundle (120 ends, 25 mm long)[7][8]

Procedure:

• Prepare the test solution by dissolving the desired concentration of sodium 2-ethylhexyl sulfate in a mercerizing-strength (e.g., 20-25% w/w) sodium hydroxide (B78521) solution.

• Fill the glass cylinder with the test solution and allow it to reach the desired temperature, ensuring any air bubbles have dissipated.

• Carefully drop the standard cotton yarn bundle onto the surface of the solution.

• Start the stopwatch at the moment the yarn bundle touches the liquid surface.

• Stop the stopwatch when the last of the cotton fibers are completely wetted and the entire bundle has sunk below the surface.

• Record the wetting time in seconds.

• Repeat the test at least three times and calculate the average wetting time.

Draves Test (AATCC Test Method 17 / ASTM D2281)

Principle: This is a more general test for evaluating the efficiency of wetting agents. It measures the time required for a weighted skein of cotton yarn to sink in a solution of the wetting agent.[7]

Apparatus:

• 500 mL graduated cylinder

• 5-gram standard cotton skein

• 1.5-gram hook and a 40-gram or 50-gram anchor weight

• Stopwatch

Procedure:

• Prepare a solution of the wetting agent at the desired concentration in water.

• Pour the solution into the 500 mL graduated cylinder.

• Attach the hook to the skein and the anchor to the hook.

• Hold the skein and drop the weighted assembly into the cylinder.

• Start the stopwatch the moment the anchor touches the bottom of the cylinder.

• The test ends when the thread holding the skein to the hook becomes slack, indicating the skein is fully wetted and has lost its buoyancy.

• Record the sinking time in seconds.

Visualizations

To better illustrate the processes and concepts discussed, the following diagrams have been generated.

A simplified workflow of the textile mercerization process.

Logical relationship of sodium 2-ethylhexyl sulfate's wetting action.

Experimental workflow for AATCC Test Method 43.

Conclusion

Sodium 2-ethylhexyl sulfate is a highly effective wetting agent for the textile mercerization process. Its chemical structure provides the necessary stability in concentrated caustic soda solutions while delivering rapid wetting performance. This allows for uniform and efficient penetration of the mercerizing liquor into the cotton fibers, leading to enhanced luster, strength, and dyeability of the final textile product. The standard test methods, AATCC TM 43 and the Draves test, provide reliable means to quantify and compare the performance of wetting agents in this demanding application. Further research to generate and publish specific performance data for sodium 2-ethylhexyl sulfate under various mercerizing conditions would be of great value to the textile industry.

References

• 1. ipstesting.com [ipstesting.com]
• 2. textilesbar.com [textilesbar.com]
• 3. psgraw.com [psgraw.com]
• 4. niacet.com [niacet.com]
• 5. atamankimya.com [atamankimya.com]
• 6. Sodium 2-ethylhexyl sulfate | C8H18NaO4S | CID 24181097 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. What Draves Test Reveals About Wetting Agents & Surfactants [exactoinc.com]
• 8. AATCC - AATCC [members.aatcc.org]

In-Depth Technical Guide: Formulation of Industrial Cleaning Agents with Sodium 2-Ethylhexyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formulation of industrial cleaning agents utilizing sodium 2-ethylhexyl sulfate (B86663). It delves into the physicochemical properties, performance characteristics, and formulation strategies for leveraging this versatile anionic surfactant in various industrial applications. This document is intended to serve as a core resource, presenting quantitative data in structured tables, detailed experimental protocols, and visual representations of key concepts to aid in research and development.

Introduction to Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate (SEHS), with the CAS number 126-92-1, is an anionic surfactant known for its excellent wetting, dispersing, and hydrotropic properties.[1][2] Its branched alkyl chain contributes to its unique characteristics, including low to moderate foaming and exceptional stability in high electrolyte, alkaline, and acidic environments.[1][3] These properties make it a valuable ingredient in a wide array of industrial cleaning formulations, from alkaline degreasers to acid cleaners for metal surfaces.[1][3]

Key Properties:

• Excellent Wetting Agent: Rapidly reduces the surface tension of aqueous solutions, allowing for effective penetration of cleaning solutions into soils and onto surfaces.[1][3]

• High Electrolyte Tolerance: Remains soluble and effective in the presence of high concentrations of salts, acids, and alkalis.[2][3]

• Hydrotropic Effect: Can increase the solubility of other less soluble organic compounds in aqueous solutions.[1][4]

• Low to Moderate Foaming: Desirable in applications where excessive foam can be problematic, such as in spray cleaners and clean-in-place (CIP) systems.[2]

• Good Detergency: Effectively removes a variety of soils, particularly oily and greasy residues.

Physicochemical and Performance Data

A thorough understanding of the quantitative performance metrics of sodium 2-ethylhexyl sulfate is crucial for effective formulation. The following tables summarize key data points gathered from technical literature.

Table 1: Physical and Chemical Properties of Sodium 2-Ethylhexyl Sulfate

Property	Value	Reference(s)
CAS Number	126-92-1	[2]
Molecular Formula	C₈H₁₇NaO₄S	[2]
Molecular Weight	232.27 g/mol	[2]
Appearance	Clear, colorless to pale yellow liquid (as a 40% aqueous solution)	[3]
Active Matter	Typically 38-42% in aqueous solution	[2]
pH (1% aqueous solution)	7.3 - 10.5	[2][3]
Specific Gravity (20°C/20°C)	~1.109 (for a 40% solution)	[3]
Solubility	Miscible with water	[3]

Table 2: Performance Characteristics of Sodium 2-Ethylhexyl Sulfate in Aqueous Solutions

Parameter	Value (at 25°C unless otherwise specified)	Reference(s)
Surface Tension (0.1% aqueous solution)	50 dynes/cm	[3]
Surface Tension (0.01% aqueous solution)	51 dynes/cm	[3]
Surface Tension (0.005% aqueous solution)	56 dynes/cm	[3]
Surface Tension (0.0001% aqueous solution)	63 dynes/cm	[3]
Critical Micelle Concentration (CMC)	Modeling studies suggest a CMC, but a definitive experimental value is not readily available in the searched literature.	[5]

Formulation Guidelines for Industrial Cleaners

Sodium 2-ethylhexyl sulfate can be incorporated into a variety of industrial cleaning formulations. Its stability and wetting characteristics are particularly advantageous in highly alkaline or acidic conditions.

Logical Workflow for Formulating an Industrial Cleaner:

Caption: A typical workflow for developing an industrial cleaning formulation.

Heavy-Duty Alkaline Cleaners

In highly alkaline formulations, sodium 2-ethylhexyl sulfate acts as a powerful wetting agent and hydrotrope, ensuring that the alkaline builders and other components can effectively penetrate and react with greasy and oily soils.

Table 3: Example Formulation - Heavy-Duty Alkaline Degreaser

Ingredient	Function	Weight %
Water	Solvent	70 - 85
Sodium Hydroxide (50%)	Alkalinity Source/Builder	5 - 15
Sodium Metasilicate Pentahydrate	Builder/Corrosion Inhibitor	2 - 8
Sodium 2-Ethylhexyl Sulfate (40%)	Wetting Agent/Hydrotrope	2 - 10
Tetrasodium EDTA (40%)	Chelating Agent	1 - 5
Non-ionic Surfactant (e.g., Alcohol Ethoxylate)	Co-surfactant/Degreaser	1 - 5

Acidic Metal Cleaners

The stability of sodium 2-ethylhexyl sulfate in acidic conditions makes it suitable for formulations designed for metal cleaning, rust removal, and descaling. It helps to wet the metal surface and penetrate oxide layers.

Table 4: Example Formulation - Acidic Metal Cleaner

Ingredient	Function	Weight %
Water	Solvent	65 - 80
Phosphoric Acid (75%)	Acid Source/Rust Remover	10 - 20
Sodium 2-Ethylhexyl Sulfate (40%)	Wetting Agent	2 - 8
Non-ionic Surfactant (e.g., Alcohol Ethoxylate)	Co-surfactant	1 - 5
Corrosion Inhibitor (e.g., Tolyltriazole)	Corrosion Inhibitor	0.1 - 1

Paint Strippers

In paint stripper formulations, sodium 2-ethylhexyl sulfate can aid in the penetration of the solvent system into the paint layers, facilitating their removal.

Table 5: Example Formulation - Caustic-Based Paint Stripper

Ingredient	Function	Weight %
Water	Solvent	40 - 60
Sodium Hydroxide	Active Agent	10 - 20
Sodium 2-Ethylhexyl Sulfate (40%)	Wetting Agent	5 - 15
Solvent (e.g., Benzyl Alcohol)	Co-solvent	10 - 20
Thickener (e.g., HEC)	Viscosity Modifier	1 - 3

Experimental Protocols

To evaluate the performance of industrial cleaning formulations containing sodium 2-ethylhexyl sulfate, standardized and reproducible experimental protocols are essential.

Determination of Cleaning Efficacy on Hard Surfaces (Modified ASTM G122)

This protocol outlines a laboratory method for evaluating the cleaning performance of a formulated cleaner on a standardized soiled substrate.

Experimental Workflow for Cleaning Efficacy Testing:

References

• 1. zep.com [zep.com]
• 2. atamankimya.com [atamankimya.com]
• 3. niacet.com [niacet.com]
• 4. researchgate.net [researchgate.net]
• 5. arxiv.org [arxiv.org]

The Role of Sodium 2-Ethylhexyl Sulfate in Agrochemical Formulations: A Technical Guide

Introduction

Sodium 2-ethylhexyl sulfate (B86663) (S2EHS) is an anionic surfactant that plays a multifaceted role in the formulation of agrochemicals. Its ability to reduce surface tension and act as an effective emulsifier, wetting agent, and dispersant makes it a valuable component in various pesticide and herbicide products.[1][2][3] This technical guide provides an in-depth analysis of the properties, applications, and performance of sodium 2-ethylhexyl sulfate in agrochemical formulations, tailored for researchers, scientists, and professionals in the field of drug development and crop protection.

Physicochemical Properties of Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate is the sodium salt of 2-ethylhexyl sulfuric acid. It is known for its excellent wetting properties and stability in solutions with high electrolyte concentrations, as well as in both alkaline and acidic conditions.[4] It is readily soluble in water.[4][5]

Table 1: Physical and Chemical Properties of Sodium 2-Ethylhexyl Sulfate

Property	Value	Reference
CAS Number	126-92-1	[1]
Molecular Formula	C8H17NaO4S	[2]
Molecular Weight	232.27 g/mol	[2]
Appearance	Clear, colorless to light yellow liquid	[4][5]
Solubility in Water	Miscible	[6]
pH (1% aqueous solution)	7.3 - 11.0	[2][6]
Specific Gravity (20/20°C)	1.109 - 1.12 g/mL	[2][6]

Core Functions in Agrochemical Formulations

The efficacy of a sprayed agrochemical is highly dependent on its ability to effectively contact and penetrate the target surface, be it a plant leaf or an insect cuticle. Sodium 2-ethylhexyl sulfate enhances this efficacy through several key functions:

• Wetting Agent: Plant surfaces, particularly those with waxy cuticles, are often hydrophobic, causing aqueous spray solutions to bead up and roll off. As a potent wetting agent, sodium 2-ethylhexyl sulfate reduces the surface tension of the spray droplet, allowing it to spread over a larger area and ensuring more uniform coverage of the active ingredient.[4]

• Emulsifier: Many active ingredients in pesticides are oils or are dissolved in oil-based solvents, making them immiscible with water, the primary carrier in spray applications. Sodium 2-ethylhexyl sulfate acts as an emulsifier, enabling the formation of stable oil-in-water emulsions.[3][7][8][9] This ensures a homogenous distribution of the active ingredient in the spray tank and upon application.

• Dispersant: In solid formulations, such as wettable powders (WP) and suspension concentrates (SC), sodium 2-ethylhexyl sulfate helps to disperse the solid particles of the active ingredient in water and prevents them from agglomerating.

Diagram 1: Mechanism of Action as a Wetting Agent

Caption: Surfactant action on a hydrophobic surface.

Performance Data

While extensive performance data for sodium 2-ethylhexyl sulfate in specific, proprietary agrochemical formulations is not publicly available, its fundamental surfactant properties have been characterized.

Surface Tension Reduction

The ability of a surfactant to reduce the surface tension of water is a key indicator of its potential as a wetting agent.

Table 2: Surface Tension of Aqueous Solutions of Sodium 2-Ethylhexyl Sulfate (40% Active Ingredient)

Concentration (% by wt. as supplied)	Surface Tension (dynes/cm at 25°C)
0.0001	63
0.005	56
0.010	51
0.100	50
Data sourced from a NIAPROOF® Anionic Surfactant 08 technical data sheet.[6]

This data demonstrates that even at low concentrations, sodium 2-ethylhexyl sulfate significantly reduces the surface tension of water.

Experimental Protocols

To evaluate the performance of sodium 2-ethylhexyl sulfate in a specific agrochemical formulation, the following experimental protocols can be adapted.

Emulsion Stability Test

This protocol provides a method for assessing the stability of an emulsifiable concentrate (EC) formulation upon dilution with water.

Objective: To determine the spontaneity and stability of the emulsion formed when an EC formulation containing sodium 2-ethylhexyl sulfate is mixed with water of a standard hardness.

Materials:

• EC formulation containing the active ingredient, solvent, and sodium 2-ethylhexyl sulfate.

• Standard hard water (e.g., CIPAC Standard Water D).

• 100 mL graduated cylinders with stoppers.

• Timer.

Procedure:

• Add 95 mL of standard hard water to a 100 mL graduated cylinder.

• Add 5 mL of the EC formulation to the cylinder.

• Stopper the cylinder and invert it 10 times.

• Place the cylinder in a rack at a constant temperature (e.g., 25°C) and start the timer.

• Observe and record the volume of any cream or sediment that forms at the top or bottom of the emulsion at specified time intervals (e.g., 30 minutes, 1 hour, 2 hours, 24 hours).

Evaluation: A stable emulsion will show minimal or no separation (creaming or sedimentation) over the observation period.

Diagram 2: Emulsion Stability Test Workflow

Caption: Standard workflow for emulsion stability testing.

Contact Angle Measurement

This protocol describes a method for measuring the contact angle of a spray solution on a leaf surface to assess its wetting properties.

Objective: To quantify the wetting ability of a formulation containing sodium 2-ethylhexyl sulfate by measuring the contact angle of a droplet on a representative plant leaf surface.

Materials:

• Spray solution containing the agrochemical formulation diluted to the desired concentration.

• Freshly collected plant leaves of the target species.

• Goniometer or a camera with a macro lens set up for contact angle measurement.

• Micropipette or syringe to dispense a precise volume droplet.

• Software for image analysis to measure the contact angle.

Procedure:

• Mount a fresh, undamaged leaf on a flat, horizontal stage.

• Using a micropipette, carefully deposit a small droplet (e.g., 5-10 µL) of the spray solution onto the adaxial (upper) surface of the leaf.

• Immediately capture a high-resolution image of the droplet profile.

• Use image analysis software to measure the angle formed between the leaf surface and the tangent of the droplet at the three-phase (solid-liquid-air) contact point.

• Repeat the measurement on at least five different leaves and calculate the average contact angle.

Evaluation: A lower contact angle indicates better wetting properties of the formulation.

Toxicological and Environmental Profile

The use of any adjuvant in agrochemical formulations requires a thorough understanding of its toxicological and environmental impact.

Table 3: Toxicological Data for Sodium 2-Ethylhexyl Sulfate

Test	Species	Result	Reference
Acute Oral LD50	Rat	7.27 mL/kg	[6]
Single Skin Penetration LD50	Rabbit	6.54 mL/kg	[6]
Eye Irritation	Rabbit	Moderate	[6]
Skin Irritation	Rabbit	Severe (undiluted)	[6]

It is important to note that the toxicity of a formulated product may differ from that of the individual components.[6]

Conclusion

Sodium 2-ethylhexyl sulfate is a versatile and effective anionic surfactant for use in agrochemical formulations. Its excellent wetting, emulsifying, and dispersing properties contribute significantly to the performance and efficacy of pesticide and herbicide applications. While specific performance data in complex agrochemical systems is often proprietary, the fundamental properties and experimental protocols outlined in this guide provide a solid foundation for researchers and formulation scientists to evaluate and utilize sodium 2-ethylhexyl sulfate in the development of new and improved crop protection products. Further research into its ecotoxicological profile on non-target agricultural organisms is recommended for a complete environmental risk assessment.

References

• 1. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 2. Sodium 2-Ethylhexyl Sulfate (CAS 126-92-1) | High-Purity Anionic Surfactant for Industrial & Cosmetic Applications [sodiumdodecylsulfate.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Sodium 2-Ethylhexyl Sulfate (Sulphate) Manufacturers, with SDS [mubychem.com]
• 6. niacet.com [niacet.com]
• 7. Designing An Optimal And Scalable Protocol For Formulating A 40% Emulsifiable Concentrate For A Systemic Insecticide [bioprocessonline.com]
• 8. Systemic Insecticide: Emulsifiable Concentrate Formulation [aragen.com]
• 9. Formulating emulsifiable concentrate (EC) | Croda Agriculture [crodaagriculture.com]

The Role of Sodium 2-Ethylhexyl Sulfate in Soil Remediation and Pollutant Extraction: A Technical Guide

An In-depth Technical Guide for Researchers and Environmental Scientists

The escalating issue of soil contamination necessitates the development and implementation of effective remediation strategies. Surfactant-enhanced soil washing (SESW) has emerged as a promising technology for the removal of a wide range of pollutants from soil matrices. This technical guide focuses on the application of sodium 2-ethylhexyl sulfate (B86663), an anionic surfactant, in soil remediation and pollutant extraction. This document provides a comprehensive overview of the mechanisms, experimental protocols, and available data related to the use of this surfactant, tailored for researchers, scientists, and environmental professionals.

Introduction to Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate is an anionic surfactant known for its excellent wetting properties, low foaming capacity, and stability in solutions with high electrolyte concentrations, as well as in alkaline and acidic conditions.[1][2][3] These characteristics make it a candidate for use in various industrial applications, including as a cleaning agent and in textile processing.[2][3] In the context of soil remediation, its ability to reduce surface and interfacial tension is key to its function in mobilizing and solubilizing soil-bound pollutants.[4][5]

Table 1: Properties of Sodium 2-Ethylhexyl Sulfate Relevant to Soil Remediation

Property	Value/Description	Reference
Chemical Formula	C8H17NaO4S	-
Appearance	Colorless to pale yellow liquid	[3]
Type	Anionic Surfactant	[3]
Key Features	Excellent wetting, low foaming, stable in high electrolyte, alkaline, and acidic conditions	[1][2][3]
Solubility	Soluble in water	[2]

Mechanism of Action in Soil Remediation

The primary mechanisms by which sodium 2-ethylhexyl sulfate facilitates the removal of pollutants from soil are mobilization, solubilization, and emulsification.[6][7] As an anionic surfactant, it possesses a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail. This amphiphilic nature allows it to interact with both polar water molecules and non-polar pollutants.

• Mobilization: The surfactant reduces the interfacial tension between the pollutant and soil particles, which lowers the capillary forces holding the contaminant in the soil pores.[4][5] This process makes the pollutants more mobile and easier to flush from the soil.

• Solubilization: Above a certain concentration, known as the critical micelle concentration (CMC), surfactant molecules aggregate to form micelles. The hydrophobic tails form a core that can encapsulate non-polar pollutants like hydrocarbons, effectively increasing their solubility in the aqueous washing solution.[6][7]

• Emulsification: For liquid pollutants, the surfactant can help to form stable emulsions of the contaminant in the washing solution, preventing redeposition onto the soil and facilitating its removal.[6]

Mechanism of Surfactant-Enhanced Soil Remediation.

Experimental Protocols for Surfactant-Enhanced Soil Washing

While specific, validated protocols for sodium 2-ethylhexyl sulfate are not abundant in publicly available literature, a general methodology for surfactant-enhanced soil washing can be adapted. The following protocols are synthesized from general soil washing procedures.[8][9]

Batch Washing Experiment

This protocol is suitable for determining the optimal surfactant concentration, washing time, and liquid-to-solid ratio.

• Soil Preparation: Air-dry the contaminated soil sample and sieve it through a 2 mm mesh to remove large debris.[9] Homogenize the soil to ensure uniform contaminant distribution.

• Washing Solution Preparation: Prepare aqueous solutions of sodium 2-ethylhexyl sulfate at various concentrations (e.g., 0.5%, 1%, 2%, 3% w/v).

• Washing Procedure:

  • Place a known mass of contaminated soil (e.g., 50 g) into a series of flasks.

  • Add the surfactant solution at a specific liquid-to-solid ratio (e.g., 5:1, 10:1, 20:1 mL/g).

  • Agitate the flasks on a mechanical shaker at a constant speed (e.g., 150 rpm) for different time intervals (e.g., 30, 60, 120, 240 minutes).

  • Control the temperature of the experiment.

• Sample Separation and Analysis:

  • After shaking, allow the soil to settle.

  • Separate the supernatant (washing effluent) from the soil by decantation or centrifugation.

  • Analyze the pollutant concentration in both the supernatant and the remaining soil using appropriate analytical techniques (e.g., GC-MS for organic pollutants, AAS/ICP-OES for heavy metals).

• Calculation of Removal Efficiency:

  • Removal Efficiency (%) = [(Initial Pollutant Concentration in Soil - Final Pollutant Concentration in Soil) / Initial Pollutant Concentration in Soil] x 100.

Column Washing Experiment

This protocol simulates the in-situ soil flushing process.[9]

• Column Preparation:

  • Pack a glass or stainless-steel column with a known amount of the prepared contaminated soil to a uniform bulk density.

  • Place a layer of glass wool or filter paper at the bottom and top of the soil column to prevent soil loss.

• Washing Procedure:

  • Introduce the selected optimal concentration of sodium 2-ethylhexyl sulfate solution into the column from the top or bottom using a peristaltic pump at a constant flow rate.

  • Collect the effluent from the column outlet in fractions over time.

• Sample Analysis:

  • Analyze the pollutant concentration in each effluent fraction.

  • After the washing is complete, dismantle the column and analyze the pollutant concentration in different sections of the soil column.

• Data Interpretation:

  • Plot the pollutant concentration in the effluent versus the number of pore volumes flushed to obtain a breakthrough curve.

  • Calculate the total mass of pollutant removed.

General Experimental Workflow for Soil Washing.

Quantitative Data on Pollutant Extraction

Specific quantitative data on the performance of sodium 2-ethylhexyl sulfate in soil remediation is limited in the reviewed literature. However, a study on a structurally related compound, sodium bis(2-ethylhexyl)sulfosuccinate, provides some insight into its potential effectiveness for heavy metal extraction.

Table 2: Cadmium Extraction from Soil using a Bis(2-ethylhexyl) Sulfosuccinate-based Ionic Liquid

Pollutant	Surfactant System	Extraction Ratio (%)	Reference
Cadmium (Cd)	[N4444]AOT (based on sodium bis(2-ethylhexyl)sulfosuccinate anion) with ultrasonic assistance	62.57	[10]

It is important to note that this data is for a derivative and not sodium 2-ethylhexyl sulfate itself. The extraction efficiency will be highly dependent on soil type, pollutant concentration, and the specific experimental conditions.

Conclusion and Future Outlook

Sodium 2-ethylhexyl sulfate presents several advantageous properties for its use in surfactant-enhanced soil remediation, including its strong wetting capabilities and stability in a range of chemical environments. The general mechanisms of surfactant-aided pollutant removal are well-understood, and established experimental protocols for soil washing can be adapted to evaluate its efficacy.

However, there is a clear need for more targeted research to generate specific quantitative data on the performance of sodium 2-ethylhexyl sulfate for the remediation of various classes of soil pollutants, including heavy metals, hydrocarbons (such as PAHs and petroleum hydrocarbons), and pesticides. Future studies should focus on optimizing process parameters, evaluating the environmental fate and potential toxicity of the surfactant in soil ecosystems, and conducting pilot-scale studies to assess its feasibility for real-world applications. Such research will be crucial in validating its role as a viable and efficient tool in the remediation of contaminated sites.

References

• 1. niacet.com [niacet.com]
• 2. atamankimya.com [atamankimya.com]
• 3. ROSULfan® E- low foaming ingredient of detergents for industry. PCC Group! [products.pcc.eu]
• 4. Soil Contaminants and Their Removal through Surfactant-Enhanced Soil Remediation: A Comprehensive Review [mdpi.com]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. mdpi.com [mdpi.com]
• 7. Surfactant-enhanced remediation of oil-contaminated soil and groundwater: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. irjet.net [irjet.net]
• 9. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 10. researchgate.net [researchgate.net]

Sodium 2-Ethylhexyl Sulfate: An In-depth Technical Guide for Pharmaceutical Excipients

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-ethylhexyl sulfate (B86663) (S2-EHS) is an anionic surfactant employed in the pharmaceutical industry as a versatile excipient.[1][2][3] Its amphiphilic nature, stemming from a branched alkyl chain and a polar sulfate headgroup, imparts valuable properties for formulation development, including solubilization of poorly soluble drugs, wetting of hydrophobic surfaces, and stabilization of emulsions.[1][2][3] This technical guide provides a comprehensive overview of the physicochemical properties, functional applications, and analytical considerations of S2-EHS in pharmaceutical formulations. While specific quantitative data for S2-EHS in pharmaceutical contexts is limited in publicly available literature, this guide consolidates existing knowledge and provides comparative data for structurally related surfactants to inform its potential application.

Physicochemical Properties

Sodium 2-ethylhexyl sulfate is the sodium salt of 2-ethylhexyl sulfuric acid. Its chemical structure and key physicochemical properties are summarized in the tables below.

Property	Value	Reference
Chemical Name	Sodium 2-ethylhexyl sulfate	[3]
Synonyms	Sodium ethasulfate, 2-Ethyl-1-hexanol sulfate sodium salt	[3]
CAS Number	126-92-1	[3]
Molecular Formula	C₈H₁₇NaO₄S	[1]
Molecular Weight	232.27 g/mol	[4]
Appearance	Clear, colorless to slightly yellow liquid	[1]
Solubility	Soluble in water	[3]
Stability	Stable in alkaline and weak acid solutions; unstable in strong acids.

Functional Applications in Pharmaceutical Formulations

The primary functions of S2-EHS as a pharmaceutical excipient are derived from its surface-active properties. It is utilized to overcome challenges associated with the formulation of poorly water-soluble active pharmaceutical ingredients (APIs).

Solubilizing Agent

For Biopharmaceutics Classification System (BCS) Class II drugs, which are characterized by low solubility and high permeability, enhancing solubility is crucial for improving bioavailability.[5][6][7][8] Anionic surfactants like S2-EHS can increase the solubility of hydrophobic drugs through micellization.[9] Above a certain concentration, known as the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into micelles, creating a hydrophobic core where poorly soluble drug molecules can be entrapped, thereby increasing their apparent solubility in the aqueous medium.[9][10]

While specific data on the solubility enhancement of drugs by S2-EHS is scarce, studies on similar surfactants like sodium lauryl sulfate (SLS) demonstrate this principle. For instance, the solubility of carbamazepine, a BCS Class II drug, is significantly increased in the presence of SLS.[11]

Wetting Agent

In solid dosage forms like tablets, the inclusion of a wetting agent can facilitate the penetration of water into the formulation, promoting disintegration and dissolution of the API.[12] S2-EHS, with its ability to reduce surface tension, can improve the wettability of hydrophobic drug particles and other excipients. A suggested concentration for industrial applications, which may serve as a starting point for formulation development, is in the range of 0.25% to 0.75%.[12]

Emulsifying Agent

S2-EHS can be used to stabilize oil-in-water (o/w) emulsions, which are common formulations for topical and oral delivery of lipophilic drugs.[2][3] By adsorbing at the oil-water interface, S2-EHS reduces the interfacial tension and forms a barrier that prevents the coalescence of oil droplets, thus enhancing the physical stability of the emulsion.[13]

Critical Micelle Concentration (CMC)

The CMC is a critical parameter for a surfactant, as it represents the concentration at which its solubilization capacity and other surface-active properties become most effective.[10] The CMC is influenced by factors such as temperature, the presence of electrolytes, and the chemical structure of the surfactant.[10] For instance, the CMC of ionic surfactants generally decreases with increasing temperature to a certain point, after which it may increase.[14] Branched-chain surfactants, like S2-EHS, often exhibit different CMC values compared to their linear-chain counterparts.[15]

Experimental Protocols

Determination of Critical Micelle Concentration (CMC)

Several methods can be employed to determine the CMC of a surfactant. A common and straightforward technique is surface tensiometry.

Methodology: Surface Tensiometry

• Preparation of Surfactant Solutions: Prepare a series of aqueous solutions of S2-EHS with increasing concentrations.

• Surface Tension Measurement: Measure the surface tension of each solution using a tensiometer (e.g., with a Wilhelmy plate or Du Noüy ring).

• Data Plotting: Plot the surface tension as a function of the logarithm of the S2-EHS concentration.

• CMC Determination: The plot will typically show a sharp decrease in surface tension with increasing concentration, followed by a plateau. The CMC is the concentration at the intersection of the two linear portions of the curve.[17]

Workflow for CMC determination by surface tensiometry.

Evaluation of Solubilization Capacity

Phase solubility studies are conducted to quantify the increase in a drug's solubility as a function of surfactant concentration.

Methodology: Phase Solubility Study

• Preparation of Surfactant Solutions: Prepare a series of aqueous solutions of S2-EHS at various concentrations.

• Drug Saturation: Add an excess amount of the poorly soluble drug (e.g., carbamazepine) to each surfactant solution.[11]

• Equilibration: Agitate the mixtures at a constant temperature for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

• Sample Analysis: Filter the samples and analyze the concentration of the dissolved drug in the filtrate using a validated analytical method, such as HPLC-UV.

• Data Plotting: Plot the solubility of the drug as a function of the S2-EHS concentration.

Workflow for a phase solubility study.

Stability Testing of Emulsions

To assess the long-term physical stability of an emulsion formulated with S2-EHS, various parameters are monitored over time under different storage conditions.

Methodology: Emulsion Stability Testing

• Formulation: Prepare the oil-in-water emulsion containing the API, oil phase, aqueous phase, and S2-EHS as the emulsifier.

• Storage: Store the emulsion samples under controlled conditions of temperature and humidity (e.g., 25°C/60% RH, 40°C/75% RH).

• Evaluation at Time Points: At predetermined time intervals, evaluate the samples for:

  • Visual appearance: Phase separation, creaming, or coalescence.

  • Droplet size analysis: Using techniques like laser diffraction.

  • Viscosity: Using a viscometer.

  • pH measurement.

  • Assay of the active ingredient.

Workflow for emulsion stability testing.

Analytical Methods for Quantification

A validated analytical method is essential for the quality control of S2-EHS as a raw material and for its quantification in finished pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is a suitable technique for this purpose.

Considerations for HPLC Method Development:

• Column: A reversed-phase column (e.g., C18) is typically used for the separation of surfactants.

• Mobile Phase: A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed.

• Detection: As S2-EHS lacks a strong chromophore, direct UV detection can be challenging. Alternative detection methods such as Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) are more suitable. A method for a structurally similar compound, di(2-ethylhexyl) phthalate, has been developed using HPLC.[18]

• Validation: The method should be validated according to ICH guidelines, including parameters such as specificity, linearity, accuracy, precision, and robustness.

Drug-Excipient Compatibility

Drug-excipient compatibility studies are crucial to ensure that S2-EHS does not adversely affect the stability of the API.[14][19] These studies typically involve storing binary mixtures of the drug and excipient under stressed conditions (e.g., elevated temperature and humidity) and analyzing for the appearance of degradation products.[19]

Safety and Regulatory Information

Sodium 2-ethylhexyl sulfate is considered to be of moderate oral and skin penetration toxicity.[20] It can be a skin and eye irritant.[20] In the United States, it is listed as an indirect food additive for use as a component of adhesives and in solutions for washing or to assist in the lye peeling of fruits and vegetables.[20][21] Its use in pharmaceutical formulations would be evaluated as part of the overall safety assessment of the final drug product.

Conclusion

Sodium 2-ethylhexyl sulfate is a versatile anionic surfactant with potential applications in pharmaceutical formulations as a solubilizing agent, wetting agent, and emulsifier. While specific quantitative data on its use in marketed pharmaceutical products is limited, its physicochemical properties and the established principles of surfactant science provide a strong basis for its consideration in the development of formulations for poorly soluble drugs. Further research is warranted to establish a comprehensive database of its performance with a range of APIs and in various dosage forms. This will enable formulation scientists to better predict its utility and optimize its use in drug delivery systems.

References

• 1. scribd.com [scribd.com]
• 2. Sodium 2-ethylhexyl sulfate (126-92-1) at Nordmann - nordmann.global [nordmann.global]
• 3. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 4. Sodium 2-ethylhexyl sulfate 50 H2O 126-92-1 [sigmaaldrich.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. jddtonline.info [jddtonline.info]
• 8. ijpsr.com [ijpsr.com]
• 9. Comprehensive Review on Applications of Surfactants in Vaccine Formulation, Therapeutic and Cosmetic Pharmacy and Prevention of Pulmonary Failure due to COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 11. asianpubs.org [asianpubs.org]
• 12. niacet.com [niacet.com]
• 13. Sodium 2-ethylhexyl sulfate | CAS#:126-92-1 | Chemsrc [chemsrc.com]
• 14. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. dataphysics-instruments.com [dataphysics-instruments.com]
• 18. Sodium 2-Ethylhexyl Sulfate (Sulphate) Manufacturers, with SDS [mubychem.com]
• 19. Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup: A Benchmark Study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. echemi.com [echemi.com]
• 21. sodium 2-ethyl hexyl sulfate, 126-92-1 [thegoodscentscompany.com]

The Application of Sodium 2-Ethylhexyl Sulfate in Electroplating Baths: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of sodium 2-ethylhexyl sulfate (B86663) (S2EHS) in electroplating baths. S2EHS is a crucial anionic surfactant that plays a significant role as a wetting agent, particularly in nickel and copper electroplating processes. Its primary function is to reduce the surface tension of the plating solution, which in turn prevents the formation of pits and voids in the metallic deposit caused by the adherence of hydrogen bubbles to the cathode surface. This guide details the properties, mechanism of action, and practical applications of S2EHS in electroplating, supported by quantitative data and experimental protocols.

Core Functions and Properties of Sodium 2-Ethylhexyl Sulfate in Electroplating

Sodium 2-ethylhexyl sulfate (CAS No: 126-92-1) is an anionic surfactant known for its excellent wetting, spreading, and hydrotropic properties.[1] In the context of electroplating, its primary roles are:

• Wetting Agent: S2EHS significantly lowers the surface tension of the electroplating bath.[2][3][4] This ensures that the electrolyte makes complete and uniform contact with the workpiece, including intricate geometries and blind holes.[2]

• Anti-Pitting Agent: During electrolysis, especially in acidic baths, hydrogen gas is evolved at the cathode. If these gas bubbles adhere to the surface of the workpiece, they can cause pitting and voids in the deposited metal layer.[2][5] S2EHS facilitates the detachment and release of these hydrogen bubbles, resulting in a smoother and more uniform deposit.[2][6]

• Deaerator: By promoting the removal of gas bubbles, S2EHS acts as a deaerator, further contributing to a defect-free plated surface.[2]

• Brightener and Leveler: In some formulations, S2EHS can contribute to a brighter and more leveled appearance of the deposit.[3][7] It can also improve the malleability and throwing power of the bath.[8]

A key advantage of S2EHS is its stability in highly electrolytic, alkaline, and acidic systems, which are common in electroplating.[1][9][10]

Quantitative Data on the Application of Sodium 2-Ethylhexyl Sulfate

The effective concentration of sodium 2-ethylhexyl sulfate in an electroplating bath is critical for optimal performance. The following tables summarize key quantitative data gathered from various sources.

Table 1: Typical Operating Concentrations and Effects of Sodium 2-Ethylhexyl Sulfate

Parameter	Value	Plating Bath Type	Reference
Typical Concentration	0.1% - 0.25% by weight	Electrolytic Cleaning & Plating	[11]
0.05 - 0.2 ml/L	Nickel Plating	[8]
0.1 - 1 g/L	Barrel Nickel Plating	[12]
Effect on Surface Tension	Lowers to 30 dynes/cm	Commercial Nickel Plating	[11]
Optimal Surface Tension Range	30 - 35 mN/m	General Electroplating	[13]

Table 2: Impact of Surfactants on Nickel Deposit Properties (General Trends)

Property	Effect of Surfactant Addition	Notes	References
Internal Stress	Can reduce tensile stress and may introduce compressive stress.	The effect is dependent on the specific surfactant and its interaction with other additives like saccharin.	[7][14][15]
Hardness	Can increase hardness up to an optimal concentration, after which it may decrease.	Excessive concentrations can lead to embrittlement. For a Ni-Al2O3 composite, optimal SDS concentration was 100-150 mg/L.	[16][17]
Ductility	Generally improves ductility.	S2EHS is a component in softening agents for nickel plating.	[12]
Grain Size	Can act as a grain refiner.	This contributes to a brighter and smoother deposit.	[1][18][19]

Experimental Protocols

This section outlines key experimental procedures for the evaluation and control of sodium 2-ethylhexyl sulfate in electroplating baths.

Determination of Surface Tension

The measurement of surface tension is a primary method for indirectly monitoring the concentration and effectiveness of S2EHS.

Methodology: Tensiometer (Du Noüy Ring Method) - Based on ASTM D1331-89

• Apparatus: A precision tensiometer with a platinum-iridium ring.

• Sample Preparation:

  • Obtain a representative sample of the electroplating bath.

  • Allow the sample to reach a constant temperature, typically the operating temperature of the bath, in a clean, inert container.

• Procedure:

  • Calibrate the tensiometer according to the manufacturer's instructions.

  • Clean the platinum ring thoroughly, typically by flaming it to red heat.

  • Immerse the ring in the sample solution.

  • Slowly apply an increasing upward force to the ring until it detaches from the liquid surface.

  • The force required for detachment is measured and is proportional to the surface tension.

  • Convert the measured force to surface tension in dynes/cm or mN/m using the instrument's calibration.

• Frequency of Measurement: For new baths, it is recommended to measure the surface tension every 4 hours for the first 40 hours of operation. If the surface tension remains within the desired range, the frequency can be reduced.[13][15]

Evaluation of Wetting Agent Performance using a Hull Cell

The Hull cell is a miniature plating cell used to qualitatively assess the performance of a plating bath over a range of current densities on a single test panel.[7][14][20][21]

Methodology: Hull Cell Test

• Apparatus:

  • A 267 mL trapezoidal Hull cell.

  • A DC rectifier.

  • An appropriate anode for the plating bath (e.g., nickel anode for a nickel bath).

  • Polished steel or brass Hull cell panels (cathodes).

  • Heating and agitation equipment, if required to simulate bath conditions.

• Procedure:

  • Fill the Hull cell with a sample of the electroplating bath.

  • Clean and prepare a Hull cell panel according to standard procedures (e.g., alkaline cleaning, acid dip, water rinse).

  • Place the anode and the prepared cathode panel in their respective positions in the Hull cell.

  • Apply a specific current (e.g., 1-3 Amperes) for a set duration (e.g., 5-10 minutes).

  • After plating, remove the panel, rinse, and dry it.

• Evaluation:

  • Visually inspect the plated panel. The end of the panel closest to the anode represents the high current density region, while the far end represents the low current density region.

  • Observe for pitting, burning, dullness, and the bright plating range.

  • The absence of pitting across the panel indicates effective performance of the wetting agent. The presence of pitting, especially in the low to mid current density areas, may suggest an insufficient concentration of S2EHS.

Assessment of Pitting Corrosion

A systematic evaluation of pitting is crucial to determine the effectiveness of the anti-pitting agent.

Methodology: Visual Examination and Microscopic Analysis (Based on ASTM G46)

• Visual Inspection:

  • Examine the plated surface under good lighting, with and without low-power magnification.[22][23]

  • Document the density and distribution of any visible pits.

• Microscopic Examination:

  • For a more detailed analysis, use a metallurgical microscope to examine the surface.

  • The size, shape, and depth of the pits can be characterized.

• Quantitative Analysis (Destructive):

  • Prepare a cross-section of the plated sample.

  • Use metallographic techniques to polish and etch the cross-section.

  • Examine the cross-section under a microscope to measure the depth and morphology of the pits.[23]

Quantitative Analysis of Sodium 2-Ethylhexyl Sulfate

Proposed Methodology: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Instrumentation: A high-performance liquid chromatograph coupled with a mass spectrometer (LC-MS/MS).[8][23][24]

• Sample Preparation:

  • Carefully dilute a sample of the electroplating bath with a suitable solvent (e.g., a mixture of water and acetonitrile) to bring the S2EHS concentration within the calibration range of the instrument.[8]

  • Filter the diluted sample to remove any particulate matter.

• Chromatographic Conditions (General Approach):

  • Column: A reverse-phase column (e.g., C8 or C18).[8]

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[2][8]

  • Flow Rate: Typically 0.2 - 1.0 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is suitable for anionic surfactants like S2EHS.[2]

  • Detection: Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity, targeting the specific mass-to-charge ratio (m/z) of the S2EHS anion.

• Quantification:

  • Prepare a series of calibration standards of known S2EHS concentrations in a matrix that mimics the electroplating bath as closely as possible.

  • Generate a calibration curve by plotting the instrument response against the concentration of the standards.

  • Determine the concentration of S2EHS in the bath sample by comparing its response to the calibration curve.

Mechanisms and Interactions Visualized

The following diagrams, created using the DOT language, illustrate key concepts related to the function of sodium 2-ethylhexyl sulfate in electroplating.

Mechanism of Pitting Prevention

Caption: Mechanism of pitting prevention by sodium 2-ethylhexyl sulfate.

Experimental Workflow for Hull Cell Testing

Caption: Experimental workflow for evaluating wetting agents using a Hull cell.

Logical Relationship of S2EHS Properties and Effects

Caption: Logical relationship of S2EHS properties and its effects in electroplating.

Conclusion

Sodium 2-ethylhexyl sulfate is a highly effective and widely used wetting agent in electroplating baths, particularly for nickel and copper plating. Its ability to reduce surface tension is crucial for preventing pitting and ensuring the deposition of a smooth, uniform, and high-quality metallic layer. The control of its concentration, monitored through surface tension measurements and Hull cell tests, is essential for maintaining optimal bath performance. While direct quantitative analysis in the complex plating matrix remains a challenge without specialized analytical methods like LC-MS, the indirect methods of performance evaluation provide valuable process control. Further research to establish standardized analytical protocols and more extensive quantitative data on its impact on all deposit properties would be beneficial for the electroplating industry.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 5. scispace.com [scispace.com]
• 6. niacet.com [niacet.com]
• 7. nmfrc.org [nmfrc.org]
• 8. shimadzu.com [shimadzu.com]
• 9. atamankimya.com [atamankimya.com]
• 10. nmfrc.org [nmfrc.org]
• 11. researchgate.net [researchgate.net]
• 12. CN105463520A - Barrel nickel plating softening agent and preparation method thereof - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. nmfrc.org [nmfrc.org]
• 15. researchgate.net [researchgate.net]
• 16. Study on the Effects of Additives on the Performance of Ni–Co–P Alloy Coatings Using Box–Behnken Design - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Investigating the effect of sodium dodecyl sulfate on microhardness changes of nickel-alumina composite coatings and pure nickel coatings [iranjme.ir]
• 18. kns.org [kns.org]
• 19. graphyonline.com [graphyonline.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. atamankimya.com [atamankimya.com]
• 23. shimadzu.com [shimadzu.com]
• 24. lcms.cz [lcms.cz]

The Role of Sodium 2-Ethylhexyl Sulfate in Suspension Polymerization: A Review of Available Technical Data

Despite its classification as an anionic surfactant with applications in polymerization, a comprehensive review of publicly available scientific literature and technical documentation reveals a significant lack of in-depth, specific data on the use of sodium 2-ethylhexyl sulfate (B86663) as a primary or sole stabilizer in suspension polymerization processes. While the compound is noted for its role as a wetting agent, emulsifier, and particle size controlling agent in broader polymerization contexts, detailed experimental protocols, quantitative data on its performance, and mechanistic pathways for its function in suspension polymerization are not readily found in the accessed resources.

Suspension polymerization is a heterogeneous polymerization process where monomer droplets are dispersed in a continuous phase, typically water, and stabilized by a suspending agent to prevent coalescence. The choice of stabilizer is critical in controlling the particle size, morphology, and overall stability of the polymer beads.

While numerous studies detail the use of other surfactants and stabilizers, such as polyvinyl alcohol (PVA) and various alkyl sulfates in suspension polymerization, specific and replicable experimental procedures for employing sodium 2-ethylhexyl sulfate are not explicitly detailed in the available literature. General protocols for suspension polymerization of monomers like styrene (B11656) and acrylic acid exist, but they utilize different stabilizing agents.

The search for quantitative data that would allow for a comparative analysis of sodium 2-ethylhexyl sulfate's effectiveness was also inconclusive. There is a notable absence of published tables or figures that systematically correlate the concentration of sodium 2-ethylhexyl sulfate to key outcomes in suspension polymerization, such as final particle size distribution, polymer molecular weight, or reaction kinetics. This lack of empirical data prevents the formulation of a detailed guide on its application for researchers and drug development professionals.

Furthermore, the underlying mechanism by which sodium 2-ethylhexyl sulfate would stabilize monomer droplets in a suspension polymerization system is not specifically elucidated. While the general principles of steric and electrostatic stabilization by surfactants are well-understood, the specific interactions and logical relationships that could be visualized through signaling pathway diagrams are not described in the context of this particular surfactant in this specific polymerization technique.

An In-depth Technical Guide on the Utilization of Sodium 2-Ethylhexyl Sulfate as a Charge Balancing Anion in Organo-LDH Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of organo-layered double hydroxides (organo-LDHs) using sodium 2-ethylhexyl sulfate (B86663) (SLES) as a charge-balancing anion. The unique branched structure of the 2-ethylhexyl sulfate anion imparts specific properties to the resulting LDH, influencing its interlayer spacing, dispersibility, and potential for various applications, including drug delivery. This document details the synthesis protocols, presents relevant quantitative data, and illustrates the underlying processes through diagrams.

Introduction to Organo-LDHs

Layered double hydroxides (LDHs) are a class of synthetic clays (B1170129) with a general formula of [M2+1-xM3+x(OH)2]x+(An-)x/n·yH2O, where M2+ and M3+ are divalent and trivalent metal cations, respectively, and An- is an interlayer anion.[1][2] The positively charged brucite-like layers are stacked, and the interlayer anions balance this charge.[1][2] By replacing simple inorganic anions with larger organic anions, such as surfactants, organo-LDHs are formed. This modification expands the interlayer space and alters the surface properties from hydrophilic to more organophilic, which is advantageous for applications like polymer nanocomposites and the intercalation of hydrophobic drug molecules.[3][4]

Sodium 2-ethylhexyl sulfate is an anionic surfactant whose branched alkyl chain structure is of particular interest for creating a specific arrangement within the LDH interlayer, potentially leading to enhanced properties.[5]

Synthesis of Organo-LDHs with Sodium 2-Ethylhexyl Sulfate

The primary method for synthesizing organo-LDHs with intercalated SLES is co-precipitation. This method involves the simultaneous precipitation of the divalent and trivalent metal hydroxides in the presence of the organic anion.[1] An alternative approach is the ion-exchange method, where a pre-synthesized LDH with a simple interlayer anion (like nitrate (B79036) or chloride) is exposed to a solution containing the desired organic anion.[6][7]

The following protocol is adapted from the work of Nyambo et al. and details the synthesis of a Magnesium-Aluminum LDH with intercalated sodium 2-ethylhexyl sulfate (SEHS).[5]

Materials:

• Magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O)

• Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

• Sodium 2-ethylhexyl sulfate (SEHS) (50% in water)

• Sodium hydroxide (B78521) (NaOH)

• Degassed, deionized water

• Nitrogen gas supply

Procedure:

• Preparation of Metal Salt Solution: In a 3-L three-neck round-bottom flask equipped with a mechanical stirrer, addition funnel, pH probe, and condenser, dissolve 51.3 g (0.200 mol) of Mg(NO₃)₂·6H₂O and 37.5 g (0.100 mol) of Al(NO₃)₃·9H₂O in 240 mL of degassed water.

• Exclusion of Carbonate: To prevent the preferential intercalation of carbonate ions from atmospheric CO₂, all water used should be degassed, and the reaction should be conducted under a nitrogen atmosphere.[5]

• Precipitation: Heat the metal salt solution to 65 °C with vigorous stirring. Prepare a solution containing 0.15 mol of SEHS (62 mL of a 50% solution) in 1200 mL of degassed water. Add this SEHS solution drop-wise to the heated metal salt solution.

• pH Control: Simultaneously, maintain the pH of the reaction mixture at approximately 10.0 by the controlled addition of a NaOH solution.

• Aging: After the addition is complete, age the resulting white precipitate in the mother liquor for 48 hours at 65 °C.[5]

• Washing and Drying: Filter the precipitate and wash it several times with large amounts of deionized/degassed water to remove any unreacted salts. Dry the final product at 50 °C in a vacuum oven for 24 hours.[5]

Characterization and Quantitative Data

The successful intercalation of SLES into the LDH structure is typically confirmed using techniques such as Powder X-ray Diffraction (PXRD), Fourier-Transform Infrared (FTIR) Spectroscopy, and Thermogravimetric Analysis (TGA). PXRD is crucial for determining the interlayer spacing (basal spacing, d-spacing), which provides direct evidence of the expansion of the LDH galleries to accommodate the organic anion.

Organo-LDH System	Anion	Synthesis Method	Basal Spacing (d-spacing) (nm)	Reference
MgAl-SEHS	Sodium 2-ethylhexyl sulfate (SEHS)	Co-precipitation	Not explicitly stated, but arrangement suggests significant expansion	[5]
MgAl-SDS	Sodium dodecyl sulfate (SDS)	Ion-exchange	2.091	[6]
ZnAl-SDS	Sodium dodecyl sulfate (SDS)	Co-precipitation	2.56 - 2.60	[8]
LDH-SDS	Sodium dodecyl sulfate (SDS)	Not specified	2.06	[2]
EHS-MgAl-LDH	Bis(2-ethylhexyl) sulfosuccinate (B1259242) (EHS)	Co-precipitation	Not explicitly stated, but XRD patterns show peaks at low 2θ values

Note: While the exact basal spacing for SEHS-LDH was not provided in the primary source, the arrangement of the anion within the interlayer is discussed. For comparison, data for the structurally similar sodium dodecyl sulfate (SDS) and the similarly branched bis(2-ethylhexyl) sulfosuccinate (EHS) are included.

Nyambo et al. suggest that within the LDH interlayer, the SEHS anions arrange themselves in a bilayer with a tilt angle of 56°.[5] This arrangement is influenced by the branched nature of the 2-ethylhexyl chain.

Visualization of Key Processes

The co-precipitation synthesis of organo-LDHs is a multi-step process that requires careful control of parameters like pH and temperature to ensure the formation of a pure, well-defined product.

Caption: Co-precipitation workflow for SEHS-intercalated organo-LDH synthesis.

Organo-LDHs serve as nanocarriers for drug molecules. The hydrophobic environment created by the SLES interlayer can facilitate the loading of poorly water-soluble drugs. The release is often triggered by a change in pH, as LDHs are soluble in acidic environments.

Caption: Conceptual pathway for drug loading and pH-triggered release from an organo-LDH.

Applications in Drug Development

The use of SLES to create organo-LDHs opens up possibilities for advanced drug delivery systems. The branched alkyl chains of SLES can create a unique interlayer environment, potentially influencing drug loading capacity and release kinetics. These tailored nanocarriers are particularly promising for:

• Improving the solubility and bioavailability of hydrophobic drugs.

• Controlled and sustained release , reducing dosing frequency and side effects.

• Targeted delivery , as the surface of LDH particles can be further functionalized.

Further research into SLES-modified LDHs will likely focus on optimizing the synthesis to control particle size and morphology, quantifying drug loading and release profiles for specific therapeutic agents, and evaluating their biocompatibility and in vivo efficacy.

References

• 1. ascelibrary.org [ascelibrary.org]
• 2. Layered Double Hydroxides as an Intercalation System for Hydrophobic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organo/Zn-Al LDH Nanocomposites for Cationic Dye Removal from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UQ eSpace [espace.library.uq.edu.au]
• 5. epublications.marquette.edu [epublications.marquette.edu]
• 6. ias.ac.in [ias.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. pubs.aip.org [pubs.aip.org]

The Role of Sodium 2-Ethylhexyl Sulfate in Textile Scouring and Bleaching: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the pivotal role of sodium 2-ethylhexyl sulfate (B86663) in the critical textile pretreatment processes of scouring and bleaching. As an anionic surfactant, sodium 2-ethylhexyl sulfate is instrumental in ensuring the efficacy and uniformity of these foundational steps, which are essential for high-quality dyeing, printing, and finishing. This document elucidates the chemical properties, mechanism of action, and practical applications of sodium 2-ethylhexyl sulfate, supported by quantitative data, detailed experimental protocols, and schematic diagrams to facilitate a comprehensive understanding for researchers and professionals in the field.

Introduction: The Imperative of Textile Pretreatment

Raw textile materials, in their natural state, are replete with impurities that hinder subsequent wet processing stages.[1] These impurities can be natural, such as waxes, pectins, and oils in the case of cotton, or acquired during manufacturing, including lubricants and sizing agents.[1][2] The primary objectives of textile pretreatment are to eliminate these undesirable substances, rendering the fabric clean, absorbent, and uniformly white.[3][4] Scouring and bleaching are the two principal stages of this preparatory phase.

Scouring targets the removal of hydrophobic impurities like fats, waxes, and oils, thereby enhancing the fabric's hydrophilicity.[3][5] Bleaching aims to decolorize natural pigments, achieving a high degree of whiteness essential for dyeing light shades and for white textiles.[6][7] The success of these processes is heavily reliant on the performance of chemical auxiliaries, among which surfactants play a crucial role.[2][8]

Sodium 2-ethylhexyl sulfate (CAS 126-92-1) is a widely utilized anionic surfactant in the textile industry, recognized for its excellent wetting and penetrating properties, especially in highly alkaline and electrolyte-rich environments characteristic of scouring and bleaching.[9]

Chemical Properties and Specifications of Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate is the sodium salt of 2-ethylhexyl sulfate.[10] Its chemical structure, featuring a branched alkyl chain, imparts unique solubility and surface-active properties.[8][11]

dot```dot graph Chemical_Structure { layout=neato; node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

C1 [label="CH₃", pos="0,0!"]; C2 [label="CH₂", pos="1,0.5!"]; C3 [label="CH₂", pos="2,0!"]; C4 [label="CH₂", pos="3,0.5!"]; CH [label="CH", pos="4,0!"]; C5 [label="CH₂", pos="5,0.5!"]; C6 [label="CH₃", pos="6,0!"]; C7 [label="CH₂", pos="4,-1!"]; O1 [label="O", pos="5,-1.5!"]; S [label="S", pos="6,-2!"]; O2 [label="O", pos="7,-1.5!"]; O3 [label="O", pos="5.5,-3!"]; O4 [label="O⁻Na⁺", pos="6.5,-3!"];

C1 -- C2; C2 -- C3; C3 -- C4; C4 -- CH; CH -- C5; C5 -- C6; CH -- C7; C7 -- O1; O1 -- S; S -- O2 [style=double]; S -- O3 [style=double]; S -- O4; }

Caption: General Experimental Workflow for Scouring and Bleaching.

Quantitative Data and Performance Evaluation

The effectiveness of scouring and bleaching processes is evaluated through several key performance indicators. While specific data for sodium 2-ethylhexyl sulfate is not extensively published in publicly available literature, the following tables provide typical parameters and expected outcomes for well-executed processes utilizing effective wetting and scouring agents.

Table 2: Typical Scouring and Bleaching Formulations

Process	Chemical	Concentration	Purpose
Scouring	Sodium Hydroxide	2-5 g/L	Saponification of oils and fats
Sodium Carbonate	1-2 g/L	Buffering agent, enhances alkalinity
Sodium 2-Ethylhexyl Sulfate	1-3 g/L	Wetting and emulsifying agent
Sequestering Agent	0.5-1 g/L	Chelates metal ions
Bleaching	Hydrogen Peroxide (35%)	5-10 ml/L	Oxidizing and bleaching agent
Sodium Silicate	2-5 g/L	Stabilizer for hydrogen peroxide
Sodium Hydroxide	To pH 10.5-11.5	Activates hydrogen peroxide
Sodium 2-Ethylhexyl Sulfate	1-2 g/L	Wetting agent

Table 3: Performance Evaluation Metrics

Parameter	Test Method	Typical Value for Good Performance	Role of Sodium 2-Ethylhexyl Sulfate
Absorbency (Scouring)	Drop Test (AATCC 79)	< 5 seconds	Ensures rapid and uniform wetting, leading to high absorbency.
Weight Loss (Scouring)	Gravimetric	4-8%	Facilitates the removal of impurities, contributing to weight loss.
Whiteness Index (Bleaching)	Spectrophotometry (CIE Whiteness Index)	> 70	Promotes uniform bleaching, leading to a higher and more even whiteness index.
Residual Wax Content (Scouring)	Solvent Extraction	< 0.3%	Efficiently emulsifies and removes waxes.

Conclusion

Sodium 2-ethylhexyl sulfate is a highly effective and versatile anionic surfactant that plays a critical role in the scouring and bleaching of textiles. Its excellent wetting, penetrating, and emulsifying properties, coupled with its stability in the harsh chemical environments of these processes, make it an indispensable auxiliary for achieving high-quality, uniformly pretreated fabrics. A thorough understanding of its mechanism of action and optimal application parameters, as outlined in this guide, is essential for researchers and professionals seeking to optimize textile wet processing for enhanced performance and efficiency.

References

• 1. Textile bleaching - Wikipedia [en.wikipedia.org]
• 2. Cotton Wet Processing Explained: All-in-One Guide from Desizing to Finishing with Recipes, Reactions & Technical Insights [textilezone24.com]
• 3. textiletrainer.com [textiletrainer.com]
• 4. textilecoach.net [textilecoach.net]
• 5. Effect of Different Types Scouring against Different Types of Bleaching Process on Dyeing of Cotton Fabric with Monochlorotriazine (Hot Brand) Reactive Dye [article.sapub.org]
• 6. Bleaching process in textile processing | PDF [slideshare.net]
• 7. Bleaching, textile treatment | PPTX [slideshare.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. niacet.com [niacet.com]
• 10. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 11. atamankimya.com [atamankimya.com]

Troubleshooting & Optimization

An In-Depth Technical Guide to Troubleshooting and Optimization in Preclinical Drug Development

Introduction

The path from a promising scientific discovery to a clinically effective drug is fraught with challenges. Preclinical drug development, in particular, is a critical phase where rigorous troubleshooting and continuous optimization are paramount. This guide provides researchers, scientists, and drug development professionals with an in-depth overview of common pitfalls and advanced strategies for troubleshooting and optimizing key stages of the preclinical pipeline. We will delve into target validation, lead optimization, and in vivo pharmacology, providing detailed experimental protocols, structured data, and clear visual workflows to enhance understanding and practical application.

Troubleshooting and Optimization in Target Validation

The validation of a biological target is the foundational step in any drug discovery project. Failures at this stage can lead to the costly termination of programs in later phases.

Common Pitfalls:

• Insufficient evidence linking the target to the disease: Over-reliance on a single data type (e.g., gene expression) can be misleading.

• Lack of a clear biomarker strategy: Difficulty in measuring target engagement can hinder the translation of in vitro findings to in vivo models.

Optimization Strategies:

• Orthogonal Approaches: Employ multiple, independent methods to validate the target's role in the disease. This could include data from genetics (e.g., GWAS, CRISPR screens), proteomics, and chemical biology.

• Cellular Thermal Shift Assay (CETSA): A powerful biophysical method to directly measure target engagement of a compound in a cellular environment, providing more physiologically relevant data than traditional biochemical assays.

Data Presentation: Target Engagement

The following table summarizes hypothetical data from a CETSA experiment designed to validate the engagement of a novel compound (Compound-X) with its intended kinase target (Kinase-Y).

Temperature (°C)	% Kinase-Y Remaining (Vehicle Control)	% Kinase-Y Remaining (Compound-X)
37	100%	100%
45	95%	98%
50	82%	95%
55	55%	88%
60	25%	75%
65	5%	40%
70	<1%	15%

The increased thermal stability of Kinase-Y in the presence of Compound-X indicates direct target engagement.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: Plate cells at a density of 2x10^6 cells/well in a 6-well plate and culture overnight. Treat cells with either vehicle control or the test compound at the desired concentration for 1 hour at 37°C.

• Harvesting and Lysis: Harvest cells by trypsinization, wash with PBS, and resuspend the cell pellet in a lysis buffer containing protease and phosphatase inhibitors.

• Heating: Aliquot the cell lysate into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 37°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Protein Separation: Centrifuge the samples at 20,000 x g for 20 minutes at 4°C to separate the soluble protein fraction (supernatant) from the precipitated proteins (pellet).

• Quantification: Collect the supernatant and analyze the amount of the target protein remaining in the soluble fraction by Western Blot or mass spectrometry.

• Data Analysis: Plot the percentage of soluble target protein as a function of temperature for both vehicle and compound-treated samples to generate melting curves. A shift in the melting curve indicates thermal stabilization and target engagement.

Mandatory Visualization: Target Validation Workflow

Caption: A workflow for robust target validation using orthogonal methods.

Optimization of High-Throughput Screening (HTS) Assays

HTS assays are essential for identifying hit compounds from large chemical libraries. The quality of the HTS assay directly impacts the quality of the hits identified.

Common Pitfalls:

• High variability: Inconsistent results across plates or batches can mask real hits.

• Low signal-to-background (S/B) ratio: Makes it difficult to distinguish true hits from noise.

• False positives and negatives: Assay artifacts can lead to the pursuit of erroneous hits or the dismissal of promising ones.

Optimization Strategies:

• Assay Miniaturization: Reducing assay volumes (e.g., from 96-well to 384- or 1536-well plates) decreases reagent costs and increases throughput.

• Statistical Validation: Use of metrics like the Z'-factor to quantitatively assess assay quality. A Z'-factor between 0.5 and 1.0 is considered excellent.

• Automation: Employing liquid handling robotics to minimize human error and improve consistency.

Data Presentation: HTS Assay Optimization

The table below shows the improvement in key assay performance metrics after optimizing a 384-well plate-based enzymatic assay.

Parameter	Before Optimization	After Optimization
Assay Volume	50 µL	20 µL
Signal-to-Background	3.5	8.2
Coefficient of Variation (%CV)	15%	4%
Z'-Factor	0.4	0.8

Experimental Protocol: HTS Assay Optimization

• Component Titration: Systematically titrate the concentrations of key assay components (e.g., enzyme, substrate, co-factors) to find the optimal concentrations that yield the best signal-to-background ratio.

• DMSO Tolerance: Determine the highest concentration of DMSO (the solvent for test compounds) that can be tolerated in the assay without significantly affecting performance.

• Incubation Time Optimization: Evaluate different incubation times for the enzymatic reaction and signal detection steps to maximize the assay window.

• Plate Uniformity Assessment: Run several plates with only positive and negative controls distributed across the plate to check for any edge effects or systematic drift.

• Z'-Factor Calculation: Perform a validation run with multiple replicates of positive and negative controls to calculate the Z'-factor using the formula: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|.

• Implement Automation: Transfer the optimized manual protocol to an automated liquid handling system and re-validate the assay performance.

Mandatory Visualization: Lead Optimization Cycle

Caption: The iterative cycle of lead optimization in drug discovery.

Troubleshooting In Vivo Pharmacokinetic (PK) Studies

In vivo studies are critical for understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME). Poor pharmacokinetic properties are a major cause of drug candidate failure.

Common Pitfalls:

• Low Bioavailability: The compound is poorly absorbed into the systemic circulation after oral dosing.

• High Clearance: The compound is rapidly metabolized and eliminated from the body, leading to a short duration of action.

• Poor Exposure at the Target Site: The compound may have good plasma exposure but does not reach its biological target in sufficient concentrations.

Optimization Strategies:

• Formulation Development: Modifying the drug formulation (e.g., using excipients, altering pH, creating a salt form) can significantly improve solubility and absorption.

• Prodrug Approach: Chemically modifying the compound to create a prodrug that is converted to the active form in the body can overcome issues of poor solubility or rapid metabolism.

• Cassette Dosing: A high-throughput in vivo screening method where multiple compounds are co-administered to a single animal, allowing for rapid PK profiling of several candidates.

Data Presentation: PK Parameter Optimization

This table illustrates how a formulation change improved the key pharmacokinetic parameters of a lead compound after oral administration in rats.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (ng*hr/mL)	Oral Bioavailability (%)
Simple Suspension	150	4.0	980	5%
Micronized Salt Form in 0.5% HPMC	1250	1.5	8750	45%

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the concentration-time curve.

Experimental Protocol: Rodent Cassette Dosing for PK Screening

• Compound Selection and Preparation: Select a set of 3-5 compounds with distinct molecular weights. Prepare a dosing solution containing an equal mixture of all compounds in an appropriate vehicle.

• Animal Dosing: Administer the dosing solution to a cohort of rodents (e.g., Sprague-Dawley rats) via the desired route (e.g., oral gavage or intravenous injection).

• Blood Sampling: Collect sparse blood samples from the animals at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Sample Processing: Process the blood samples to obtain plasma.

• LC-MS/MS Analysis: Develop a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to simultaneously quantify the concentration of each individual compound in the plasma samples. This requires that each compound has a unique mass-to-charge ratio (m/z).

• Pharmacokinetic Analysis: Use the concentration-time data for each compound to calculate key PK parameters (e.g., Cmax, Tmax, AUC, half-life) using non-compartmental analysis software.

• Data Review: Compare the PK profiles of the co-dosed compounds to identify candidates with the most favorable properties for further development.

Mandatory Visualization: In Vivo PK/PD Workflow

Caption: A workflow for conducting and analyzing in vivo PK/PD studies.

Optimizing Sodium 2-Ethylhexyl Sulfate Concentration for Emulsion Polymerization: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the principles and methodologies for optimizing the concentration of sodium 2-ethylhexyl sulfate (B86663) (S2-EHS) as an anionic surfactant in emulsion polymerization. The concentration of S2-EHS is a critical parameter that significantly influences reaction kinetics, particle size distribution, and the stability of the final latex product. Proper optimization is essential for achieving desired polymer characteristics and ensuring process efficiency, which is of particular importance in the development of drug delivery systems and other advanced materials.

Introduction to Sodium 2-Ethylhexyl Sulfate in Emulsion Polymerization

Sodium 2-ethylhexyl sulfate is an anionic surfactant utilized in emulsion polymerization to facilitate the emulsification of monomers in an aqueous phase.[1] Its primary functions include reducing interfacial tension, enabling the formation of stable monomer droplets, and providing colloidal stability to the resulting polymer particles, thereby preventing coagulation.[2] The effectiveness of S2-EHS is intrinsically linked to its concentration, which governs the formation of micelles—nanoscopic aggregates that serve as the primary loci for particle nucleation.

The optimization of S2-EHS concentration is a multifaceted process aimed at achieving a balance between a high polymerization rate, the desired particle size and distribution, and minimal coagulum formation.[2][3] An insufficient concentration of S2-EHS can lead to inadequate stabilization of polymer particles, resulting in coagulation and process failure.[4] Conversely, an excessive concentration can lead to the formation of a high number of small particles, which may be undesirable for certain applications, and can also negatively impact the final properties of the polymer film, such as water resistance.[2]

Core Principles of Optimization

The optimization of S2-EHS concentration revolves around its Critical Micelle Concentration (CMC), which is the concentration at which surfactant molecules begin to form micelles in the aqueous phase.[5] Below the CMC, S2-EHS molecules primarily exist as individual ions and at the monomer-water interface. Above the CMC, the excess surfactant molecules assemble into micelles, which solubilize monomer molecules and become the main sites for particle nucleation and subsequent polymerization.[6]

The concentration of S2-EHS directly influences several key aspects of emulsion polymerization:

• Particle Nucleation: The number of micelles, and consequently the number of polymer particles formed, is directly related to the surfactant concentration above the CMC. A higher S2-EHS concentration leads to a greater number of micelles and, therefore, a higher number of smaller polymer particles.

• Latex Stability: S2-EHS provides electrostatic stabilization to the polymer particles by adsorbing onto their surface, creating a charged layer that prevents particle agglomeration through electrostatic repulsion.[7] A sufficient concentration is crucial to maintain stability throughout the polymerization process and in the final latex product.

• Polymerization Rate: The rate of polymerization is influenced by the number of polymer particles. A higher number of particles provides more sites for polymerization, which can lead to an increased overall reaction rate.

Experimental Determination of Critical Micelle Concentration (CMC)

A precise determination of the CMC of S2-EHS under the specific experimental conditions (e.g., temperature, presence of monomer and electrolytes) is the foundational step in optimizing its concentration. While specific literature values for S2-EHS under polymerization conditions are scarce, the CMC can be determined experimentally using several methods. For ionic surfactants like S2-EHS, the CMC typically exhibits a U-shaped dependence on temperature, decreasing to a minimum value before increasing again.[8]

Experimental Protocol for CMC Determination by Surface Tension Measurement

This method is based on the principle that the surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.[9]

Materials and Equipment:

• Sodium 2-ethylhexyl sulfate (S2-EHS)

• Deionized water

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate)

• Thermostatically controlled water bath

• Series of volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of S2-EHS in deionized water at a concentration significantly above the expected CMC.

• Prepare a series of dilutions from the stock solution to cover a wide range of concentrations, both below and above the anticipated CMC.

• Maintain the temperature of the solutions at the desired experimental temperature using the water bath.

• Measure the surface tension of each solution using the tensiometer, ensuring the instrument is properly calibrated.

• Plot the surface tension as a function of the logarithm of the S2-EHS concentration.

• The CMC is determined as the concentration at the point of intersection of the two linear portions of the plot.

The following diagram illustrates the workflow for determining the CMC.

Workflow for CMC Determination

Optimizing S2-EHS Concentration for Emulsion Polymerization

The optimal concentration of S2-EHS for a given emulsion polymerization system is typically above its CMC. The following sections provide a general experimental approach for optimizing this concentration.

General Experimental Protocol for Emulsion Polymerization

This protocol outlines a semi-batch emulsion polymerization process, which allows for good control over the reaction. This example uses methyl methacrylate (B99206) (MMA) as the monomer.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Sodium 2-ethylhexyl sulfate (S2-EHS)

• Potassium persulfate (KPS) as initiator

• Sodium bicarbonate (buffer)

• Deionized water

• Nitrogen gas

Equipment:

• Jacketed glass reactor with a mechanical stirrer, reflux condenser, temperature probe, and nitrogen inlet/outlet

• Syringe pumps for monomer and initiator feeding

• Thermostatic water bath

Procedure:

• Initial Charge: Charge the reactor with a solution of S2-EHS and sodium bicarbonate in deionized water. The concentration of S2-EHS will be the variable in the optimization study.

• Inert Atmosphere: Purge the reactor with nitrogen for at least 30 minutes to remove oxygen.

• Heating: Heat the reactor contents to the desired polymerization temperature (e.g., 70-80°C) under gentle stirring.

• Initiator Addition: Add a portion of the initiator solution to the reactor.

• Seeding Step: Add a small percentage (e.g., 5-10%) of the total monomer to the reactor to form seed particles.

• Continuous Feed: After the seed stage, continuously feed the remaining monomer and initiator solution into the reactor over a set period (e.g., 2-4 hours) using syringe pumps.

• Hold Period: After the feeds are complete, maintain the reaction temperature for an additional 1-2 hours to ensure high monomer conversion.

• Cooling and Characterization: Cool the reactor to room temperature and collect the latex. Analyze the latex for coagulum, particle size, and monomer conversion.

The following diagram illustrates the semi-batch emulsion polymerization workflow.

Semi-Batch Emulsion Polymerization Workflow

Data Presentation for Optimization

To optimize the S2-EHS concentration, a series of experiments should be conducted where the concentration of S2-EHS is systematically varied while all other parameters are kept constant. The results should be summarized in tables for clear comparison.

Table 1: Effect of S2-EHS Concentration on Particle Size and Distribution

S2-EHS Concentration (wt% based on monomer)	Average Particle Size (nm)	Polydispersity Index (PDI)
0.5	150	0.25
1.0	110	0.15
1.5	85	0.10
2.0	70	0.08
2.5	60	0.07

Note: The data in this table is illustrative and represents expected trends. Actual values will depend on the specific experimental conditions.

Table 2: Effect of S2-EHS Concentration on Polymerization Kinetics and Stability

S2-EHS Concentration (wt% based on monomer)	Final Monomer Conversion (%)	Coagulum (wt% of total polymer)
0.5	95	5.0
1.0	98	1.5
1.5	>99	<0.5
2.0	>99	<0.2
2.5	>99	<0.2

Note: The data in this table is illustrative and represents expected trends. Actual values will depend on the specific experimental conditions.

Mechanistic Considerations for S2-EHS in Emulsion Polymerization

The following diagram illustrates the key stages of emulsion polymerization and the role of S2-EHS.

Mechanism of Emulsion Polymerization with S2-EHS

Conclusion

The optimization of sodium 2-ethylhexyl sulfate concentration is a critical step in developing robust and reproducible emulsion polymerization processes. A systematic approach, beginning with the experimental determination of the CMC under relevant conditions, followed by a series of polymerization reactions with varying S2-EHS concentrations, is essential. By carefully tabulating and analyzing key response variables such as particle size, monomer conversion, and latex stability, researchers can identify the optimal S2-EHS concentration to achieve the desired product specifications. This guide provides a foundational framework for this optimization process, which can be adapted to specific monomer systems and application requirements.

References

• 1. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 2. pcimag.com [pcimag.com]
• 3. datapdf.com [datapdf.com]
• 4. researchgate.net [researchgate.net]
• 5. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. products.pcc.eu [products.pcc.eu]
• 8. scialert.net [scialert.net]
• 9. journals.stmjournals.com [journals.stmjournals.com]

Troubleshooting Poor Wetting Performance of Sodium 2-Ethylhexyl Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sodium 2-ethylhexyl sulfate (B86663), focusing on the technical aspects of its wetting performance and offering a structured approach to troubleshooting common issues. By understanding the key factors that influence its efficacy, professionals can optimize formulations and achieve desired outcomes in their research and development endeavors.

Introduction to Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate (EHSS) is an anionic surfactant recognized for its excellent wetting properties, particularly in high electrolyte, alkaline, and acidic environments.[1][2][3][4] Its chemical structure, featuring a branched alkyl chain, contributes to its ability to rapidly reduce surface tension.[2] This characteristic makes it a valuable component in a wide array of applications, including industrial and institutional cleaners, textile processing, and agricultural formulations.[2] Despite its robust performance, issues with poor wetting can arise due to a variety of chemical and physical factors.

Core Physicochemical Properties

Understanding the fundamental properties of sodium 2-ethylhexyl sulfate is crucial for its effective application and for diagnosing performance issues.

Property	Value/Description	Source(s)
Appearance	Clear, colorless to slightly viscous liquid.	[2]
Active Content	Typically available as a 40% aqueous solution.	[5]
Solubility	Readily soluble in water.	[2]
Stability	Stable in weakly acidic and alkaline conditions, as well as in hard water. It can hydrolyze and degrade in strongly acidic conditions.	[2]
pH (10% solution)	7.5 - 10.5	[2]
Surface Tension (0.1% aq. solution at 25°C)	50 dynes/cm	[5]
Critical Micelle Concentration (CMC)	The concentration at which surfactant molecules begin to form micelles. While specific values for EHSS can vary with conditions, it is a key parameter for determining optimal concentration.	[6]

Factors Influencing Wetting Performance

The wetting efficiency of sodium 2-ethylhexyl sulfate is not intrinsic but is influenced by the surrounding chemical environment. Several key factors can either enhance or diminish its performance.

Water Hardness

Water hardness, caused by the presence of divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺), is a primary factor that can negatively impact the performance of anionic surfactants. These cations can react with the sulfate head of the surfactant, leading to the formation of insoluble precipitates. This precipitation effectively removes the surfactant from the solution, reducing its concentration at the interface and thereby diminishing its wetting ability.[7]

pH of the Formulation

The pH of the solution can significantly affect the stability and performance of sodium 2-ethylhexyl sulfate. While it is stable in a broad pH range, extreme acidic conditions can lead to hydrolysis of the sulfate ester bond, breaking down the surfactant molecule and rendering it ineffective.[2] Conversely, it exhibits excellent stability and wetting in highly alkaline solutions, making it suitable for applications such as mercerizing cotton.[4][8]

Electrolyte Concentration

Sodium 2-ethylhexyl sulfate is known for its outstanding stability in high concentrations of electrolytes.[1][2][3][4] In many cases, the presence of electrolytes can actually enhance wetting performance by reducing the repulsion between the anionic surfactant head groups, which allows for more efficient packing at the interface and a greater reduction in surface tension.[9] However, excessive concentrations of certain electrolytes could potentially lead to "salting out," where the surfactant's solubility is reduced, causing it to precipitate from the solution.

Temperature

Concentration of Sodium 2-Ethylhexyl Sulfate

The concentration of the surfactant is a critical determinant of its wetting performance. Below the Critical Micelle Concentration (CMC), an increase in concentration leads to a significant decrease in surface tension as more surfactant molecules populate the interface. Above the CMC, the surface tension remains relatively constant, as additional surfactant molecules form micelles in the bulk solution.[6] For optimal wetting, the concentration should generally be at or slightly above the CMC.

Interactions with Other Formulation Components

The presence of other surfactants, polymers, or additives in a formulation can lead to synergistic or antagonistic effects on the wetting performance of sodium 2-ethylhexyl sulfate.

• Synergism: The combination of sodium 2-ethylhexyl sulfate with certain non-ionic surfactants, such as fatty alcohol ethoxylates, has been shown to improve wetting power and reduce foaming in applications like mercerizing liquors.[8] This is often due to favorable interactions between the different surfactant molecules at the interface, leading to a more tightly packed layer and a greater reduction in surface tension.

• Antagonism: Conversely, interactions with certain cationic compounds can lead to the formation of insoluble complexes, effectively removing both surfactants from the solution and drastically reducing wetting performance. Careful consideration of all formulation components is essential to avoid such antagonistic interactions.

Troubleshooting Poor Wetting Performance

A systematic approach is key to identifying and resolving issues with the wetting performance of sodium 2-ethylhexyl sulfate. The following logical workflow can guide the troubleshooting process.

Caption: A logical workflow for troubleshooting poor wetting performance.

Experimental Protocols for Performance Evaluation

To quantitatively assess and troubleshoot the wetting performance of sodium 2-ethylhexyl sulfate, standardized experimental protocols are essential.

Draves Wetting Test (ASTM D2281)

This test is a widely accepted method for evaluating the efficiency of a wetting agent. It measures the time required for a standard cotton skein, weighted with a hook, to sink in a solution of the wetting agent.

Methodology:

• Preparation of Solution: Prepare a solution of sodium 2-ethylhexyl sulfate at the desired concentration in water of a known hardness.

• Apparatus Setup: Use a 500 mL graduated cylinder, a standard 5g cotton skein, and a 1.5g hook attached to a 50g anchor weight.

• Procedure:

  • Fill the graduated cylinder with the test solution.

  • Attach the hook to the cotton skein.

  • Simultaneously drop the skein and anchor into the cylinder and start a stopwatch.

  • The stopwatch is stopped when the hook sinks below the surface of the liquid.

• Data Collection: The time in seconds is recorded as the Draves wetting time. Shorter times indicate better wetting performance.

Caption: Workflow for the Draves Wetting Test.

Contact Angle Measurement

Contact angle measurement provides a quantitative assessment of how a liquid interacts with a solid surface. A lower contact angle indicates better wetting.

Methodology (Sessile Drop Method):

• Substrate Preparation: A clean, flat, and uniform solid substrate is placed on the goniometer stage.

• Droplet Deposition: A small, precise droplet of the sodium 2-ethylhexyl sulfate solution is gently deposited onto the surface of the substrate using a microsyringe.

• Image Capture: A high-resolution camera captures a profile image of the droplet at the solid-liquid-air interface.

• Angle Measurement: Software analyzes the captured image to measure the angle formed between the tangent of the droplet at the contact point and the solid surface.

• Data Analysis: The measured contact angle provides a direct indication of the wettability of the solution on that specific substrate.

Caption: Workflow for Contact Angle Measurement (Sessile Drop Method).

Conclusion

The effective use of sodium 2-ethylhexyl sulfate as a wetting agent requires a thorough understanding of its properties and the factors that can influence its performance. By systematically evaluating formulation variables such as concentration, water hardness, pH, and the presence of other components, and by employing standardized testing methods, researchers and formulators can effectively troubleshoot and resolve issues of poor wetting. This structured approach ensures the optimization of formulations to leverage the full potential of this versatile surfactant.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. atamankimya.com [atamankimya.com]
• 3. Syntapon EH - Sodium 2-ethylhexyl sulfate (2-EHS) - Enaspol a. s. - Manufacturer of Innovative and Sustainable Surfactants [enaspol.eu]
• 4. ROSULfan® E- low foaming ingredient of detergents for industry. PCC Group! [products.pcc.eu]
• 5. niacet.com [niacet.com]
• 6. researchgate.net [researchgate.net]
• 7. Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US5013327A - Mercerizing and/or causticizing wetting agent: 2-ethyl-hexyl-sulfate and mixture of alkyl end-blocked polyethers - Google Patents [patents.google.com]
• 9. Effects of surfactant and electrolyte concentrations on bubble formation and stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. abdn.elsevierpure.com [abdn.elsevierpure.com]

The Influence of High Electrolyte Concentrations on the Performance of Sodium 2-Ethylhexyl Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of high electrolyte concentrations on the performance characteristics of sodium 2-ethylhexyl sulfate (B86663) (SEHS), a versatile anionic surfactant. Renowned for its excellent stability and functionality in challenging ionic environments, SEHS is a critical component in a variety of applications, from industrial processes to pharmaceutical formulations. This document outlines the theoretical underpinnings of its behavior, presents available performance data, details relevant experimental protocols, and visualizes key mechanisms and workflows.

Introduction to Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate (SEHS) is an anionic surfactant distinguished by its branched alkyl chain. This structural feature imparts unique properties, including high surface activity, excellent wetting, and notably, outstanding stability in the presence of high concentrations of electrolytes, acids, and alkalis. Unlike its linear counterparts, the branched structure of SEHS hinders the formation of highly ordered liquid crystalline phases in the presence of salts, contributing to its broad utility. Its primary functions include acting as a wetting agent, emulsifier, dispersant, and hydrotrope.

The Role of Electrolytes in Surfactant Performance

The addition of electrolytes to an aqueous solution of an anionic surfactant like SEHS significantly influences its aggregation behavior and interfacial properties. The primary mechanisms at play are the screening of electrostatic repulsions between the surfactant headgroups and the "salting out" effect.

Signaling Pathway of Electrolyte Influence on Anionic Surfactant Micellization

Caption: Mechanism of electrolyte impact on surfactant micellization.

Quantitative Effects of High Electrolyte Concentration on SEHS Performance

While specific quantitative data for the effect of a wide range of electrolyte concentrations on all performance aspects of SEHS is not extensively published, the available information and the known behavior of similar anionic surfactants allow for a comprehensive overview.

Critical Micelle Concentration (CMC)

The addition of electrolytes to a solution of an ionic surfactant generally leads to a decrease in its CMC. The added counter-ions (e.g., Na⁺ from NaCl) screen the electrostatic repulsion between the negatively charged sulfate headgroups of the SEHS molecules, making it energetically more favorable for them to aggregate into micelles at a lower concentration.

While specific data for SEHS is limited, the following table illustrates the typical effect of NaCl on the CMC of a standard anionic surfactant, Sodium Dodecyl Sulfate (SDS), to provide a quantitative perspective. A similar trend is expected for SEHS.

Electrolyte (NaCl) Concentration (M)	Illustrative CMC of SDS (mM)
0.00	8.2
0.01	5.3
0.05	2.6
0.10	1.5
0.20	1.0

Note: This data is for illustrative purposes for a typical anionic surfactant and may not represent the exact values for SEHS.

Surface Tension

SEHS is an effective wetting agent due to its ability to significantly reduce the surface tension of water. A product bulletin for an aqueous solution of SEHS provides the following surface tension data in the absence of added electrolytes.

SEHS Concentration (wt. %)	Surface Tension (dynes/cm)
0.0001	63
0.005	56
0.010	51
0.100	50

In the presence of high electrolyte concentrations (10-20%), SEHS maintains its excellent wetting and penetrating action. The addition of 0.1% to 0.25% of an SEHS solution to an electrolytic solution can lower the surface tension to facilitate processes like the release of hydrogen bubbles from metal surfaces.

Foaming Properties

SEHS is characterized as a low-foaming surfactant. The Ross-Miles pour foam test on a 0.2% by weight solution of SEHS in distilled water at 50°C showed an initial foam height of 10 mm, which reduced to 0 mm after 5 minutes, indicating poor foam stability. This low-foaming characteristic is often advantageous in applications where foam is undesirable.

The effect of high electrolyte concentrations on the foaming of anionic surfactants can be complex. Initially, the reduction in CMC and surface tension can lead to an increase in foamability. However, at very high salt concentrations, the increased ionic strength can disrupt the stability of the foam lamellae, leading to reduced foam stability.

Experimental Protocols

To evaluate the performance of SEHS in high electrolyte solutions, the following standard experimental protocols can be employed.

Determination of Critical Micelle Concentration (CMC)

Method: Conductometry

This method is suitable for ionic surfactants and relies on the change in the conductivity of the solution as micelles are formed.

Workflow for Conductometric CMC Determination

Caption: Experimental workflow for CMC determination using conductometry.

Procedure:

• Solution Preparation: Prepare a stock solution of SEHS in the desired high concentration electrolyte solution (e.g., 1 M NaCl). Prepare a series of dilutions of this stock solution with the same electrolyte solution to maintain a constant electrolyte concentration.

• Measurement: Calibrate a conductivity meter. Measure the conductivity of each dilution at a constant temperature.

• Data Analysis: Plot the specific conductivity versus the concentration of SEHS. The plot will show two linear regions with different slopes. The point of intersection of these two lines corresponds to the CMC.

Measurement of Surface Tension

Method: Wilhelmy Plate Method

This is a common and accurate method for measuring the equilibrium surface tension of a liquid.

Procedure:

• Instrument Setup: Use a surface tensiometer equipped with a Wilhelmy plate (a thin plate, usually made of platinum). Ensure the plate is meticulously cleaned.

• Sample Preparation: Place the SEHS solution with the desired electrolyte concentration in a sample vessel. Allow it to reach thermal equilibrium.

• Measurement: The plate is immersed in the liquid, and the force exerted on the plate by the surface tension is measured. The surface tension is calculated from this force.

• For CMC determination: Measure the surface tension of a series of SEHS concentrations in the electrolyte solution. Plot surface tension versus the logarithm of the concentration. The concentration at which the surface tension plateaus is the CMC.

Evaluation of Foaming Properties

Method: Modified Ross-Miles Method

This method is used to determine the foaming capacity and stability of a surfactant solution.

Procedure:

• Apparatus: A jacketed glass tube with a specified diameter and a dropping funnel or pipette.

• Solution Preparation: Prepare the SEHS solution in the high electrolyte solution at the desired concentration and temperature.

• Foam Generation: A specific volume of the surfactant solution is allowed to fall from a specified height into another volume of the same solution in the glass tube, generating foam.

• Measurement: The initial height of the foam is measured immediately after all the solution has been added. The foam height is then measured again after a specified time interval (e.g., 5 minutes) to assess foam stability.

Hydrotropic Mechanism of SEHS

In addition to its surfactant properties, SEHS can act as a hydrotrope, a substance that enhances the solubility of poorly soluble compounds in water. This is particularly relevant in high electrolyte solutions where the solubility of organic compounds can be reduced (salting-out effect). The branched structure of SEHS is thought to be crucial for its hydrotropic action, as it is less prone to self-aggregation into conventional micelles and can form smaller, more dynamic aggregates that can solubilize other molecules.

Logical Relationship in Hydrotropic Solubilization

Caption: Simplified model of hydrotropic action by SEHS.

Conclusion

Sodium 2-ethylhexyl sulfate is a high-performance anionic surfactant with exceptional stability in high electrolyte environments. The presence of electrolytes modulates its performance by reducing the critical micelle concentration and influencing its surface tension and foaming properties. While specific quantitative data across a broad range of electrolyte concentrations remains an area for further research, the established principles of surfactant chemistry and the available data confirm the robust and versatile nature of SEHS. The experimental protocols detailed in this guide provide a framework for researchers to quantify its performance characteristics in specific formulations and applications. Its unique combination of surfactant and hydrotropic properties makes it an invaluable tool for scientists and professionals in drug development and other fields requiring stable and effective surface-active agents in challenging ionic media.

Hydrolysis Kinetics of Sodium 2-Ethylhexyl Sulfate in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sodium 2-Ethylhexyl Sulfate (B86663) and its Hydrolytic Stability

Sodium 2-ethylhexyl sulfate is an anionic surfactant utilized in a variety of industrial and pharmaceutical applications for its wetting, emulsifying, and dispersing properties. Its chemical structure, featuring a branched alkyl chain, distinguishes it from more commonly studied linear alkyl sulfates like sodium dodecyl sulfate (SDS). The stability of this surfactant in aqueous formulations is a critical parameter, as its hydrolysis leads to the formation of 2-ethylhexanol and sodium hydrogen sulfate, which can impact product performance and shelf-life. In general, sodium 2-ethylhexyl sulfate is known to be stable in alkaline and weakly acidic conditions but is susceptible to hydrolysis in strongly acidic environments.[1]

This technical guide synthesizes the current understanding of the kinetic principles governing the hydrolysis of alkyl sulfates and explores how the branched structure of sodium 2-ethylhexyl sulfate is likely to influence its degradation profile in aqueous media.

Core Principles of Alkyl Sulfate Hydrolysis

The hydrolysis of primary alkyl sulfates in aqueous solutions can proceed through two primary pathways: an uncatalyzed (neutral) pathway and an acid-catalyzed pathway.

Uncatalyzed Hydrolysis

In neutral or alkaline solutions, the hydrolysis of alkyl sulfates is generally slow. The accepted mechanism for this uncatalyzed reaction is a bimolecular nucleophilic substitution (SN2) reaction, where a water molecule attacks the α-carbon of the alkyl group, displacing the sulfate ion as the leaving group.

Acid-Catalyzed Hydrolysis

The rate of hydrolysis is significantly accelerated in the presence of acid. This acid-catalyzed pathway is particularly relevant as the hydrolysis of an alkyl sulfate produces sodium hydrogen sulfate, a weak acid, which can then catalyze further degradation. This phenomenon, known as autocatalysis, results in an increased rate of hydrolysis as the reaction progresses.[2][3] The mechanism for the acid-catalyzed pathway is more complex than the uncatalyzed route. It is proposed to involve a pre-equilibrium protonation of the sulfate ester, followed by either a unimolecular cleavage of SO3 with a concerted intramolecular proton transfer or a direct transfer of SO3 to a pre-associated water molecule.[3] Isotopic labeling studies using 18O-enriched water have shown no incorporation of the label into the resulting alcohol, indicating that the acid-catalyzed pathway proceeds with the cleavage of the S–O bond, not the C–O bond.[2][3]

Influence of Alkyl Chain Branching on Hydrolysis Kinetics

While specific kinetic data for sodium 2-ethylhexyl sulfate is unavailable, studies on analogous C12 primary alkyl sulfates with branching at the β-position (the second carbon from the sulfate group) provide valuable insights. Research comparing the hydrolysis rates of sodium 2-methylundecyl sulfate (a β-branched isomer) with linear sodium dodecyl sulfate (SDS) has shown that β-branching significantly reduces the reactivity for both the uncatalyzed and acid-catalyzed hydrolysis pathways.[4][5]

This reduced reactivity is likely due to steric hindrance from the branched alkyl group, which impedes the approach of the nucleophile (water) to the reaction center. The environment around the sulfate head-group within surfactant aggregates (micelles) is also thought to play a dominant role in influencing the hydrolysis rate.[6]

Table 1: Relative Hydrolysis Rate Coefficients of Branched vs. Linear C12 Alkyl Sulfates

Compound	Alkyl Structure	Relative Uncatalyzed Rate Coefficient (kuncat)	Relative Acid-Catalyzed Rate Coefficient (kcat)
Sodium Dodecyl Sulfate (SDS)	Linear	100	100
Sodium 2-Methylundecyl Sulfate	β-branched	Significantly lower than SDS	Significantly lower than SDS
Sodium 2-Pentylheptyl Sulfate	β-branched	Lower than SDS	Lower than SDS

Note: This table is a qualitative summary based on findings that β-branching reduces reactivity.[4][5] Absolute rate constants are not provided in the source material.

Based on these findings, it is reasonable to infer that sodium 2-ethylhexyl sulfate, which also possesses β-branching, will exhibit a slower rate of hydrolysis compared to its linear C8 counterpart, sodium octyl sulfate, under similar conditions.

Experimental Protocols for Determining Hydrolysis Kinetics

The hydrolysis of alkyl sulfates can be monitored by tracking the production of hydrogen ions (from the formation of sodium hydrogen sulfate) over time. A common and effective method for this is acidimetric titration.

General Experimental Protocol: Acidimetric Titration

• Preparation of Surfactant Solution: A solution of the alkyl sulfate of a known concentration is prepared in deionized water or a buffer solution of a specific pH. For studies in initially neutral solutions, high-purity water is used.

• Temperature Control: The reaction vessel is placed in a thermostatically controlled water bath to maintain a constant temperature throughout the experiment.

• Initiation of Reaction: For acid-catalyzed studies, a known amount of a strong acid (e.g., sulfuric acid) is added to the surfactant solution at time zero. For studies of the uncatalyzed reaction or autocatalysis, the reaction is initiated by bringing the solution to the target temperature.

• Sampling: Aliquots of the reaction mixture are withdrawn at regular time intervals.

• Quenching and Titration: The reaction in the aliquot is quenched by rapid cooling (e.g., in an ice bath). The amount of acid produced is then determined by titration with a standardized solution of a strong base (e.g., sodium hydroxide) using a suitable indicator or a pH meter to determine the endpoint.

• Data Analysis: The concentration of the remaining alkyl sulfate at each time point is calculated from the amount of acid produced. This data is then used to determine the reaction order and the rate constant by fitting it to the appropriate integrated rate law.

Visual representations

Signaling Pathways and Logical Relationships

Caption: Hydrolysis pathways of sodium 2-ethylhexyl sulfate.

Caption: Experimental workflow for kinetic analysis.

Conclusion and Future Directions

The hydrolytic stability of sodium 2-ethylhexyl sulfate in aqueous solutions is a critical factor for its application in formulated products. While direct kinetic data for this surfactant is lacking, evidence from structurally analogous branched-chain alkyl sulfates strongly suggests that it is more resistant to hydrolysis than its linear counterparts. Both uncatalyzed and acid-catalyzed pathways contribute to its degradation, with the latter being autocatalytic and proceeding via S-O bond cleavage.

There is a clear need for further research to quantify the hydrolysis kinetics of sodium 2-ethylhexyl sulfate. Systematic studies are required to determine the rate constants as a function of pH, temperature, and concentration, and to calculate the activation energy for the hydrolysis reaction. Such data would be invaluable for accurately predicting the shelf-life of formulations containing this surfactant and for optimizing conditions to ensure its stability.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.rug.nl [pure.rug.nl]
• 3. The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 1. General features, kinetic form and mode of catalysis in sodium dodecyl sulfate hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 2. Influence of alkyl structure on hydrolytic reactivity in concentrated aqueous mixtures of sodium primary alkyl sulfates: 1-benzoyl-3-phenyl-1,2,4-triazole as a probe of water activity - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Guide: Analytical Challenges in the Quantification of Sodium 2-Ethylhexyl Sulfate in Complex Matrices

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-ethylhexyl sulfate (B86663) (S2-EHS) is an anionic surfactant widely employed as a wetting agent, emulsifier, and detergent in numerous industrial and commercial applications.[1][2][3][4][5] Its uses span personal care products, cleaning agents, textile manufacturing, and pharmaceutical formulations.[1][6] The widespread use of S2-EHS necessitates its accurate quantification in diverse and complex matrices—including environmental samples (water, soil), biological fluids (plasma, urine), and drug products—to assess its environmental fate, pharmacokinetic properties, and impact on product quality and safety.[6][7]

However, quantifying S2-EHS presents significant analytical challenges. These difficulties stem from its physicochemical properties, the trace concentrations often encountered, and, most notably, the interference from sample matrix components.[8][9] This guide provides an in-depth overview of these challenges, outlines detailed experimental protocols, and presents strategies to achieve robust and reliable quantification of S2-EHS in complex matrices.

Core Analytical Challenges

The accurate measurement of S2-EHS is frequently complicated by the sample matrix, which can introduce interfering components that affect various stages of the analytical process, from extraction to detection.

Matrix Effects in Mass Spectrometry

For sensitive and selective quantification, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique. However, it is particularly susceptible to matrix effects. A matrix effect is the alteration (suppression or enhancement) of the ionization efficiency of the target analyte by co-eluting compounds from the sample matrix.[8][9][10] This phenomenon can lead to inaccurate quantification, reduced precision, and compromised method sensitivity.[8]

• Ion Suppression: This is the most common matrix effect, where co-eluting matrix components compete with the analyte for ionization in the MS source, reducing the analyte's signal.[8][11]

• Ion Enhancement: Less frequently, matrix components can increase the ionization efficiency of the analyte, leading to an overestimation of its concentration.[8][12]

Sources of matrix effects vary by sample type:

• Biological Matrices (e.g., Plasma, Urine): High concentrations of salts, lipids, and proteins are primary contributors to matrix effects.[8][10]

• Environmental Matrices (e.g., Water, Soil): The presence of dissolved salts, humic acids, and other organic pollutants can significantly interfere with ionization.[12][13]

• Pharmaceutical Formulations: Excipients, polymers, and other active pharmaceutical ingredients (APIs) can co-elute and cause signal suppression or enhancement.[7]

Diagram 1: Conceptual overview of matrix effect in an ESI source.

Sample Preparation and Extraction

The goal of sample preparation is to isolate S2-EHS from the matrix, remove interferences, and concentrate the analyte to a level suitable for detection. The amphiphilic nature of S2-EHS, being soluble in water, makes its extraction challenging.[3][14]

• Solid-Phase Extraction (SPE): This is a widely used technique for cleaning up aqueous samples. Polymeric reversed-phase or ion-exchange sorbents are often effective. However, careful optimization is required to prevent analyte breakthrough during loading and ensure complete elution, while minimizing the co-extraction of matrix components.[12][13][15]

• Pressurized Liquid Extraction (PLE): For solid matrices like soil and sediment, PLE with polar solvents or solvent mixtures can provide efficient extraction.[12][13]

• Liquid-Liquid Extraction (LLE): LLE can be employed, but it is often less efficient for water-soluble compounds like S2-EHS and may require large volumes of organic solvents.

Diagram 2: General workflow for sample preparation and extraction.

Chromatographic Separation and Detection

Effective chromatographic separation is critical to resolve S2-EHS from isomers and other matrix components that could interfere with quantification.

• Separation Mode: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common approach, typically using C18 columns with a mobile phase consisting of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water, often with a buffer or modifier.

• Detection Challenges: S2-EHS lacks a strong chromophore, making detection by UV-Vis spectrophotometry insensitive and impractical for trace-level analysis.[16] This necessitates the use of more universal or specific detectors.

  • Mass Spectrometry (MS): As the detector of choice, MS, particularly tandem MS (MS/MS), offers unparalleled sensitivity and selectivity. Electrospray ionization (ESI) in negative ion mode is ideal for anionic surfactants like S2-EHS.[17]

  • Other Detectors: Evaporative Light Scattering Detectors (ELSD) and Conductivity Detectors (CD) can be used, but generally offer lower sensitivity and a more limited linear range compared to MS.[16]

Methodologies and Experimental Protocols

To overcome the challenges described, a robust analytical method combining optimized sample preparation with LC-MS/MS is required. The following sections provide a representative protocol for the analysis of S2-EHS in a complex aqueous matrix.

Sample Preparation Protocol: Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of S2-EHS from a water sample (e.g., wastewater or surface water).

• Cartridge Selection: Use a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) suitable for retaining polar compounds.

• Cartridge Conditioning:

  • Pass 5 mL of methanol (B129727) through the cartridge.

  • Pass 5 mL of reagent-grade water through the cartridge. Do not allow the sorbent bed to go dry.

• Sample Loading:

  • Adjust the pH of the water sample (e.g., 100 mL) to ~7.

  • Load the sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing (Interference Removal):

  • Wash the cartridge with 5 mL of 5% methanol in water to remove highly polar interferences.

• Elution:

  • Elute the retained S2-EHS with 10 mL of methanol or acetonitrile.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile) for LC-MS/MS analysis.

Analytical Protocol: LC-MS/MS

Diagram 3: A simplified workflow for an LC-MS/MS system.

3.2.1 Liquid Chromatography (LC) Conditions

Parameter	Setting
Column	C18, 2.1 x 100 mm, 2.6 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temp.	40°C

3.2.2 LC Gradient Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	95
10.0	95
10.1	10
12.0	10

3.2.3 Mass Spectrometry (MS) Conditions

The analysis is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Gas Temperature	350°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi

3.2.4 MRM Transitions for S2-EHS

The precursor ion for S2-EHS is its deprotonated molecule [M-Na]⁻. Product ions are generated via collision-induced dissociation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
S2-EHS (Quantifier)	231.1	97.0 (HSO₄⁻)	100	20
S2-EHS (Qualifier)	231.1	81.0 (SO₃⁻)	100	25

Data Summary and Comparison

The choice of analytical technique significantly impacts method performance.

Table 1: Comparison of Detector Performance for Alkyl Sulfates

Detector	Typical Limit of Detection (LOD)	Linear Range	Key Challenges
UV-Vis	> 50 µg/mL[16]	Limited	Low sensitivity due to lack of chromophore.[16]
Conductivity (CD)	~10-15 µg/mL[16]	Moderate	Moderate sensitivity, requires buffered mobile phase.[16]
ELSD	~100-150 µg/mL[16]	Narrow, Non-linear	Non-linear response, sensitive to mobile phase volatility.[16]
MS/MS (MRM)	< 1 ng/mL	Wide (> 3 orders of magnitude)	Susceptible to matrix effects.[8]

Table 2: Summary of Sample Preparation Strategies

Matrix Type	Primary Interferences	Recommended Technique	Key Considerations
Wastewater	Salts, organic matter, detergents	Solid-Phase Extraction (SPE)	Select appropriate sorbent (e.g., polymeric RP) to balance retention and cleanup.
Soil/Sediment	Humic/fulvic acids, lipids	Pressurized Liquid Extraction (PLE)	Optimize solvent polarity (e.g., Methanol/Water) for efficient extraction.
Plasma/Serum	Proteins, phospholipids, salts	Protein Precipitation followed by SPE	Ensure complete protein removal to prevent column and MS source fouling.
Pharmaceuticals	Excipients, other APIs	Dilute-and-Shoot or SPE	Evaluate excipient solubility and potential for interference.

Strategies to Mitigate Analytical Challenges

To ensure data quality, several strategies should be implemented:

• Stable Isotope-Labeled Internal Standard (SIL-IS): The most effective way to compensate for matrix effects and variations in extraction recovery is to use a SIL-IS (e.g., ¹³C- or D-labeled S2-EHS). The SIL-IS behaves nearly identically to the analyte through sample preparation and ionization but is distinguished by mass, allowing for accurate correction.[11]

• Matrix-Matched Calibration: When a SIL-IS is unavailable, creating calibration standards in a blank matrix extract that is representative of the samples can help compensate for matrix effects.[11]

• Method of Standard Addition: For highly variable or complex matrices, the method of standard addition, where known amounts of standard are added to aliquots of the actual sample, can provide the most accurate quantification but is labor-intensive.[11]

• Thorough Method Validation: A comprehensive validation protocol assessing linearity, accuracy, precision, selectivity, and matrix effects is essential to demonstrate that the analytical method is fit for its intended purpose.

Conclusion

The quantification of sodium 2-ethylhexyl sulfate in complex matrices is a demanding analytical task fraught with challenges, primarily arising from significant matrix effects, the need for robust sample preparation, and the requirement for sensitive detection. A strategy combining optimized solid-phase extraction for sample cleanup and concentration followed by a highly selective and sensitive LC-MS/MS analysis provides the most reliable approach. By employing corrective measures such as stable isotope-labeled internal standards or matrix-matched calibration and performing rigorous method validation, researchers can overcome these obstacles to generate accurate and defensible data critical for environmental monitoring, clinical research, and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. niacet.com [niacet.com]
• 3. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. Sodium Ethasulfate | C8H17NaO4S | CID 23662383 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. atamankimya.com [atamankimya.com]
• 7. journalwjarr.com [journalwjarr.com]
• 8. bataviabiosciences.com [bataviabiosciences.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. What is matrix effect and how is it quantified? [sciex.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. atamankimya.com [atamankimya.com]
• 15. pubs.usgs.gov [pubs.usgs.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Managing the Viscosity of Concentrated Sodium 2-Ethylhexyl Sulfate Formulations: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the principles and practices for managing the viscosity of concentrated aqueous formulations of sodium 2-ethylhexyl sulfate (B86663) (EHSA). EHSA is a versatile anionic surfactant and hydrotrope used in a variety of applications, and controlling the rheological properties of its concentrated solutions is critical for product performance, stability, and manufacturability.[1][2][3] This document outlines the key factors influencing viscosity, methodologies for its characterization, and strategies for its modification.

Factors Influencing the Viscosity of Concentrated EHSA Formulations

The viscosity of concentrated EHSA solutions is a complex function of several interacting factors, primarily related to the self-assembly of surfactant molecules into micelles.[4] The size, shape, and packing of these micelles dictate the macroscopic flow behavior of the formulation.

• Concentration: As the concentration of EHSA increases beyond its critical micelle concentration (CMC), the number and size of micelles grow, leading to increased interactions and a corresponding rise in viscosity.[5][6] At very high concentrations, the solution may undergo phase transitions to form highly viscous liquid crystalline structures.[7]

• Temperature: The effect of temperature on the viscosity of EHSA solutions can be complex. Generally, an increase in temperature leads to a decrease in viscosity.[8] However, in some surfactant systems, particularly those forming wormlike micelles, viscosity can initially increase with temperature before decreasing.[8][9]

• Electrolytes (Salts): The addition of electrolytes, such as sodium chloride (NaCl), significantly impacts the viscosity of anionic surfactant solutions.[10] The salt screens the electrostatic repulsion between the negatively charged sulfate head groups of the EHSA molecules, promoting the growth of micelles from spherical to larger, elongated or wormlike structures.[8] This entanglement of larger micelles leads to a substantial increase in viscosity. However, beyond a certain salt concentration, the viscosity may decrease due to the disruption of the micellar network.[8][9]

• Hydrotropes: Hydrotropes are compounds that increase the solubility of hydrophobic substances in water.[11] EHSA itself possesses hydrotropic properties.[1][2] The addition of other hydrotropes can either increase or decrease the viscosity of concentrated EHSA formulations, depending on their chemical structure and interaction with the EHSA micelles. Some hydrotropes can disrupt the packing of surfactant molecules in the micelles, leading to a reduction in viscosity.

• Co-solvents and Other Additives: The presence of other organic molecules, polymers, and co-solvents can also influence the viscosity by altering the solvency of the continuous phase and interacting with the EHSA micelles.

Data on Viscosity of Anionic Surfactant Formulations

Table 1: Illustrative Viscosity of Aqueous Sodium 2-Ethylhexyl Sulfate (EHSA) Solutions at Different Concentrations (at 25°C)

EHSA Concentration (% w/w)	Apparent Viscosity (mPa·s) at 10 s⁻¹
10	15
20	50
30	250
40	1200
50	5500

Table 2: Illustrative Effect of NaCl Concentration on the Viscosity of 30% w/w Aqueous EHSA Solution (at 25°C)

NaCl Concentration (% w/w)	Apparent Viscosity (mPa·s) at 10 s⁻¹
0.0	250
1.0	800
2.0	2500
3.0	5000
4.0	4200
5.0	3100

Table 3: Illustrative Effect of a Hydrotrope (e.g., Sodium Xylene Sulfonate) on the Viscosity of 40% w/w Aqueous EHSA Solution with 2% NaCl (at 25°C)

Hydrotrope Concentration (% w/w)	Apparent Viscosity (mPa·s) at 10 s⁻¹
0	4500
1	3200
2	1800
3	900
4	500

Experimental Protocols

Measurement of Viscosity using a Rotational Viscometer

This protocol outlines the general procedure for measuring the apparent viscosity of concentrated EHSA formulations.

Objective: To determine the resistance of the EHSA formulation to shear stress at a controlled shear rate and temperature.

Materials and Equipment:

• Rotational viscometer with appropriate spindles (e.g., concentric cylinder or cone and plate)

• Temperature-controlled water bath or Peltier system

• Beakers or sample containers

• Calibrated thermometer

• EHSA formulations to be tested

Procedure:

• Instrument Setup:

  • Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

  • Select a spindle and rotational speed appropriate for the expected viscosity of the sample. The goal is to achieve a torque reading within the optimal range of the instrument (typically 10-90%).

• Sample Preparation and Loading:

  • Bring the EHSA formulation to the desired measurement temperature by placing it in the temperature-controlled bath.

  • Gently stir the sample to ensure homogeneity, avoiding the introduction of air bubbles.

  • Carefully pour the required volume of the sample into the viscometer's sample cup.

• Measurement:

  • Immerse the spindle into the sample to the correct depth as indicated by the manufacturer.

  • Allow the sample and spindle to thermally equilibrate for a sufficient period.

  • Start the spindle rotation at the predetermined speed.

  • Allow the viscosity reading to stabilize before recording the value. For non-Newtonian fluids, it is important to record viscosity at various shear rates to construct a flow curve.

• Cleaning:

  • Thoroughly clean the spindle and sample cup with an appropriate solvent (e.g., deionized water followed by a solvent rinse if necessary) and dry them completely after each measurement.

Determination of Critical Micelle Concentration (CMC)

This protocol describes the surface tension method for determining the CMC of EHSA.

Objective: To find the concentration at which EHSA molecules begin to form micelles in an aqueous solution.

Materials and Equipment:

• Surface tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

• High-precision analytical balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Deionized water

• EHSA

Procedure:

• Solution Preparation:

  • Prepare a stock solution of EHSA in deionized water at a concentration significantly above the expected CMC.

  • Prepare a series of dilutions from the stock solution to cover a range of concentrations both below and above the expected CMC.

• Surface Tension Measurement:

  • Calibrate the surface tensiometer with deionized water.

  • Measure the surface tension of each prepared EHSA solution, starting from the most dilute to the most concentrated to minimize cross-contamination.

  • Ensure the temperature of the solutions is constant throughout the measurements.

• Data Analysis:

  • Plot the surface tension as a function of the logarithm of the EHSA concentration.

  • The resulting graph will show two linear regions with different slopes. The point of intersection of these two lines corresponds to the CMC.

Visualizations of Key Concepts and Workflows

Signaling Pathway: Mechanism of Viscosity Reduction by a Hydrotrope

Caption: Mechanism of viscosity reduction in concentrated EHSA solutions by a hydrotrope.

Experimental Workflow: Viscosity Management of EHSA Formulations

Caption: A logical workflow for the development of EHSA formulations with a target viscosity.

Logical Relationship: Factors Influencing Micelle Structure and Viscosity

Caption: Logical relationship between formulation parameters, micellar properties, and bulk viscosity.

References

• 1. atamankimya.com [atamankimya.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Surfactant - Wikipedia [en.wikipedia.org]
• 5. commons.erau.edu [commons.erau.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Parabolic Viscosity Behavior of NaCl-Thickened Surfactant Systems upon Temperature Change - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study on the Effect of Different Viscosity Reducers on Viscosity Reduction and Emulsification with Daqing Crude Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 10. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 11. researchgate.net [researchgate.net]

Optimizing Temperature for Sodium 2-Ethylhexyl Sulfate in Textile Dyeing: A Technical Guide

For Researchers, Scientists, and Textile Development Professionals

This in-depth technical guide explores the critical role of temperature in optimizing the performance of sodium 2-ethylhexyl sulfate (B86663) as a key auxiliary in textile dyeing processes. Sodium 2-ethylhexyl sulfate, an anionic surfactant, is widely utilized as a wetting agent, detergent, and emulsifier in the textile industry.[1] Its efficacy in ensuring uniform dye penetration and enhancing fabric quality is significantly influenced by the dyeing temperature.[2] This document provides a comprehensive overview of its properties, the impact of temperature on its function, and detailed experimental protocols for determining the optimal temperature for specific dyeing applications.

Core Properties of Sodium 2-Ethylhexyl Sulfate in Textile Applications

Sodium 2-ethylhexyl sulfate is a low-foaming anionic surfactant recognized for its excellent wetting properties and stability in a wide range of chemical environments. Key characteristics relevant to textile dyeing include:

• Wetting and Penetration: It effectively reduces the surface tension of the dye bath, allowing for rapid and thorough penetration of the dye liquor into the textile fibers. This is crucial for achieving level and consistent dyeing.

• Stability: It exhibits remarkable stability in highly alkaline and acidic conditions, as well as in the presence of electrolytes. One technical data sheet specifies that it is chemically stable even at the boiling point of a 15% caustic solution, a condition relevant in processes like mercerization.

• Low Foaming: Its low-foaming nature is advantageous in modern high-speed dyeing machinery where excessive foam can interfere with the process.

• Versatility: It is employed in various stages of textile processing, including bleaching, dyeing, and finishing, to promote uniform treatment and improve the overall quality of the textile material.[2]

The Influence of Temperature on Dyeing Process Efficacy

The temperature of the dye bath is a critical parameter that influences multiple aspects of the dyeing process. While specific quantitative data for sodium 2-ethylhexyl sulfate is not extensively published, the general effects of temperature on dyeing with anionic auxiliaries can be summarized as follows:

• Dye Solubility and Diffusion: Increasing the temperature generally enhances the solubility of the dye and the diffusion rate of dye molecules into the fiber.

• Fiber Swelling: Higher temperatures can cause the textile fibers to swell, opening up the polymer structure and facilitating easier entry of dye molecules.

• Surfactant Activity: The effectiveness of surfactants like sodium 2-ethylhexyl sulfate in reducing surface tension and promoting wetting can be temperature-dependent.

• Dye-Fiber Interaction: The kinetics and thermodynamics of the dye-fiber interaction are highly sensitive to temperature, affecting the final shade and fastness properties of the dyed fabric.

• Stability of Auxiliaries: While sodium 2-ethylhexyl sulfate is noted for its thermal stability, very high temperatures could potentially affect the stability of other components in the dye bath.

Studies on other dyeing systems have shown that an optimal temperature exists for maximizing color strength (K/S value). For instance, in one study on a natural dye, the maximum dye exhaustion was observed at 70°C, with a decrease at higher temperatures. In another study involving reactive dyes, the optimal temperature was found to be 60°C. This highlights the importance of empirical determination of the optimal temperature for each specific dye-fiber-auxiliary system.

Experimental Protocols for Temperature Optimization

To determine the optimal temperature for the application of sodium 2-ethylhexyl sulfate in a specific textile dyeing process, a systematic experimental approach is required. The following protocols outline the key experiments.

Evaluation of Wetting Efficiency

Objective: To determine the effect of temperature on the wetting time of a textile substrate in a solution containing sodium 2-ethylhexyl sulfate.

Methodology:

• Prepare a series of standard dye bath solutions, each containing a fixed concentration of sodium 2-ethylhexyl sulfate (e.g., 1 g/L).

• Place the solutions in a temperature-controlled water bath and equilibrate them to a range of temperatures (e.g., 30°C, 40°C, 50°C, 60°C, 70°C, 80°C, 90°C).

• Cut standard-sized swatches of the textile substrate (e.g., cotton, polyester).

• Using a stopwatch, measure the time required for a swatch to become completely submerged when placed on the surface of the heated dye bath solution. This is the wetting time.

• Repeat the measurement at least three times for each temperature and calculate the average wetting time.

• Plot the average wetting time as a function of temperature.

Measurement of Surface Tension

Objective: To quantify the effect of temperature on the surface tension of the dye bath containing sodium 2-ethylhexyl sulfate.

Methodology:

• Prepare dye bath solutions with a fixed concentration of sodium 2-ethylhexyl sulfate as described in the previous protocol.

• Using a tensiometer (e.g., a du Noüy ring tensiometer or a bubble pressure tensiometer), measure the surface tension of the solutions at the same range of temperatures as in the wetting efficiency test.

• Ensure the solution is at the target temperature during the measurement.

• Record the surface tension in mN/m.

• Plot the surface tension as a function of temperature.

Assessment of Dyeing Performance

Objective: To evaluate the impact of temperature on the color strength and levelness of the dyed fabric.

Methodology:

• Prepare a series of dye baths containing the desired dye, sodium 2-ethylhexyl sulfate, and other necessary auxiliaries (e.g., salt, alkali).

• Introduce textile swatches into each dye bath.

• Conduct the dyeing process at a range of controlled temperatures (e.g., 30°C, 40°C, 50°C, 60°C, 70°C, 80°C, 90°C) for a fixed duration.

• After dyeing, rinse and dry the swatches according to a standard procedure.

• Measure the color strength (K/S value) of each dyed swatch using a spectrophotometer.

• Visually assess the levelness of the dyeing.

• Plot the K/S value as a function of temperature to identify the temperature that yields the highest color strength.

Data Presentation

The quantitative data obtained from the experimental protocols should be summarized in clearly structured tables for easy comparison. The following are examples of how the data could be presented.

Table 1: Effect of Temperature on Wetting Time and Surface Tension

Temperature (°C)	Average Wetting Time (seconds)	Surface Tension (mN/m)
30	25.3	35.2
40	18.7	33.8
50	12.5	32.1
60	8.1	30.5
70	8.5	30.8
80	9.2	31.5
90	10.1	32.4

Table 2: Effect of Temperature on Color Strength (K/S Value)

Temperature (°C)	K/S Value (at λmax)	Visual Levelness
30	5.8	Good
40	8.2	Excellent
50	12.6	Excellent
60	15.1	Excellent
70	14.8	Good
80	13.5	Fair
90	11.9	Poor

Visualization of Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow and the logical relationships in the temperature optimization process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. atamankimya.com [atamankimya.com]

Minimizing Skin Irritation in Formulations Containing Sodium 2-Ethylhexyl Sulfate: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanisms of skin irritation induced by sodium 2-ethylhexyl sulfate (B86663), a common anionic surfactant, and explores formulation strategies to mitigate these effects. It is designed to be a valuable resource for professionals involved in the development of topical products, offering insights into the selection of mitigating agents and the experimental evaluation of formulation mildness.

Introduction to Sodium 2-Ethylhexyl Sulfate and Its Irritation Potential

Sodium 2-ethylhexyl sulfate (SEHS) is an anionic surfactant utilized in a variety of industrial and personal care applications for its wetting, emulsifying, and detergent properties.[1] Despite its utility, like many anionic surfactants, SEHS is recognized as a skin irritant.[2][3] The irritation potential stems from its interaction with the stratum corneum, the outermost layer of the skin, leading to the disruption of its barrier function.

The primary mechanisms of surfactant-induced skin irritation involve:

• Protein Denaturation: Surfactants can interact with keratin, the primary protein in the stratum corneum, causing it to swell and denature. This disrupts the structural integrity of the skin barrier.

• Lipid Extraction: Surfactants can solubilize and remove essential intercellular lipids (ceramides, cholesterol, and fatty acids) from the stratum corneum. This compromises the barrier's ability to retain moisture and protect against external aggressors.

• Penetration into Deeper Skin Layers: Following barrier disruption, surfactant monomers can penetrate into the viable epidermis, triggering an inflammatory cascade. This involves the release of pro-inflammatory cytokines, such as Interleukin-1 alpha (IL-1α), leading to the clinical signs of irritation like erythema (redness) and edema (swelling).[4][5][6]

Understanding these mechanisms is crucial for developing effective strategies to minimize the skin irritation potential of formulations containing sodium 2-ethylhexyl sulfate.

Mechanisms of Irritation Signaling Pathway

The interaction of surfactants with skin keratinocytes initiates a complex signaling cascade that results in an inflammatory response. A key initiating event is the release of pre-formed IL-1α from damaged keratinocytes. This "danger signal" triggers a downstream cascade of inflammatory mediators.

Figure 1: Signaling pathway of surfactant-induced skin irritation.

Formulation Strategies for Irritation Mitigation

Several formulation strategies can be employed to reduce the skin irritation potential of sodium 2-ethylhexyl sulfate. These strategies primarily aim to decrease the penetration of surfactant monomers into the skin.

Incorporation of Polymers

The addition of certain polymers to surfactant formulations can significantly reduce their irritation potential. Hydrophobically modified polymers (HMPs) and cationic polymers like Polyquaternium-10 are particularly effective.[1][7]

• Mechanism of Action: These polymers interact with anionic surfactant micelles to form larger, mixed polymer-surfactant aggregates. The increased size of these aggregates reduces their mobility and hinders their penetration through the stratum corneum. This, in turn, lowers the concentration of free surfactant monomers available to interact with and disrupt the skin barrier.

References

• 1. Human Repeated Insult Patch Test - CD Formulation [formulationbio.com]
• 2. Sodium 2-ethylhexyl sulfate - Surfactant - 表面活性剂百科 [surfactant.top]
• 3. atamankimya.com [atamankimya.com]
• 4. Analysis of interleukin-1alpha (IL-1alpha) and interleukin-8 (IL-8) expression and release in in vitro reconstructed human epidermis for the prediction of in vivo skin irritation and/or sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Epithelial Danger Signal IL-1α Is a Potent Activator of Fibroblasts and Reactivator of Intestinal Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interleukin 1α and the inflammatory process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alsglobal.com [alsglobal.com]

A Technical Guide to In Vitro Validation and Comparative Analysis in Drug Discovery: A Case Study on the Wnt/β-catenin Signaling Pathway

Introduction: The Critical Role of Validation and Comparative Analysis in Drug Development

The successful translation of a promising compound from a laboratory curiosity to a clinically effective therapeutic is a testament to rigorous scientific validation and meticulous comparative analysis.[1] This journey is fraught with challenges, with a significant portion of drug candidates failing in clinical trials due to a lack of efficacy.[1] This underscores the paramount importance of robust preclinical validation of molecular targets and the pharmacological activity of potential drug candidates.[1] This in-depth technical guide outlines the core principles and methodologies for the in vitro validation and comparative analysis of a novel therapeutic agent, using a case study focused on the inhibition of the Wnt/β-catenin signaling pathway.

The process of bringing a new drug to market is a long, complex, and expensive endeavor, often taking 12-15 years.[2] A critical component of this process is the analytical method development and validation, which ensures the accuracy, precision, and reliability of the data generated.[3] This guide will provide detailed experimental protocols, present quantitative data in a structured format for clear comparison, and utilize visualizations to illustrate key signaling pathways and experimental workflows.

The Wnt/β-catenin Signaling Pathway: A Key Therapeutic Target

The canonical Wnt/β-catenin signaling pathway is a crucial regulator of cellular processes such as proliferation and differentiation.[4] Dysregulation of this pathway is a hallmark of numerous cancers, making it a prime target for therapeutic intervention.[4] In the absence of a Wnt signal, a "destruction complex" composed of Axin, APC, casein kinase 1 (CK1), and glycogen (B147801) synthase kinase 3β (GSK3β) phosphorylates β-catenin, targeting it for ubiquitination and subsequent degradation by the proteasome. When Wnt ligands bind to their receptors, this destruction complex is inhibited, leading to the stabilization and nuclear translocation of β-catenin. In the nucleus, β-catenin acts as a coactivator for TCF/LEF transcription factors, driving the expression of target genes that promote cell proliferation.

This guide will focus on a hypothetical selective inhibitor of this pathway, hereafter referred to as "Compound X," to illustrate the validation and comparative analysis process.

Quantitative Data Presentation for Comparative Analysis

A cornerstone of robust drug development is the ability to compare the activity and potency of a novel compound against known standards or other candidates. The following tables summarize key quantitative data for Compound X and a reference compound.

Table 1: Comparative Kinase Inhibitory Activity

Kinase Target	Compound X IC50 (nM)	Reference Compound IC50 (nM)
CK1δ	50	44
CK1ε	250	260
GSK3β	>10,000	>10,000
CDK2	>10,000	368
CDK4	>10,000	427

Table 2: Comparative Anti-proliferative Activity in Cancer Cell Lines

Cell Line	Compound X EC50 (nM)	Reference Compound EC50 (nM)
SW480 (Colon Cancer)	150	120
HCT116 (Colon Cancer)	200	180
A549 (Lung Cancer)	>5,000	>5,000

Detailed Experimental Protocols

The following are detailed methodologies for key in vitro experiments to validate the mechanism of action and efficacy of Compound X.

Cell Viability and Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of a compound on the viability and proliferation of cancer cells.[4]

Materials:

• 96-well plates

• Cancer cell lines (e.g., SW480, HCT116)

• Complete culture medium

• Compound X and Reference Compound (stock solutions in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[4]

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete culture medium.[4]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[4]

• Compound Treatment: Prepare serial dilutions of Compound X and the reference compound in complete culture medium. Add the diluted compounds to the respective wells. Include a vehicle control (DMSO) and a no-cell background control.

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, until a purple precipitate is visible.[4]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.[4]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[4]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the EC50 value using appropriate software.[4]

Western Blot Analysis for β-catenin Accumulation

This protocol is used to determine the effect of a compound on the protein levels of β-catenin.[4]

Materials:

• 6-well plates

• Cancer cell lines

• Compound X and Reference Compound

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-β-catenin, anti-loading control e.g., β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of Compound X or the reference compound for a specified time (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and then lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.[4]

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.[4]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.[4]

• Analysis: Quantify the band intensities and normalize the β-catenin signal to the loading control.

Quantitative Real-Time PCR (qPCR) for Wnt Target Gene Expression

This protocol measures the effect of a compound on the mRNA expression of Wnt target genes (e.g., AXIN2, MYC).

Materials:

• 6-well plates

• Cancer cell lines

• Compound X and Reference Compound

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Gene-specific primers

Protocol:

• Cell Treatment and RNA Extraction: Treat cells with the compounds for 24 hours.[4] Extract total RNA using a commercial kit.[4]

• cDNA Synthesis: Synthesize cDNA from the extracted RNA.[4]

• qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.[4]

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to a housekeeping gene and compared to the vehicle-treated control.[4]

Mandatory Visualizations

Wnt/β-catenin Signaling Pathway

Caption: The canonical Wnt/β-catenin signaling pathway and the mechanism of its inhibition.

Experimental Workflow for Compound Validation

Caption: A streamlined workflow for the in vitro validation of a Wnt pathway inhibitor.

Conclusion

The in vitro validation and comparative analysis of drug candidates are indispensable stages in the drug discovery pipeline. By employing a systematic approach that includes robust and well-documented experimental protocols, clear and comparative data presentation, and illustrative visualizations of the underlying biological and experimental processes, researchers can make more informed decisions. This guide provides a framework for these critical activities, using the Wnt/β-catenin signaling pathway as a relevant example. Adherence to these principles of rigorous scientific validation will ultimately increase the probability of success in the development of novel and effective therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. sp.ts.fujitsu.com [sp.ts.fujitsu.com]
• 3. emerypharma.com [emerypharma.com]
• 4. benchchem.com [benchchem.com]

A Comparative Technical Analysis of Branched versus Linear Alkyl Sulfates as Surfactants

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The molecular architecture of surfactants plays a pivotal role in determining their physicochemical properties and performance in a myriad of applications, from industrial and household cleaning to advanced pharmaceutical formulations. Among the anionic surfactants, alkyl sulfates are a prominent class, and the strategic choice between a linear or a branched alkyl chain can significantly impact their efficacy. This technical guide provides a comprehensive comparative study of branched versus linear alkyl sulfates, offering quantitative data, detailed experimental protocols, and visual representations of key mechanisms and workflows to aid researchers and professionals in making informed decisions for their specific applications.

Core Surfactant Properties: A Quantitative Comparison

The decision to employ a linear or branched alkyl sulfate (B86663) surfactant is often dictated by a trade-off between various performance metrics. The following tables summarize the key quantitative differences between these two types of surfactants based on available data. It is important to note that absolute values can vary depending on the specific molecular weight, degree and position of branching, and the experimental conditions.

Property	Linear Alkyl Sulfates	Branched Alkyl Sulfates	Key Differences & Implications
Critical Micelle Concentration (CMC)	Lower	Higher	Linear chains pack more efficiently, leading to micelle formation at lower concentrations.[1] This is advantageous for applications requiring efficiency at low concentrations.
Surface Tension Reduction	Generally achieve lower surface tension	Can exhibit lower surface tension at the CMC	Branched chains can disrupt the packing at the air-water interface, sometimes leading to a greater reduction in surface tension.[2]
Foaming Ability	High and stable foam	Lower and less stable foam	Increased branching generally leads to reduced foam volume and stability, which is desirable in low-foaming applications.[3]
Detergency	Generally higher, especially in powder formulations	Can be comparable in liquid formulations, but often lower in powders	Linear alkyl sulfates often exhibit better cleaning performance, although this can be formulation-dependent.[3]
Biodegradability	Readily biodegradable	Slower biodegradation	The linear structure is more susceptible to enzymatic degradation by microorganisms, making them a more environmentally friendly option.[4][5]
Wetting Properties	Good	Excellent	The branched structure can lower the contact angle on hydrophobic surfaces more effectively, leading to superior wetting.[2]

Table 1: Comparative Properties of Linear vs. Branched Alkyl Sulfates

Detailed Experimental Protocols

Accurate and reproducible characterization of surfactant properties is essential for comparative studies. The following are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by various methods that detect the sharp change in a physicochemical property of the surfactant solution at the onset of micellization.[6][7]

Method: Surface Tension Measurement

• Preparation of Solutions: Prepare a stock solution of the surfactant in deionized water. A series of dilutions are then prepared from the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

• Instrumentation: A tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) is used to measure the surface tension of each solution.[8][9]

• Measurement:

  • Calibrate the tensiometer with deionized water.

  • Measure the surface tension of each prepared surfactant solution, ensuring temperature control.

  • Allow each solution to equilibrate before measurement to ensure stable readings.

• Data Analysis:

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The plot will typically show two linear regions. The point of intersection of these two lines is the CMC.[7]

Evaluation of Foaming Properties

The Ross-Miles method is a standard procedure for evaluating the foaming characteristics of surfactants.[10][11]

Method: Ross-Miles Foam Test (ASTM D1173)

• Apparatus: The apparatus consists of a jacketed glass tube (the foam receiver) and a pipette with a specified orifice, positioned to allow a stream of surfactant solution to fall from a set height.[12][13]

• Procedure:

  • Prepare a solution of the surfactant at a specified concentration and temperature.

  • Place 50 mL of the surfactant solution in the foam receiver.

  • Pipette 200 mL of the same solution into the pipette.

  • Allow the solution from the pipette to fall into the receiver, generating foam.

• Measurement:

  • Record the initial foam height immediately after all the solution has run out of the pipette.

  • Record the foam height again at specified time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.[11]

• Data Analysis: The initial foam height indicates the foaming ability, while the decrease in foam height over time indicates foam stability.

Assessment of Detergency

Detergency is typically evaluated by washing standardized soiled fabrics and measuring the change in reflectance.

Method: Terg-O-Tometer Test

• Materials: A Terg-O-Tometer (a laboratory-scale washing machine simulator), standardized soiled fabric swatches (e.g., with sebum, carbon black), and a reference detergent.

• Procedure:

  • Prepare wash solutions containing the test surfactant and a control (linear or branched) at a defined concentration, water hardness, and temperature.

  • Place the soiled fabric swatches and ballast fabrics into the Terg-O-Tometer pots.

  • Add the wash solutions and agitate for a set period (e.g., 10-15 minutes).

  • Rinse the swatches with water of the same hardness and temperature.

  • Dry and press the swatches.

• Measurement: Measure the reflectance of the swatches before and after washing using a spectrophotometer or colorimeter.

• Data Analysis: The cleaning efficiency is calculated as the percentage of soil removed. This allows for a direct comparison of the detergency of the different surfactants.

Determination of Biodegradability

The OECD 301 series of tests are commonly used to assess the ready biodegradability of chemical substances.[14][15]

Method: OECD 301F - Manometric Respirometry Test

• Principle: This method measures the oxygen consumed by microorganisms to biodegrade the test substance in a closed system over 28 days.[16]

• Procedure:

  • Prepare a mineral medium containing the surfactant as the sole carbon source.

  • Inoculate the medium with a small amount of activated sludge or another suitable microbial source.

  • Place the solution in a sealed vessel connected to a respirometer.

  • Incubate in the dark at a constant temperature (e.g., 20-25°C).

• Measurement: The respirometer continuously measures the oxygen uptake over the 28-day period.

• Data Analysis: The percentage of biodegradation is calculated by comparing the measured biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test.[14]

Role in Drug Development: Penetration Enhancement

In pharmaceutical sciences, particularly in the development of transdermal drug delivery systems, surfactants are employed as penetration enhancers to facilitate the passage of active pharmaceutical ingredients (APIs) through the skin's primary barrier, the stratum corneum.[17][18]

The mechanism of action primarily involves the disruption of the highly organized lipid lamellae within the stratum corneum. Surfactant monomers can insert themselves into the lipid bilayers, increasing their fluidity and creating transient pores. This disruption of the barrier function allows for enhanced permeation of the drug molecules.[19]

Linear and branched alkyl sulfates can both function as penetration enhancers. However, the choice between them may depend on the specific API and formulation. The higher CMC of branched surfactants might be advantageous in some formulations, as a higher concentration of monomeric surfactant, which is believed to be the primary species interacting with the skin, would be present before micellization.[20] Conversely, the more ordered packing of linear surfactants might lead to more localized and potentially more disruptive interactions with the lipid bilayers.

Visualizing Mechanisms and Workflows

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Mechanism of Surfactant-Induced Skin Barrier Disruption

Caption: Surfactant interaction with the stratum corneum.

Experimental Workflow for Comparative Surfactant Analysis

Caption: Workflow for comparing surfactant properties.

Conclusion

The choice between linear and branched alkyl sulfates is a critical decision in formulation science, with significant implications for product performance, environmental impact, and, in the pharmaceutical context, drug delivery efficacy. Linear alkyl sulfates generally offer superior biodegradability and, in many cases, better detergency, making them a preferred choice for many consumer products. Branched alkyl sulfates, on the other hand, can provide advantages in terms of wetting, lower foaming, and potentially unique interactions in complex formulations. For drug development professionals, understanding how the alkyl chain architecture influences interactions with biological barriers like the skin is crucial for designing effective transdermal delivery systems. The experimental protocols and workflows outlined in this guide provide a robust framework for the systematic evaluation and comparison of these versatile surfactants, enabling researchers and scientists to select the optimal candidate for their specific needs.

References

• 1. agilent.com [agilent.com]
• 2. es.firp-ula.org [es.firp-ula.org]
• 3. shell.com [shell.com]
• 4. Biodegradation of Linear Alkylbenzene Sulfonate (LAS) by Immobilized Pseudomonas sp. [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Selecting Surfactants for Formulation Development – Pharma.Tips [pharma.tips]
• 11. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 12. Model for Investigating Relationships between Surfactant Micropollutant Properties and Their Separation from Liquid in a Bubble Column - PMC [pmc.ncbi.nlm.nih.gov]
• 13. img1.17img.cn [img1.17img.cn]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. epubs.stfc.ac.uk [epubs.stfc.ac.uk]
• 18. researchgate.net [researchgate.net]
• 19. Interactions between surfactants and the skin - Theory and practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Effect of Surfactant Mixtures on Skin Structure and Barrier Properties - PMC [pmc.ncbi.nlm.nih.gov]

Performance Validation of Sodium 2-Ethylhexyl Sulfate in Hard Surface Cleaning: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-ethylhexyl sulfate (B86663) (S2-EHS) is an anionic surfactant recognized for its excellent wetting and cleaning properties, particularly in hard surface cleaning applications. Its chemical structure, featuring a branched alkyl chain, imparts unique characteristics such as good solubility in electrolyte solutions, stability in alkaline and acidic conditions, and low foaming potential.[1] This technical guide provides an in-depth analysis of the performance validation of sodium 2-ethylhexyl sulfate in hard surface cleaning, detailing key performance indicators, experimental protocols for evaluation, and the fundamental mechanisms of its action.

Core Performance Characteristics

Sodium 2-ethylhexyl sulfate is valued for several key properties that contribute to its efficacy as a hard surface cleaner:

• Excellent Wetting: The ability of a cleaning solution to spread over a surface is crucial for effective cleaning. S2-EHS is known to significantly lower the surface tension of aqueous solutions, promoting excellent wetting of various hard surfaces.[1]

• Effective Cleaning and Detergency: It demonstrates strong capabilities in removing soils, especially in alkaline and acidic cleaning formulations.[1]

• Low Foaming: In many industrial and institutional cleaning processes, low foam is a desirable characteristic to avoid interference with cleaning equipment. S2-EHS is characterized as a low-foaming surfactant.[1]

• Stability in Harsh Conditions: It maintains its performance in highly alkaline and acidic environments, as well as in the presence of electrolytes.[1]

• Good Solubility and Hydrotropic Properties: S2-EHS is readily soluble in water and can also act as a hydrotrope, helping to solubilize other less soluble components in a formulation.

Quantitative Performance Data

Hard Surface Cleaning Efficiency

Cleaning efficiency is a measure of the removal of a specific soil from a standardized surface. It is typically quantified using a reflectometer to measure the change in reflectance of the surface before and after cleaning.

Soil Type	Substrate	Cleaning Efficiency (%)	Test Method
Greasy Soil	Vinyl Composite Tile	Data not available	ASTM D4488-A5
Particulate Soil	Ceramic Tile	Data not available	ASTM D4488-A5
Soap Scum	Stainless Steel	Data not available	Gardner Scrub Test

Wetting Performance

Wetting performance can be quantified by measuring the time it takes for a solution to wet a standard material (Draves Wetting Test) or by measuring the contact angle of a droplet of the solution on a specific surface. A lower wetting time and a lower contact angle indicate better wetting performance.

Draves Wetting Time

Concentration (% w/w)	Wetting Time (seconds)	Test Method
0.1	Data not available	AATCC Test Method 17
0.5	Data not available	AATCC Test Method 17
1.0	Data not available	AATCC Test Method 17

Contact Angle Measurements

Surface	Concentration (% w/w)	Contact Angle (°)
Glass	0.1	Data not available
Ceramic	0.1	Data not available
Stainless Steel	0.1	Data not available

Physicochemical Properties

Property	Value
Critical Micelle Concentration (CMC)	While a definitive value from tensiometry is not available in the reviewed literature, the CMC for sodium 2-ethylhexyl sulfate is expected to be in the range of other C8 sulfates. For comparison, the CMC of sodium octyl sulfate is approximately 0.13 mol/L.[2]
Surface Tension (0.1% solution at 25°C)	30.0 dynes/cm[3]

Experimental Protocols

Hard Surface Cleaning Performance (ASTM D4488-A5)

This method is a standard guide for evaluating the cleaning performance of products intended for use on resilient flooring and washable walls.

1. Materials and Equipment:

• Gardner Scrub Tester or equivalent washability apparatus.

• Standard white vinyl tiles.

• Standardized soil (e.g., greasy soil, particulate soil).

• Sponge or brush.

• Reflectometer or colorimeter.

• Syringe or pipette for soil application.

2. Procedure:

• Tile Preparation: Clean the vinyl tiles and measure their initial reflectance (R₀).

• Soiling: Apply a standardized amount of the test soil uniformly over a defined area of the tile.

• Drying/Curing: Allow the soiled tiles to dry or cure under controlled conditions (e.g., 24 hours at room temperature).

• Reflectance of Soiled Tile: Measure the reflectance of the soiled tile (Rₛ).

• Cleaning:

  • Prepare the cleaning solution of sodium 2-ethylhexyl sulfate at the desired concentration.

  • Mount the tile in the scrub tester.

  • Saturate the sponge or brush with the cleaning solution and place it in the holder.

  • Run the scrub tester for a specified number of cycles.

• Rinsing and Drying: Rinse the cleaned tile with deionized water and allow it to dry completely.

• Reflectance of Cleaned Tile: Measure the final reflectance of the cleaned tile (R꜀).

• Calculation of Cleaning Efficiency: Cleaning Efficiency (%) = [(R꜀ - Rₛ) / (R₀ - Rₛ)] x 100

Wetting Performance Evaluation (Draves Wetting Test)

This test measures the time required for a weighted cotton skein to sink in a surfactant solution, indicating the solution's wetting efficiency.

1. Materials and Equipment:

• 500 mL graduated cylinder.

• Standard cotton skein (5g).

• A 1.5g hook and a 40g anchor weight.

• Stopwatch.

2. Procedure:

• Prepare the sodium 2-ethylhexyl sulfate solution at the desired concentration in the graduated cylinder.

• Attach the hook to the skein and the anchor to the hook.

• Hold the skein by the anchor and drop it into the solution, starting the stopwatch simultaneously.

• Stop the stopwatch when the skein sinks.

• The time recorded is the Draves wetting time.

Contact Angle Measurement

This method quantifies the wettability of a surface by a liquid by measuring the angle at which the liquid-vapor interface meets the solid surface.

1. Materials and Equipment:

• Goniometer or contact angle measurement instrument.

• Syringe with a fine needle.

• Test surfaces (e.g., glass, ceramic, stainless steel slides).

• Cleaning agents for the substrates (e.g., isopropanol, deionized water).

2. Procedure:

• Thoroughly clean and dry the test surface.

• Place the surface on the goniometer stage.

• Prepare the sodium 2-ethylhexyl sulfate solution at the desired concentration.

• Dispense a small droplet of the solution onto the surface from the syringe.

• Capture an image of the droplet and use the instrument's software to measure the contact angle between the droplet and the surface.

Signaling Pathways and Mechanisms

The cleaning action of sodium 2-ethylhexyl sulfate is primarily a physicochemical process rather than a biological signaling pathway. The key mechanisms are illustrated below.

Caption: Mechanism of action for Sodium 2-Ethylhexyl Sulfate in hard surface cleaning.

Experimental and Logical Workflows

Workflow for Performance Validation

The logical flow for a comprehensive validation of sodium 2-ethylhexyl sulfate's performance in a hard surface cleaner is outlined below.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. niacet.com [niacet.com]

A Technical Guide to the Cross-Validation of HPLC and CE Methods for the Analysis of Sodium 2-Ethylhexyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sodium 2-Ethylhexyl Sulfate (B86663) and Analytical Methodologies

Sodium 2-ethylhexyl sulfate is an anionic surfactant used in a variety of applications, including as a component in polymerization processes and in the formulation of various industrial and consumer products.[5][6] Accurate and precise quantification of S2-EHS is crucial for quality control, formulation development, and regulatory compliance. Both HPLC and CE are powerful analytical techniques suitable for the analysis of surfactants.[7][8][9][10]

• High-Performance Liquid Chromatography (HPLC) is a well-established technique for the separation and quantification of a wide range of compounds, including anionic surfactants.[7][11][12][13] Reversed-phase HPLC, often with ion-pairing agents or specialized surfactant columns, provides excellent resolution and sensitivity.[14] Detection is typically achieved using UV-Vis, evaporative light scattering (ELSD), or mass spectrometry (MS).[1][7]

• Capillary Electrophoresis (CE) offers a high-efficiency separation mechanism based on the differential migration of charged species in an electric field.[9][10][15] Micellar Electrokinetic Chromatography (MEKC), a mode of CE, is particularly well-suited for the analysis of both neutral and charged surfactants.[16] CE methods are known for their high resolving power, short analysis times, and low consumption of reagents.[9]

Cross-validation of analytical methods, such as comparing HPLC and CE, is essential to ensure the reliability and consistency of results, especially when transferring methods between laboratories or employing different analytical techniques for the same analyte.[3][4]

Experimental Protocols

The following sections detail representative experimental protocols for the analysis of sodium 2-ethylhexyl sulfate by HPLC and CE. These protocols are based on established methods for similar anionic surfactants and should be optimized and validated for the specific application.

2.1. HPLC Method Protocol

This protocol describes a reversed-phase HPLC method with UV detection.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • Data acquisition and processing software.

• Chemicals and Reagents:

  • Sodium 2-ethylhexyl sulfate reference standard

  • Acetonitrile (B52724) (HPLC grade)

  • Methanol (HPLC grade)

  • Ammonium acetate (B1210297) (analytical grade)

  • Ultrapure water

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase A: 10 mM Ammonium Acetate in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution:

    • 0-2 min: 30% B

    • 2-10 min: 30% to 90% B

    • 10-12 min: 90% B

    • 12-12.1 min: 90% to 30% B

    • 12.1-15 min: 30% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve an appropriate amount of S2-EHS reference standard in a 50:50 (v/v) mixture of acetonitrile and water.

  • Working Standards: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL).

  • Sample Preparation: Dilute the sample containing S2-EHS with the 50:50 acetonitrile/water mixture to fall within the calibration range. Filter through a 0.45 µm syringe filter before injection.

2.2. Capillary Electrophoresis (CE) Method Protocol

This protocol outlines a Micellar Electrokinetic Chromatography (MEKC) method.

• Instrumentation:

  • Capillary electrophoresis system with a diode array detector (DAD) or UV detector.

  • Fused-silica capillary (e.g., 50 µm i.d., 375 µm o.d., effective length 40 cm).

  • Data acquisition and processing software.

• Chemicals and Reagents:

  • Sodium 2-ethylhexyl sulfate reference standard

  • Sodium tetraborate (B1243019) decahydrate (B1171855) (Borax)

  • Boric acid

  • Sodium dodecyl sulfate (SDS)

  • Sodium hydroxide (B78521) (for pH adjustment)

  • Methanol (analytical grade)

  • Ultrapure water

• Electrophoretic Conditions:

  • Capillary: Fused-silica capillary, 50 cm total length (40 cm to detector)

  • Background Electrolyte (BGE): 25 mM Borate buffer (pH 9.2) containing 50 mM SDS.

  • Capillary Conditioning: Rinse with 0.1 M NaOH (5 min), followed by water (5 min), and then BGE (10 min) before the first run. Between runs, rinse with BGE (2 min).

  • Applied Voltage: 25 kV

  • Capillary Temperature: 25 °C

  • Injection: Hydrodynamic injection at 50 mbar for 5 seconds.

  • Detection Wavelength: 210 nm

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Prepare as described for the HPLC method.

  • Working Standards: Prepare a series of working standards by diluting the stock solution with the BGE.

  • Sample Preparation: Dilute the sample with BGE to a concentration within the calibration range and filter through a 0.45 µm syringe filter.

Data Presentation: Method Validation Parameters

The following tables summarize the expected performance characteristics for the validated HPLC and CE methods for the analysis of sodium 2-ethylhexyl sulfate. This data is crucial for the cross-validation process.

Table 1: HPLC Method Validation Summary

Validation Parameter	Specification	Hypothetical Result
Linearity (r²)	≥ 0.995	0.9992
Range	1 - 100 µg/mL	1 - 100 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (% RSD)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 3.0%	1.5%
Limit of Detection (LOD)	Report	0.3 µg/mL
Limit of Quantification (LOQ)	Report	1.0 µg/mL
Specificity	No interference at the retention time of the analyte	Peak purity > 99.5%

Table 2: CE Method Validation Summary

Validation Parameter	Specification	Hypothetical Result
Linearity (r²)	≥ 0.995	0.9989
Range	1 - 100 µg/mL	1 - 100 µg/mL
Accuracy (% Recovery)	97.0% - 103.0%	98.2% - 102.5%
Precision (% RSD)
- Repeatability	≤ 3.0%	1.2%
- Intermediate Precision	≤ 4.0%	2.1%
Limit of Detection (LOD)	Report	0.5 µg/mL
Limit of Quantification (LOQ)	Report	1.5 µg/mL
Specificity	No interference at the migration time of the analyte	Peak purity > 99.0%

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and relationships in the cross-validation process.

Caption: Workflow for the cross-validation of HPLC and CE analytical methods.

References

• 1. HPLC Method for Separation of Hydrophobic, Cationic, Nonionic and Anionic Surfactants on Newcrom BH Column | SIELC Technologies [sielc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. e-b-f.eu [e-b-f.eu]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Sodium 2-ethylhexyl sulfate 50 H2O 126-92-1 [sigmaaldrich.com]
• 6. echemi.com [echemi.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. eur-lex.europa.eu [eur-lex.europa.eu]
• 9. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Capillary electrophoresis - Wikipedia [en.wikipedia.org]
• 11. shura.shu.ac.uk [shura.shu.ac.uk]
• 12. jasco-global.com [jasco-global.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. usp.org [usp.org]
• 16. usp.org [usp.org]

A Deep Dive into Anionic Surfactants: A Comparative Performance Analysis of Sodium 2-Ethylhexyl Sulfate and Sodium Di-2-Ethylhexyl Sulfosuccinate

For the attention of Researchers, Scientists, and Drug Development Professionals, this technical guide provides an in-depth comparison of the performance characteristics of two structurally related anionic surfactants: Sodium 2-Ethylhexyl Sulfate (B86663) (SEHS) and Sodium Di-2-Ethylhexyl Sulfosuccinate (B1259242) (DOSS). This document delves into their core physicochemical properties, including critical micelle concentration, surface tension reduction, and emulsification and foaming capabilities. Detailed experimental protocols for evaluating these performance metrics are also provided, alongside visualizations of key experimental workflows to aid in methodological comprehension.

Introduction to the Surfactants

Sodium 2-ethylhexyl sulfate and sodium di-2-ethylhexyl sulfosuccinate are both anionic surfactants widely utilized across various industries, including pharmaceuticals, cosmetics, and industrial processes, for their ability to modify surface and interfacial properties.[1] Their molecular structures, each featuring a branched 2-ethylhexyl hydrophobic tail, impart distinct performance characteristics. SEHS is a single-chain alkyl sulfate, whereas DOSS (also known as Aerosol OT or AOT) is a double-chain sulfosuccinate.[2] This structural difference significantly influences their behavior in aqueous solutions.

Core Performance Characteristics: A Comparative Summary

The performance of a surfactant is primarily defined by its efficiency in reducing surface tension and its effectiveness in forming micelles, which dictates its detergency, emulsification, and foaming properties. The following tables summarize the available quantitative data for SEHS and DOSS.

Property	Sodium 2-Ethylhexyl Sulfate (SEHS)	Sodium Di-2-Ethylhexyl Sulfosuccinate (DOSS)
Molecular Formula	C₈H₁₇NaO₄S	C₂₀H₃₇NaO₇S
Molecular Weight	232.27 g/mol	444.56 g/mol
Appearance	Clear, colorless to pale yellow liquid (as an aqueous solution) or solid.[1][3]	White, waxy solid.
Solubility	Soluble in water.[1]	Soluble in water (1.5 g/100 mL at 25°C), lower alcohols, and various organic solvents.

Table 1: General Properties of SEHS and DOSS

Micellization and Surface Tension Reduction

The Critical Micelle Concentration (CMC) is a fundamental parameter that indicates the concentration at which surfactant monomers begin to self-assemble into micelles.[4] This is typically the concentration at which the maximum reduction in surface tension is achieved.[5]

Parameter	Sodium 2-Ethylhexyl Sulfate (SEHS)	Sodium Di-2-Ethylhexyl Sulfosuccinate (DOSS)
Critical Micelle Concentration (CMC)	Data not readily available in the searched literature.	1.80 mM[6]
Surface Tension at a given concentration	50 dynes/cm (for a 0.1% aqueous solution at 25°C).[7] A separate study mentions a surface tension of 30 dynes/cm at 30°C for a 0.1% concentration in a nickel plating bath.[7]	Data not readily available for the CMC. One study showed it can reduce the interfacial tension between oil and gas from 1.75 to 1.14 mN/m at a concentration of 0.1 wt%.

Table 2: Micellization and Surface Activity of SEHS and DOSS

Emulsification and Foaming Performance

The ability of a surfactant to facilitate the formation and stabilization of emulsions and foams is critical for many applications. The Hydrophile-Lipophile Balance (HLB) number is a useful indicator of a surfactant's preference for oil or water, which in turn governs its emulsifying properties.

Performance Metric	Sodium 2-Ethylhexyl Sulfate (SEHS)	Sodium Di-2-Ethylhexyl Sulfosuccinate (DOSS)
Emulsification Properties	Described as an effective emulsifier.[1][8] Specific emulsification index data is not readily available.	Known for its very good emulsifying and dispersing properties. It is unusual in that it can form microemulsions without a co-surfactant.
Foaming Properties	Generally characterized as a low-foaming surfactant.[1][9]	Described as having good frothing properties. Can produce stable foams, especially when combined with nanoparticles.
Ross-Miles Foam Test Data (0.2% solution, 50°C, distilled water)	Initial Foam Height: 10 mm; Foam Height after 5 min: 0 mm.[7]	Data from a comparable Ross-Miles test is not readily available.

Table 3: Emulsification and Foaming Characteristics of SEHS and DOSS

Detailed Experimental Protocols

To ensure accurate and reproducible performance evaluation of surfactants, standardized experimental protocols are essential. The following sections detail the methodologies for determining the key performance indicators discussed above.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution as a function of its concentration. An abrupt change in the measured property often signifies the onset of micelle formation.

Methods:

• Surface Tension Method: The surface tension of a series of surfactant solutions of varying concentrations is measured. A plot of surface tension versus the logarithm of the surfactant concentration will show a sharp inflection point, which corresponds to the CMC.[10]

• Conductivity Method: This method is suitable for ionic surfactants. The conductivity of the solution is measured as the surfactant concentration is increased. The formation of micelles leads to a change in the slope of the conductivity versus concentration plot, and the intersection of the two linear portions indicates the CMC.

• Fluorescence Probe Method: A fluorescent probe (e.g., pyrene) is added to the surfactant solutions. The fluorescence spectrum of the probe is sensitive to the polarity of its microenvironment. Upon micelle formation, the probe partitions into the hydrophobic core of the micelles, leading to a change in its fluorescence intensity, which can be used to determine the CMC.

Caption: Workflow for CMC Determination.

Measurement of Surface Tension

The measurement of surface tension is crucial for evaluating a surfactant's efficiency. Several methods are commonly employed:

Methods:

• Wilhelmy Plate Method: A thin platinum plate is suspended from a balance and brought into contact with the liquid surface. The force required to pull the plate from the surface is measured and is proportional to the surface tension.

• Du Noüy Ring Method: A platinum-iridium ring is submerged in the liquid and then slowly pulled through the interface. The force required to detach the ring is measured and used to calculate the surface tension.

• Pendant Drop Method: The shape of a drop of liquid hanging from a needle is analyzed. The surface tension can be calculated from the drop's dimensions, which are determined by the balance between surface tension and gravity.

Caption: Experimental Workflow for Surface Tension Measurement.

Evaluation of Foaming Properties

The foaming ability and foam stability are important performance parameters for surfactants used in cleaning and personal care products.

Method: Ross-Miles Method (ASTM D1173)

This widely used method involves dropping a known volume of a surfactant solution from a specified height into a larger volume of the same solution in a graduated cylinder.[7][11] The initial height of the foam generated is a measure of the foaming ability. The foam height is then measured at specific time intervals (e.g., 1, 3, and 5 minutes) to assess the foam stability.[11]

Caption: Ross-Miles Method for Foaming Performance Evaluation.

Assessment of Emulsification Performance

The ability of a surfactant to emulsify two immiscible liquids (typically oil and water) is a key performance indicator.

Method: Emulsification Index (E24)

A simple and common method to assess emulsification power is to determine the Emulsification Index (E24). This involves homogenizing a mixture of the surfactant solution and an oil phase (e.g., mineral oil, vegetable oil) for a set period. The mixture is then allowed to stand for 24 hours. The E24 is calculated as the percentage of the height of the emulsified layer to the total height of the liquid column.

Caption: Workflow for Determining the Emulsification Index (E24).

Discussion and Conclusion

The comparison of sodium 2-ethylhexyl sulfate and sodium di-2-ethylhexyl sulfosuccinate reveals distinct performance profiles stemming from their molecular structures. DOSS, with its two hydrophobic tails, exhibits a lower CMC, indicating a greater tendency to form micelles and a higher efficiency in reducing surface tension at lower concentrations. Its ability to form microemulsions without a co-surfactant is a notable advantage in specific formulations.

In contrast, SEHS is characterized as a good wetting agent with notably low foaming properties. This makes it a suitable choice for applications where foam is undesirable, such as in certain industrial cleaning processes or as a wetting agent in agricultural formulations. Its stability in highly alkaline or acidic conditions and in the presence of electrolytes is also a significant performance advantage.[1]

The choice between these two surfactants will ultimately depend on the specific requirements of the application. For formulations requiring strong emulsification and efficient surface tension reduction at low concentrations, DOSS is a compelling candidate. For applications demanding good wetting, low foam, and stability in harsh environments, SEHS presents a more suitable option.

This technical guide has provided a comparative overview of the performance of SEHS and DOSS, supported by available quantitative data and detailed experimental protocols. Further research to obtain directly comparable data for all performance parameters under identical conditions would be invaluable for a more definitive comparative assessment.

References

• 1. Sodium 2-ethylhexyl sulfate - Surfactant - 表面活性剂百科 [surfactant.top]
• 2. researchgate.net [researchgate.net]
• 3. nanotrun.com [nanotrun.com]
• 4. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 5. locusingredients.com [locusingredients.com]
• 6. Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. niacet.com [niacet.com]
• 8. echemi.com [echemi.com]
• 9. ROSULfan® E- low foaming ingredient of detergents for industry. PCC Group! [products.pcc.eu]
• 10. journals.stmjournals.com [journals.stmjournals.com]
• 11. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]

Synergistic Effects of Sodium 2-Ethylhexyl Sulfate with Non-ionic Surfactants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the synergistic interactions between the anionic surfactant, sodium 2-ethylhexyl sulfate (B86663) (SLES), and various non-ionic surfactants. While extensive quantitative data for these specific mixtures in public literature is limited, this guide consolidates available information from patents and technical data sheets, outlines key experimental protocols for evaluating synergy, and presents the theoretical framework governing these interactions. The principles and data from structurally similar branched anionic surfactants are also discussed to provide a comprehensive understanding of the expected synergistic effects.

Introduction to Surfactant Synergy

Surfactant synergy occurs when a mixture of two or more surfactants exhibits enhanced performance properties compared to the individual components at the same total concentration. For anionic and non-ionic surfactant blends, this synergy primarily arises from the reduction of electrostatic repulsion between the anionic headgroups by the interspersed non-ionic molecules in mixed micelles. This leads to more efficient packing at interfaces, resulting in a lower critical micelle concentration (CMC), reduced surface tension, and modified foaming and wetting characteristics.

Sodium 2-ethylhexyl sulfate, a branched-chain anionic surfactant, is known for its excellent wetting properties and stability in high electrolyte and alkaline conditions. Its branched structure provides a larger cross-sectional area compared to linear counterparts, influencing its packing and interaction with other surfactants. When combined with non-ionic surfactants, such as alcohol ethoxylates or alkyl polyglycosides, significant synergistic effects can be anticipated.

Quantitative Data on Surfactant Properties and Mixtures

While peer-reviewed studies detailing the synergistic effects of sodium 2-ethylhexyl sulfate with non-ionic surfactants are not abundant, valuable insights can be drawn from patent literature and technical data sheets.

Properties of Pure Sodium 2-Ethylhexyl Sulfate

The following table summarizes the typical properties of a commercial-grade sodium 2-ethylhexyl sulfate solution (40% active).

Property	Value	Reference
Appearance	Colorless to pale yellow liquid	[1]
Active Ingredient	40% by weight
pH (10% solution)	7.5 - 10.5	[2]
Surface Tension (0.1% solution at 25°C)	~30-50 dynes/cm	[3]
Foaming	Low foaming	[1][4]

Example Formulations from Patent Literature

The following formulations demonstrate the practical application of synergistic blends of sodium 2-ethylhexyl sulfate with non-ionic and other surfactants. These ratios are indicative of effective combinations for achieving desired cleaning and wetting performance.

Anionic Surfactant	Co-surfactant (Non-ionic/Amphoteric)	Weight Ratio (Anionic:Co-surfactant)	Application	Patent Reference
Sodium 2-ethylhexyl sulfate (40% aq.)	Lauryl alcohol ethoxylate (2 moles EO)	90:10	Detergent Composition	US5403516A[5]
Sodium 2-ethylhexyl sulfate (40% aq.)	Lauryl alcohol ethoxylate (2 moles EO)	75:25	Detergent Composition	US5403516A[5]
Sodium 2-ethylhexyl sulfate (40% aq.)	Lauryl alcohol ethoxylate (3 moles EO)	90:10	Detergent Composition	US5403516A[5]
Sodium 2-ethylhexyl sulfate (40% aq.)	Lauryl alcohol ethoxylate (3 moles EO)	75:25	Detergent Composition	US5403516A[5]
Sodium 2-ethylhexyl sulfate	Myristyldimethylamine oxide	1.0% : 0.4% (of total composition)	Aqueous Cleaning Composition	US6036789A[6]

Theoretical Framework: Understanding Anionic-Non-ionic Interactions

The synergistic behavior of anionic and non-ionic surfactant mixtures can be quantitatively described using theoretical models, most notably the regular solution theory proposed by Rubingh. This model helps to predict the CMC of the mixture and provides an interaction parameter (β) that quantifies the degree of synergy.

A negative β value indicates an attractive interaction between the two surfactants in the mixed micelle, signifying synergy. A more negative value implies a stronger synergistic interaction. For anionic-non-ionic mixtures, β values are typically in the range of -1 to -5.

The interaction is driven by several factors:

• Reduction of Electrostatic Repulsion: The non-ionic surfactant molecules position themselves between the anionic headgroups, reducing the electrostatic repulsion and allowing for tighter packing.

• Hydrophobic Interactions: Favorable interactions between the hydrophobic tails of the different surfactant molecules can also contribute to the stability of the mixed micelles.

• Steric Effects: The size and shape of both the hydrophilic headgroups and the hydrophobic tails influence the geometry and packing of the mixed micelles.

Experimental Protocols

To experimentally determine the synergistic effects of sodium 2-ethylhexyl sulfate with non-ionic surfactants, the following protocols are recommended.

Determination of Critical Micelle Concentration (CMC)

a) Surface Tensiometry (Wilhelmy Plate or du Noüy Ring Method)

This is a primary method for determining the CMC of surfactant solutions. The surface tension of a series of surfactant solutions of varying concentrations is measured. A plot of surface tension versus the logarithm of the surfactant concentration will show a sharp break. The concentration at this inflection point is the CMC.

Detailed Methodology (Wilhelmy Plate Method)

• Preparation of Solutions: Prepare a stock solution of the surfactant mixture in deionized water. A series of dilutions are then prepared from the stock solution to cover a concentration range both below and above the expected CMC.

• Instrument Calibration: Calibrate the tensiometer using a substance with a known surface tension, such as pure water.

• Plate Preparation: The platinum Wilhelmy plate must be thoroughly cleaned before each measurement, typically by rinsing with a suitable solvent and then heating to red-hot in a flame to remove any organic contaminants.

• Measurement:

  • Pour the surfactant solution into a clean, temperature-controlled sample vessel.

  • Suspend the Wilhelmy plate from the balance of the tensiometer.

  • Raise the sample vessel until the liquid surface just touches the bottom of the plate.

  • The force exerted on the plate by the liquid meniscus is measured by the microbalance.

  • The surface tension is calculated from this force and the wetted perimeter of the plate.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is determined from the intersection of the two linear portions of the plot.[7][8]

Detailed Methodology (du Noüy Ring Method)

• Preparation of Solutions: As with the Wilhelmy plate method, prepare a range of surfactant concentrations.

• Instrument Calibration: Calibrate the tensiometer.

• Ring Preparation: Clean the platinum-iridium du Noüy ring by rinsing with solvent and flaming.

• Measurement:

  • Place the surfactant solution in a temperature-controlled vessel.

  • Submerge the ring below the surface of the liquid.

  • Slowly lower the sample stage. The ring will pull a meniscus of the liquid with it.

  • The force required to pull the ring through the interface is measured. The maximum force just before the lamella breaks is recorded.

  • Correction factors are applied to this force to calculate the surface tension.[9][10]

• Data Analysis: Plot surface tension versus the logarithm of concentration to determine the CMC.

b) Fluorescence Spectroscopy (Pyrene Probe Method)

This method utilizes the sensitivity of the fluorescence spectrum of a hydrophobic probe, such as pyrene (B120774), to the polarity of its microenvironment.

Detailed Methodology

• Preparation of Solutions: Prepare a series of surfactant solutions in deionized water.

• Probe Addition: A small aliquot of a stock solution of pyrene in a volatile solvent (e.g., acetone) is added to each surfactant solution. The solvent is allowed to evaporate, leaving the pyrene solubilized in the aqueous phase. The final pyrene concentration should be very low (micromolar range) to avoid excimer formation.

• Fluorescence Measurement:

  • The fluorescence emission spectrum of each sample is recorded using a spectrofluorometer, with an excitation wavelength typically around 335 nm.

  • The intensities of the first (I₁) and third (I₃) vibronic peaks of the pyrene emission spectrum (around 373 nm and 384 nm, respectively) are measured.

• Data Analysis: The ratio of the intensities of the I₁ and I₃ peaks (I₁/I₃) is sensitive to the polarity of the pyrene's environment. In the polar aqueous phase below the CMC, this ratio is high. When micelles form, pyrene partitions into the nonpolar micellar core, and the I₁/I₃ ratio decreases. A plot of the I₁/I₃ ratio versus the logarithm of the surfactant concentration will show a sigmoidal curve. The CMC is determined from the midpoint of this transition.[3][11][12]

Foamability and Foam Stability (Ross-Miles Method)

This is a standardized method (ASTM D1173) for assessing the foaming characteristics of a surfactant solution.[13]

Detailed Methodology

• Apparatus: A jacketed glass column with a specified height and diameter, and a reservoir (pipette or funnel) with a specified orifice size and delivery time.

• Procedure:

  • A specific volume of the surfactant solution is placed in the bottom of the column.

  • Another volume of the same solution is placed in the reservoir.

  • The solution from the reservoir is allowed to fall from a specified height into the solution in the column, generating foam.

• Measurement:

  • Foamability: The initial height of the foam generated immediately after all the solution has run out of the reservoir is measured.

  • Foam Stability: The foam height is measured again after a specified time interval (e.g., 5 minutes).

• Data Analysis: The initial foam height indicates the foamability, while the foam height after a certain time (or the rate of foam collapse) provides a measure of foam stability.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and workflows related to the study of surfactant synergy.

Caption: Workflow for CMC determination using surface tensiometry and fluorescence spectroscopy.

Caption: Molecular interaction model in a mixed anionic-non-ionic micelle.

Conclusion

The combination of sodium 2-ethylhexyl sulfate with non-ionic surfactants presents a compelling strategy for formulating high-performance systems for a variety of applications, including cleaning, wetting, and potentially drug delivery. The synergy arises from favorable molecular interactions that lead to more efficient packing at interfaces and the formation of more stable mixed micelles. While specific quantitative data for these mixtures is not widely available in academic sources, the theoretical principles and experimental evidence from patents and related compounds strongly support the existence of these synergistic effects. The experimental protocols detailed in this guide provide a robust framework for researchers to quantify the synergy in their specific formulations. Further research into the phase behavior and detailed structural analysis of mixed micelles containing sodium 2-ethylhexyl sulfate would be a valuable contribution to the field.

References

• 1. biolinscientific.com [biolinscientific.com]
• 2. How does the Wilhelmy plate method work? - DataPhysics Instruments [dataphysics-instruments.com]
• 3. Wilhelmy plate method | KRÜSS Scientific [kruss-scientific.com]
• 4. researchgate.net [researchgate.net]
• 5. qcequipment.wordpress.com [qcequipment.wordpress.com]
• 6. smartsystems-eg.com [smartsystems-eg.com]
• 7. researchgate.net [researchgate.net]
• 8. lookchem.com [lookchem.com]
• 9. biolinscientific.com [biolinscientific.com]
• 10. pro-lehrsysteme.ch [pro-lehrsysteme.ch]
• 11. shreechem.in [shreechem.in]
• 12. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 13. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]

Benchmarking Sodium 2-Ethylhexyl Sulfate Against Novel Bio-based Surfactants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of sodium 2-ethylhexyl sulfate (B86663) (S2EHS), a conventional anionic surfactant, benchmarked against a new generation of novel bio-based surfactants. As industries, particularly pharmaceuticals and personal care, pivot towards sustainable and high-performance ingredients, a thorough understanding of the comparative physicochemical and functional properties of these surfactants is crucial. This document outlines key performance indicators, presents comparative data in a structured format, details standard experimental protocols, and visualizes relevant workflows and mechanisms of action.

Surfactant Profiles

Sodium 2-Ethylhexyl Sulfate (S2EHS)

Sodium 2-ethylhexyl sulfate is an anionic alkyl sulfate surfactant known for its excellent wetting properties and stability in extreme conditions.[1] It is characterized as a low-foaming agent, making it suitable for applications where foam is undesirable.[1][2] S2EHS is soluble in water and demonstrates outstanding stability in solutions with high electrolyte concentrations, as well as in highly alkaline and acidic systems.[1][2] Its primary applications include industrial and household cleaners, metal cleaning, textile processing, and as a wetting agent for electroplating baths.[3] While biodegradable, its synthetic origin and potential for skin and eye irritation are notable considerations.[1][4][5]

Novel Bio-based Surfactants

Bio-based surfactants, or biosurfactants, are derived from renewable biological sources and are gaining significant attention for their environmental compatibility, low toxicity, and unique functional properties.[6][7]

• Rhamnolipids (RLs): These glycolipid biosurfactants, most commonly produced by Pseudomonas aeruginosa, are composed of a rhamnose sugar head and a fatty acid tail.[8][9] They are highly effective at reducing surface and interfacial tension, with reported surface tension values as low as 25-30 mN/m and critical micelle concentrations (CMC) ranging from 10 to 230 mg/L.[9] Rhamnolipids are readily biodegradable, exhibit low toxicity, and have applications in bioremediation, agriculture, and pharmaceuticals as potential drug delivery agents.[8][9]

• Sophorolipids (SLs): Sophorolipids are another class of glycolipid biosurfactants produced by yeasts like Starmerella bombicola.[6][10][11] They consist of a sophorose sugar head and a long-chain hydroxy fatty acid tail.[10] SLs exist in two primary forms: the lactonic form, which is more effective at reducing surface tension, and the acidic form, which provides better foaming properties.[10] They are known to reduce the surface tension of water to 30-35 mN/m.[10] Due to their high biodegradability and low toxicity, they are explored for use in cleaning, cosmetics, and pharmaceuticals.[6][12]

• Alkyl Polyglucosides (APGs): APGs are non-ionic surfactants synthesized from renewable resources like glucose (from starch) and fatty alcohols (from oils).[13][14] They are recognized for being exceptionally mild, having very low irritation potential, and being readily biodegradable.[15] APGs exhibit excellent foaming characteristics, producing a fine and stable foam, and can reduce the surface tension of a 1% solution to between 26.1 and 27.5 mN/m.[15] Their stability in high electrolyte and alkaline solutions makes them versatile for various formulations.[13]

• Methyl Ester Sulfonates (MES): Derived from renewable feedstocks like palm oil, MES are anionic surfactants with excellent detergency, particularly in hard water.[16][17][18] They are noted for their good biodegradability, low skin irritation, and a lower CMC compared to some traditional anionic surfactants.[16][19] MES are primarily used to replace conventional surfactants like Linear Alkyl Benzene Sulfonate (LAS) in laundry detergents to create more environmentally friendly products.[18][20]

Quantitative Data Comparison

The following tables summarize key quantitative performance metrics for S2EHS and the selected bio-based surfactants. Values can vary based on purity, specific homolog, and experimental conditions.

Table 1: Physicochemical Properties

Surfactant	Type	Critical Micelle Concentration (CMC)	Surface Tension (γ) at CMC (mN/m)
Sodium 2-Ethylhexyl Sulfate	Anionic	Data not readily available in cited literature	~50 (for 0.1% solution)[21]
Rhamnolipids	Anionic (Glycolipid)	10 - 230 mg/L[9]	25 - 32[9]
Sophorolipids	Non-ionic/Anionic (Glycolipid)	Low (Specific values vary widely)[12]	30 - 35[10]
Alkyl Polyglucosides (APGs)	Non-ionic	Varies by alkyl chain length	26 - 28 (for 1% solution)[15]
Methyl Ester Sulfonates (MES)	Anionic	Lower than LAS[16]	Data not readily available in cited literature

Table 2: Performance and Sustainability Profile

Surfactant	Foaming Properties	Emulsification Ability	Biodegradability	Skin/Eye Irritation
Sodium 2-Ethylhexyl Sulfate	Low foaming[1][2]	Good emulsifier[1][22]	Readily biodegradable[1][5]	Irritant[1][4]
Rhamnolipids	Good	High emulsifying activity[9]	Readily biodegradable[8][9]	Low toxicity/irritation[8]
Sophorolipids	Acidic form has better foaming[10]	Good[12]	High biodegradability[11][12]	Low toxicity/irritation[12]
Alkyl Polyglucosides (APGs)	Excellent, fine & stable foam	Excellent[23]	Readily biodegradable[13]	Very low, mild[15]
Methyl Ester Sulfonates (MES)	Good[16]	Excellent[19]	Readily biodegradable[16][19]	Low irritation[16][20]

Experimental Protocols

A standardized approach is essential for the accurate benchmarking of surfactant efficacy.[24] The following are detailed methodologies for key performance experiments.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

Methodology: Surface Tensiometry This is the most common method for determining both surface tension and CMC.

• Solution Preparation: Prepare a series of aqueous solutions of the surfactant at a range of concentrations, typically spanning several orders of magnitude below and above the expected CMC.

• Measurement: Use a tensiometer, employing either the Du Noüy ring or Wilhelmy plate method, to measure the surface tension of each solution at a controlled temperature.[24]

• Data Plotting: Plot the measured surface tension as a function of the logarithm of the surfactant concentration.

• CMC Identification: The resulting curve will show a sharp inflection point. The concentration at which the surface tension plateaus is identified as the CMC.[24] The plateau value represents the minimum surface tension the surfactant can achieve.

Evaluation of Foaming Properties

Methodology: Ross-Miles Test This standard method assesses both foam generation and stability.

• Apparatus: A specified volume of the surfactant solution at a set concentration is placed in a thermostated vertical glass column with volume markings.

• Foam Generation: A specific volume of the same solution is allowed to fall from a set height through an orifice onto the surface of the solution in the column, generating foam.

• Initial Measurement: The initial height of the foam generated is measured immediately after all the solution has been added.

• Stability Measurement: The height of the foam is measured again after a specified time interval (e.g., 5 minutes) to assess its stability. The results are reported as the initial foam height and the foam height after the interval.

Assessment of Emulsification Capability

Methodology: Emulsion Formation and Stability Assay This protocol evaluates a surfactant's ability to form and stabilize an emulsion.

• Phase Preparation: Prepare an aqueous phase containing the surfactant at a known concentration and an immiscible oil phase (e.g., hexadecane, mineral oil).

• Homogenization: Combine the oil and aqueous phases in a specific ratio (e.g., 1:1 v/v) and homogenize using a high-shear mixer or sonicator for a defined period to form an emulsion.

• Stability Monitoring: Store the resulting emulsion in a graduated cylinder at a controlled temperature. Monitor it over time for signs of instability, such as creaming (upward movement of droplets), coalescence (merging of droplets), or complete phase separation.[24]

• Quantitative Analysis: Stability can be quantified by measuring the volume of the separated aqueous or oil phase over time. Advanced analysis can be performed using dynamic light scattering (DLS) to track changes in droplet size distribution.[24][25]

Visualization of Workflows and Mechanisms

Diagrams created using Graphviz provide clear visual representations of complex processes and relationships, adhering to specified design constraints.

Experimental Workflow for Surfactant Benchmarking

The following diagram illustrates a logical workflow for the comprehensive evaluation of a novel surfactant against a benchmark.

References

• 1. atamankimya.com [atamankimya.com]
• 2. ROSULfan® E- low foaming ingredient of detergents for industry. PCC Group! [products.pcc.eu]
• 3. nbinno.com [nbinno.com]
• 4. CAS 126-92-1: Sodium 2-ethylhexyl sulfate | CymitQuimica [cymitquimica.com]
• 5. ewg.org [ewg.org]
• 6. Dispersa | Sophorolipids: A promising class of green biosurfactants [dispersa.ca]
• 7. locusingredients.com [locusingredients.com]
• 8. Dispersa | Rhamnolipids: A potent and versatile class of biosurfactants [dispersa.ca]
• 9. tandfonline.com [tandfonline.com]
• 10. Sophorolipid - Wikipedia [en.wikipedia.org]
• 11. About Sophorolipids - Allied Carbon Solutions English [allied-c-s.co.jp]
• 12. Sophorolipids—Bio-Based Antimicrobial Formulating Agents for Applications in Food and Health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. irosurfactant.com [irosurfactant.com]
• 14. Alkyl polyglycoside - Wikipedia [en.wikipedia.org]
• 15. tichemindustry.com [tichemindustry.com]
• 16. Sodium Fatty Acid Methyl Ester Sulfonate,MES [jxinchem.com]
• 17. Sodium fatty acid methyl ester sulfonate MES-Henan JIahe Biotechnology Co. Ltd. [jiahechemicals.com]
• 18. Methyl Ester Sulphonate Flake | MES | Palm Base 1kg [angelbellebotanical.com]
• 19. Methyl Ester Sulfonate (MES) CAS 93348-22-2, powder, new ECO-friendly surfactant-Hebei Tianao Technology Co.,Ltd [hbtatech.cn]
• 20. chembk.com [chembk.com]
• 21. niacet.com [niacet.com]
• 22. medchemexpress.com [medchemexpress.com]
• 23. irochemical.com [irochemical.com]
• 24. benchchem.com [benchchem.com]
• 25. youtube.com [youtube.com]

Confirming the Purity of Synthesized Sodium 2-Ethylhexyl Sulfate by Titration: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodology for determining the purity of synthesized sodium 2-ethylhexyl sulfate (B86663), a crucial anionic surfactant in various industrial applications, including pharmaceuticals. The primary method detailed is the potentiometric titration of the anionic surfactant with a cationic titrant, a widely accepted and reliable analytical technique. This document outlines the underlying chemical principles, a detailed experimental protocol, data presentation, and a logical workflow for the entire purity confirmation process.

Introduction to Purity Analysis of Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate is synthesized from 2-ethylhexanol, typically through a sulfation reaction followed by neutralization with sodium hydroxide.[1][2][3] The purity of the final product is critical for its performance and safety in downstream applications. Common impurities that may be present include unreacted 2-ethylhexanol, inorganic salts such as sodium sulfate and sodium chloride, and other by-products.[2][3]

Titration offers a robust and cost-effective method for quantifying the active anionic surfactant content.[4] The most common approach involves the titration of the anionic surfactant with a standard solution of a cationic surfactant.[5][6] This guide focuses on potentiometric titration, which provides a more precise and objective endpoint determination compared to traditional two-phase titrations that rely on visual indicators.[6][7]

Principles of Potentiometric Surfactant Titration

Potentiometric titration for anionic surfactants is based on the precipitation reaction between the anionic surfactant (in this case, sodium 2-ethylhexyl sulfate) and a cationic titrant, such as Hyamine® 1622 (benzethonium chloride) or Cetylpyridinium chloride (CPC).[5][6][8] The reaction forms a water-insoluble ion pair, which precipitates out of solution.[4][7]

The endpoint of the titration is detected using a surfactant-sensitive electrode, which responds to the change in the concentration of the surfactant ions in the solution.[4][6][7] As the cationic titrant is added, it complexes with the anionic surfactant. At the equivalence point, all the anionic surfactant has reacted, and a slight excess of the cationic titrant causes a sharp change in the electrode potential, which is recorded by the titrator.[5][7]

For anionic surfactants with a sulfate group, like sodium 2-ethylhexyl sulfate, the titration should be performed in an acidic medium (pH 2-4) to ensure accurate results.[6]

Experimental Protocol: Potentiometric Titration of Sodium 2-Ethylhexyl Sulfate

This section provides a detailed methodology for determining the purity of sodium 2-ethylhexyl sulfate by potentiometric titration.

3.1. Reagents and Equipment

• Titrant: 0.004 M Hyamine® 1622 or Cetylpyridinium chloride (CPC) solution.

• Standard: High-purity Sodium Dodecyl Sulfate (SDS) for titrant standardization.

• Solvent: Deionized water.

• pH Adjustment: Dilute sulfuric acid or hydrochloric acid.

• Equipment:

  • Automatic Potentiometric Titrator

  • Surfactant-sensitive electrode

  • Reference electrode

  • Magnetic stirrer and stir bars

  • Analytical balance

  • Volumetric flasks and pipettes

  • Beakers

3.2. Standardization of the Cationic Titrant

• Accurately weigh approximately 0.1 g of high-purity Sodium Dodecyl Sulfate (SDS) into a 150 mL beaker.

• Dissolve the SDS in 100 mL of deionized water.

• Adjust the pH of the solution to 3.0 ± 0.2 with dilute sulfuric acid.

• Titrate the SDS solution with the cationic titrant solution (e.g., 0.004 M Hyamine® 1622) using the potentiometric titrator.

• Record the volume of titrant required to reach the equivalence point.

• Calculate the exact molarity of the titrant solution.

3.3. Sample Preparation and Titration

• Accurately weigh an appropriate amount of the synthesized sodium 2-ethylhexyl sulfate sample (to contain 5-20 mg of active ingredient) into a 150 mL beaker.[5]

• Dissolve the sample in 100 mL of deionized water. Gentle heating may be applied if necessary to ensure complete dissolution.

• Adjust the pH of the sample solution to 3.0 ± 0.2 with dilute sulfuric acid.[6]

• Immerse the surfactant-sensitive electrode and the reference electrode into the solution.

• Titrate the sample solution with the standardized cationic titrant solution under constant stirring.

• The titrator will automatically detect the equivalence point, which is the point of the largest potential change.

• Record the volume of titrant consumed.

3.4. Calculation of Purity

The purity of the sodium 2-ethylhexyl sulfate is calculated using the following formula:

Caption: Logical workflow for the purity confirmation of synthesized sodium 2-ethylhexyl sulfate.

Caption: Experimental workflow for the potentiometric titration of sodium 2-ethylhexyl sulfate.

References

• 1. atamankimya.com [atamankimya.com]
• 2. atamankimya.com [atamankimya.com]
• 3. Sodium 2-ethylhexyl sulfate - Surfactant - 表面活性剂百科 [surfactant.top]
• 4. mt.com [mt.com]
• 5. xylemanalytics.com [xylemanalytics.com]
• 6. The world of surfactants from the perspective of titration | Metrohm [metrohm.com]
• 7. en.psgraw.com [en.psgraw.com]
• 8. scribd.com [scribd.com]

An In-Depth Technical Guide on the Reproducibility of Micelle Size of Sodium 2-Ethylhexyl Sulfate Under Varying pH

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of pH in Micellar Systems

Sodium 2-ethylhexyl sulfate (B86663) (S2-EHS) is an anionic surfactant utilized in various applications, including pharmaceutical formulations, where the size and stability of its micelles are critical for performance. Micelles, which are self-assembled colloidal structures, are profoundly influenced by the properties of the surrounding medium, particularly pH.[1] For anionic surfactants like S2-EHS, pH alterations can modify the electrostatic interactions between surfactant headgroups, thereby affecting micelle size, aggregation number, and overall stability.[2] Understanding and ensuring the reproducibility of micelle size across a range of pH values is paramount for consistent product performance, efficacy, and safety in drug delivery systems.[3]

Expected Influence of pH on Sodium 2-Ethylhexyl Sulfate Micelle Size

The sulfate headgroup of S2-EHS is the salt of a strong acid, and therefore, its charge is expected to remain negative over a wide pH range. However, changes in pH can affect the ionic strength and the nature of counterion binding to the micellar surface.

At low pH (acidic conditions) , an increase in the concentration of protons (H+) in the bulk solution can lead to a partial neutralization of the negative charge on the micelle surface by counterions. This reduction in inter-headgroup repulsion allows for a more compact packing of surfactant molecules, which may result in the formation of larger aggregates or an increase in the aggregation number of existing micelles.[1]

Conversely, at high pH (alkaline conditions) , the abundance of hydroxyl ions (OH-) does not directly interact with the anionic sulfate headgroup. However, the overall ionic strength and the nature of the cation-anion interactions can still influence micellar properties. For many anionic surfactants, a transition from spherical to more elongated or rod-like micelles can be observed with changes in ionic strength, which is indirectly influenced by pH adjustments with acidic or basic solutions.

The following table presents hypothetical, yet representative, data illustrating the expected trend of S2-EHS micelle size as a function of pH, based on the behavior of similar anionic surfactants.

Table 1: Hypothetical Micelle Size of Sodium 2-Ethylhexyl Sulfate at Various pH Values

pH	Mean Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Measurement Technique
3.0	8.5	0.21	Dynamic Light Scattering
5.0	7.2	0.18	Dynamic Light Scattering
7.0	6.5	0.15	Dynamic Light Scattering
9.0	6.8	0.17	Dynamic Light Scattering
11.0	7.5	0.20	Dynamic Light Scattering

Note: This data is illustrative and intended to represent a plausible trend for an anionic surfactant. Actual experimental results may vary.

Experimental Protocol for Determining Micelle Size Reproducibility

The following is a detailed protocol for measuring the hydrodynamic diameter of S2-EHS micelles as a function of pH using Dynamic Light Scattering (DLS).

3.1. Materials and Equipment

• Sodium 2-ethylhexyl sulfate (S2-EHS), high purity

• Deionized water (18.2 MΩ·cm)

• Hydrochloric acid (HCl), 0.1 M and 1 M solutions

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M solutions

• Sterile syringe filters (0.22 µm pore size)

• Dynamic Light Scattering (DLS) instrument with temperature control

• pH meter, calibrated

• Glass or disposable polystyrene cuvettes for DLS

3.2. Sample Preparation

• Prepare a stock solution of S2-EHS in deionized water at a concentration significantly above its critical micelle concentration (CMC).

• Filter the stock solution through a 0.22 µm syringe filter to remove any dust or particulate matter that could interfere with DLS measurements.

• For each pH value to be tested, aliquot a portion of the filtered stock solution into a clean container.

• Adjust the pH of each aliquot to the desired value using dropwise addition of 0.1 M or 1 M HCl or NaOH while gently stirring. Monitor the pH using a calibrated pH meter.

• Allow the pH-adjusted solutions to equilibrate for at least 30 minutes at a constant temperature (e.g., 25°C) before measurement.

3.3. DLS Measurement Procedure

• Set the DLS instrument to the desired measurement temperature (e.g., 25°C) and allow it to equilibrate.

• Rinse a clean DLS cuvette with a small amount of the pH-adjusted sample solution three times.

• Fill the cuvette with the sample solution, ensuring there are no air bubbles.

• Place the cuvette in the DLS instrument.

• Perform the DLS measurement. Set the instrument to acquire at least three replicate measurements for each sample to assess reproducibility.

• Record the z-average mean hydrodynamic diameter and the polydispersity index (PDI) for each measurement.

3.4. Data Analysis and Reproducibility Assessment

• For each pH value, calculate the mean and standard deviation of the hydrodynamic diameter and PDI from the replicate measurements.

• Plot the mean hydrodynamic diameter as a function of pH.

• Reproducibility is considered high if the standard deviation of replicate measurements is low and if independent preparations of samples at the same pH yield statistically similar results.

Visualization of Concepts and Workflows

To aid in the understanding of the underlying principles and experimental procedures, the following diagrams are provided.

Caption: Conceptual diagram of the effect of pH on anionic surfactant micelle size.

Caption: Experimental workflow for DLS measurement of micelle size versus pH.

Conclusion

The reproducibility of sodium 2-ethylhexyl sulfate micelle size is critically dependent on the careful control of pH. While specific data for S2-EHS remains to be published, the established principles governing anionic surfactants provide a strong framework for predicting its behavior. At lower pH values, increased counterion screening is expected to reduce electrostatic repulsion between the sulfate headgroups, potentially leading to larger micelle sizes. The effect of alkaline pH is likely to be more subtle and related to overall ionic strength changes. For researchers and professionals in drug development, the meticulous application of standardized experimental protocols, such as the DLS procedure detailed herein, is essential for ensuring the consistency and reliability of S2-EHS micellar formulations. The provided conceptual and workflow diagrams serve as valuable tools for visualizing the key relationships and experimental steps involved in this critical area of study.

References

• 1. muser-my.com [muser-my.com]
• 2. mdpi.com [mdpi.com]
• 3. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]

Comparative Toxicity of Sodium 2-Ethylhexyl Sulfate and Other Anionic Surfactants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the comparative toxicity of sodium 2-ethylhexyl sulfate (B86663) and other widely used anionic surfactants, namely sodium lauryl sulfate (SLS) and sodium laureth sulfate (SLES). This document is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the formulation and safety assessment of products containing these surfactants. The guide synthesizes acute toxicity data, details skin and eye irritation potential, outlines relevant experimental protocols, and explores the underlying mechanisms of surfactant-induced skin irritation.

Executive Summary

Anionic surfactants are integral components in a vast array of pharmaceutical, personal care, and industrial products. Their toxicological profile, particularly concerning skin and eye irritation, is a critical consideration in product development and regulatory compliance. This guide presents a comparative evaluation of sodium 2-ethylhexyl sulfate, a branched-chain anionic surfactant, against the well-characterized linear-chain surfactants, sodium lauryl sulfate (SLS) and its ethoxylated derivative, sodium laureth sulfate (SLES). The data compiled herein indicates that while all three surfactants can induce skin and eye irritation, the severity and acute toxicity can vary. Understanding these differences is paramount for informed ingredient selection and the development of safer, more effective products.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for sodium 2-ethylhexyl sulfate, sodium lauryl sulfate (SLS), and sodium laureth sulfate (SLES). Data has been compiled from various toxicological studies and safety data sheets to provide a comparative overview.

Acute Oral Toxicity

Surfactant	Test Species	LD50 (mg/kg)	Reference
Sodium 2-Ethylhexyl Sulfate	Rat	4000	[1]
Rat	7500	[2]
Guinea Pig	1300	[3]
Rabbit	3580	[1][4]
Sodium Lauryl Sulfate (SLS)	Rat	1288	[1][5][6]
Rat (female)	977	[7]
Rat (male and female)	1200	[8]
Sodium Laureth Sulfate (SLES)	Rat	2870	[9]

Acute Dermal Toxicity

Surfactant	Test Species	LD50 (mg/kg)	Reference
Sodium 2-Ethylhexyl Sulfate	Rabbit	>500 (24 Hours)	[3]
Rat	>2000 (24 Hours)	[3]
Sodium Lauryl Sulfate (SLS)	Rabbit	580	[2][10][11]
Rat (male and female)	>2000	[7]
Sodium Laureth Sulfate (SLES)	Rat	>2000	[9]

Skin and Eye Irritation

This table provides a qualitative and semi-quantitative comparison of the skin and eye irritation potential of the three surfactants, based on Draize test classifications and other irritation studies.

Surfactant	Skin Irritation	Eye Irritation	Reference
Sodium 2-Ethylhexyl Sulfate	Severe (Rabbit)	Moderate (Rabbit)	[8]
Sodium Lauryl Sulfate (SLS)	Irritant (Rabbit, 24h)	Serious eye damage (Rabbit)	[7][8]
Sodium Laureth Sulfate (SLES)	Causes skin irritation	Causes serious eye damage	[9][12]

Note: Direct comparison of numerical Draize scores is challenging due to variability in study designs and reporting. The classifications provided are based on available safety data sheets and toxicological profiles.

Experimental Protocols

The in vivo skin and eye irritation data presented in this guide are primarily based on standardized methods outlined by the Organisation for Economic Co-operation and Development (OECD). The following sections detail the methodologies for the key experiments cited.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

The Draize skin irritation test, or its modern equivalent under OECD 404, is used to assess the potential of a substance to cause reversible inflammatory changes to the skin.

Principle: A single dose of the test substance is applied to a small area of the skin of an experimental animal, typically an albino rabbit. The untreated skin of the same animal serves as a control.

Procedure:

• Animal Selection: Healthy, young adult albino rabbits are used.

• Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is clipped.

• Application: 0.5 mL of the liquid test substance, or 0.5 g of the solid or semi-solid, is applied to a small area of skin (approximately 6 cm²) and covered with a gauze patch and non-irritating tape.

• Exposure: The exposure period is typically 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours after patch removal). Observations may continue for up to 14 days to assess the reversibility of the effects.

• Scoring: The severity of erythema and edema is graded on a scale of 0 to 4. The Primary Irritation Index is calculated from these scores to classify the substance's irritation potential.[5]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

The Draize eye irritation test, as described in OECD 405, is designed to evaluate the potential of a substance to produce irritation or damage to the eye.

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye of an experimental animal, typically an albino rabbit. The untreated eye serves as a control.

Procedure:

• Animal Selection: Healthy, young adult albino rabbits with no pre-existing eye defects are used.

• Application: 0.1 mL of the liquid test substance or 0.1 g of the solid is instilled into the conjunctival sac of one eye. The eyelids are then held together for a short period.

• Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after application. Observations can be extended up to 21 days to assess the reversibility of any damage.

• Scoring: The cornea (opacity), iris (inflammation), and conjunctiva (redness and swelling) are graded according to a standardized scoring system. The scores are used to classify the substance's eye irritation potential.[10][13][14]

Mechanisms of Anionic Surfactant-Induced Skin Irritation

The primary mechanism by which anionic surfactants induce skin irritation involves the disruption of the stratum corneum, the outermost layer of the epidermis that serves as the primary skin barrier. This disruption occurs through a multi-step process involving interactions with both the lipid and protein components of the stratum corneum.

Interaction with Stratum Corneum Lipids and Proteins

Anionic surfactant monomers can penetrate the stratum corneum and interact with its structural components. They can solubilize the intercellular lipids, which are crucial for maintaining the barrier function, leading to increased transepidermal water loss (TEWL) and dryness. Furthermore, these surfactants can bind to and denature keratin, the primary protein in corneocytes, causing swelling and disruption of the cellular structure.[15]

Cellular and Inflammatory Responses

Following the initial disruption of the stratum corneum, surfactants can penetrate deeper into the epidermis and interact with viable keratinocytes. This interaction can trigger a cascade of cellular events, leading to an inflammatory response.

Surfactant-induced stress on keratinocytes can lead to the release of pro-inflammatory cytokines and chemokines, such as interleukin-1α (IL-1α), interleukin-6 (IL-6), interleukin-8 (IL-8), and tumor necrosis factor-α (TNF-α). These signaling molecules recruit immune cells to the site of irritation, further amplifying the inflammatory response.

Several intracellular signaling pathways are implicated in the keratinocyte response to surfactant-induced stress. The Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, are key regulators of cellular stress responses and can be activated by surfactants, leading to the production of inflammatory mediators. Additionally, there is emerging evidence for the involvement of the inflammasome, a multi-protein complex that, when activated, leads to the maturation and secretion of IL-1β, a potent pro-inflammatory cytokine.[16][17]

Mandatory Visualizations

Experimental Workflow for In Vivo Skin Irritation Testing (OECD 404)

Caption: Workflow for the OECD 404 Acute Dermal Irritation/Corrosion test.

Signaling Pathway of Anionic Surfactant-Induced Skin Irritation

Caption: Simplified signaling cascade of anionic surfactant-induced skin irritation.

Conclusion

This technical guide provides a comparative toxicological overview of sodium 2-ethylhexyl sulfate, sodium lauryl sulfate, and sodium laureth sulfate. The compiled data demonstrates that while all three are classified as skin and eye irritants, there are differences in their acute toxicity profiles. Sodium 2-ethylhexyl sulfate generally exhibits lower acute oral and dermal toxicity compared to sodium lauryl sulfate in the presented studies. The provided experimental protocols and mechanistic insights are intended to aid researchers in the design and interpretation of safety studies and in the development of formulations with improved dermatological compatibility. Further research into the specific molecular pathways activated by different anionic surfactants will continue to enhance our understanding and predictive capabilities in the field of dermatotoxicology.

References

• 1. Draize test - Wikipedia [en.wikipedia.org]
• 2. Cosmetics Europe compilation of historical serious eye damage/eye irritation in vivo data analysed by drivers of classification to support the selection of chemicals for development and evaluation of alternative methods/strategies: the Draize eye test Reference Database (DRD) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. iivs.org [iivs.org]
• 5. Acute Dermal Irritation test (Draize Skin test) with medical devices (ISO 10993-23: 2021). - IVAMI [ivami.com]
• 6. researchgate.net [researchgate.net]
• 7. The identification and classification of skin irritation hazard by a human patch test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ecetoc.org [ecetoc.org]
• 11. Alternatives to In Vivo Draize Rabbit Eye and Skin Irritation Tests with a Focus on 3D Reconstructed Human Cornea-Like Epithelium and Epidermis Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. From Safety Evaluation to Influencing Factors Analysis: A Comprehensive Investigation on Ocular Irritation of Baby Bath Products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anionic surfactants and commercial detergents decrease tight junction barrier integrity in human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of Draize Eye Irritation Testing and its Prediction by Mining Publicly Available 2008–2014 REACH Data - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anionic Surfactant-Induced Changes in Skin Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Aberrant inflammasome activation as a driving force of human autoimmune skin disease [frontiersin.org]
• 17. researchgate.net [researchgate.net]

The Economic Advantage of Sodium 2-Ethylhexyl Sulfate: A Technical Evaluation of its Cost-Effectiveness in Industrial Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive evaluation of the cost-effectiveness of sodium 2-ethylhexyl sulfate (B86663) (S2ES) in key industrial applications. S2ES, an anionic surfactant, is critically examined for its performance characteristics, particularly its wetting, emulsifying, and dispersing properties. Through a detailed analysis of its use in industrial cleaning, textile processing, metalworking fluids, and emulsion polymerization, this paper aims to provide a clear perspective on its economic and functional benefits compared to other common surfactants like sodium lauryl sulfate (SLS) and sodium laureth sulfate (SLES). This guide synthesizes performance data, outlines detailed experimental protocols for evaluation, and presents a framework for assessing the overall cost-in-use of S2ES, enabling informed decision-making in formulation and process development.

Introduction to Sodium 2-Ethylhexyl Sulfate

Sodium 2-ethylhexyl sulfate is an anionic surfactant known for its excellent wetting, dispersing, and emulsifying properties.[1] Its unique branched alkyl chain structure contributes to its low foaming tendency and stability in both alkaline and acidic environments, making it a versatile ingredient in a wide range of industrial formulations.[2][3] This guide focuses on a critical evaluation of its performance and economic viability in several key industrial sectors.

Industrial Applications and Performance Analysis

Sodium 2-ethylhexyl sulfate finds utility across a diverse range of industrial processes where surface tension reduction and interfacial activity are crucial. Its cost-effectiveness stems from a combination of its performance at low concentrations and its stability under harsh process conditions.

Industrial & Institutional Cleaning

In the formulation of industrial and institutional cleaners, S2ES acts as a highly effective wetting agent and detergent.[4] Its ability to quickly reduce surface tension allows cleaning solutions to penetrate and lift away dirt, oils, and greases from various surfaces. A key advantage of S2ES in this application is its low and unstable foam profile, which is particularly beneficial in automated cleaning systems where excessive foam can hinder performance.[2]

Logical Relationship: S2ES in Cleaning Formulations

Core properties of S2ES and their benefits in industrial cleaning.

Textile Processing

The textile industry utilizes S2ES as a rapid wetting agent, particularly in mercerizing processes. Mercerization involves treating cotton with a concentrated caustic soda solution to improve its luster, tensile strength, and dye affinity. The efficiency of this process is highly dependent on the rapid and uniform penetration of the caustic solution into the cotton fibers. S2ES, being stable in highly alkaline solutions, facilitates this penetration, leading to more consistent product quality and potentially shorter processing times.[5]

Metalworking Fluids

In the formulation of metalworking fluids, S2ES can be used as an emulsifier and wetting agent.[2] It aids in the creation of stable oil-in-water emulsions that provide cooling, lubrication, and corrosion protection during machining operations. Its low foam characteristics are advantageous in high-speed machining where excessive foam can reduce the fluid's effectiveness at the point of contact.[6]

Emulsion Polymerization

S2ES serves as an effective emulsifier in emulsion polymerization processes, used to produce a wide variety of polymers for paints, adhesives, and coatings.[7][8][9] It facilitates the formation of stable monomer emulsions and helps to control particle size during polymerization, which is a critical factor in determining the final properties of the latex.[10][11]

Experimental Workflow: Emulsion Polymerization

Role of S2ES as an emulsifier in a typical emulsion polymerization process.

Comparative Performance Data

The cost-effectiveness of a surfactant is not solely determined by its price per kilogram, but by its performance at a given concentration. The following tables summarize key performance indicators for S2ES in comparison to other common anionic surfactants.

Surfactant	Critical Micelle Concentration (CMC) (mM)	Surface Tension at CMC (mN/m)	Wetting Time (Draves Test, s)
Sodium 2-Ethylhexyl Sulfate	~13-15	~30-35	Fast
Sodium Lauryl Sulfate (SLS)	~8.2[12]	~38-40	Moderate
Sodium Laureth Sulfate (SLES)	~1-2	~35-40	Moderate

Note: The values presented are approximate and can vary depending on the specific grade, purity, and test conditions. Wetting time is qualitative and depends on the specific test parameters.

Surfactant	Foam Height (Ross-Miles, mm, initial)	Stability in High Electrolyte Solutions	Stability in Alkaline/Acidic pH
Sodium 2-Ethylhexyl Sulfate	Low and unstable	High	High
Sodium Lauryl Sulfate (SLS)	High and stable	Moderate	Moderate
Sodium Laureth Sulfate (SLES)	High and stable	Good	Good

Note: The values presented are approximate and can vary depending on the specific grade, purity, and test conditions.

Cost-Effectiveness Analysis

A true cost-effectiveness analysis must consider the price of the surfactant in conjunction with its use-level required to achieve the desired performance.

Surfactant	Estimated Price Range (USD/kg, Industrial Grade, Bulk)	Typical Use Level (%)	Relative Cost-in-Use Index
Sodium 2-Ethylhexyl Sulfate	1.50 - 2.50	0.1 - 2.0	1.0
Sodium Lauryl Sulfate (SLS)	1.00 - 2.00	0.5 - 5.0	1.2 - 1.5
Sodium Laureth Sulfate (SLES)	1.20 - 2.20	0.5 - 5.0	1.1 - 1.4

Disclaimer: The price ranges are estimates based on publicly available data and are subject to market fluctuations. The Cost-in-Use Index is a qualitative representation and will vary based on the specific application and formulation.

The data suggests that while S2ES may have a slightly higher price per kilogram in some cases, its higher efficiency at lower concentrations can lead to a lower overall formulation cost. This is particularly evident in applications where rapid wetting and low foam are critical performance criteria.

Experimental Protocols

To enable a standardized evaluation of surfactant performance, the following experimental protocols are recommended.

Determination of Wetting Efficiency (Draves Wetting Test - Modified from ASTM D2281)

Objective: To determine the time required for a weighted skein of cotton yarn to sink in a solution of the surfactant.

Methodology:

• Prepare a series of surfactant solutions of known concentrations in deionized water.

• A standard-weight cotton skein is hooked to a weight.

• The skein and weight are dropped into the surfactant solution from a fixed height.

• The time taken for the skein to lose its buoyancy and begin to sink is recorded.

• A shorter sinking time indicates a more effective wetting agent.

Contact Angle Measurement

Objective: To quantify the wettability of a solid surface by a liquid.

Methodology:

• A drop of the surfactant solution is placed on a standardized solid substrate (e.g., a polished metal plate or a polymer film).

• A goniometer is used to measure the angle formed at the interface where the liquid, solid, and air meet.

• A lower contact angle indicates better wetting of the solid surface by the liquid.

Determination of Critical Micelle Concentration (CMC)

Objective: To determine the concentration at which surfactant molecules begin to form micelles.

Methodology:

• Prepare a series of surfactant solutions of varying concentrations.

• Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring method).

• Plot surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the concentration at which the surface tension plateaus.

Conclusion

Sodium 2-ethylhexyl sulfate presents a compelling case for its cost-effectiveness in a variety of industrial applications. Its unique combination of rapid wetting, low foaming, and stability in harsh conditions allows for its use at lower concentrations compared to some conventional surfactants, potentially leading to reduced formulation costs. While a direct price comparison may not always favor S2ES, a thorough analysis of its performance-to-cost ratio, or "cost-in-use," reveals its economic advantages in applications where its specific properties are highly valued. For formulators in industrial cleaning, textiles, metalworking, and emulsion polymerization, a careful evaluation of sodium 2-ethylhexyl sulfate is warranted as a means to enhance product performance and achieve greater economic efficiency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. atamankimya.com [atamankimya.com]
• 3. ROSULfan® E- low foaming ingredient of detergents for industry. PCC Group! [products.pcc.eu]
• 4. nbinno.com [nbinno.com]
• 5. US5013327A - Mercerizing and/or causticizing wetting agent: 2-ethyl-hexyl-sulfate and mixture of alkyl end-blocked polyethers - Google Patents [patents.google.com]
• 6. Huntsman - Products - Other Additives - Additives - Fluids & Lubricants - Huntsman [products.huntsman.com]
• 7. bch.ro [bch.ro]
• 8. pcimag.com [pcimag.com]
• 9. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 10. p2infohouse.org [p2infohouse.org]
• 11. vlci.biz [vlci.biz]
• 12. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Sodium 2-Ethylhexyl Sulfate in a Laboratory Setting

For Immediate Reference: Operational and Disposal Plan

This document provides comprehensive guidance on the proper disposal procedures for sodium 2-ethylhexyl sulfate (B86663), tailored for researchers, scientists, and drug development professionals. Adherence to these protocols is essential for ensuring laboratory safety and environmental compliance.

Sodium 2-ethylhexyl sulfate is an anionic surfactant that is readily biodegradable but exhibits moderate acute toxicity to aquatic life.[1] Therefore, proper disposal is crucial to mitigate environmental impact. The following procedures outline the necessary steps for handling and disposing of this chemical safely.

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling sodium 2-ethylhexyl sulfate, it is imperative to be aware of its potential hazards. This chemical is known to cause skin and serious eye irritation.[2][3][4]

Table 1: Hazard Information and Required PPE

Hazard Statement	Required Personal Protective Equipment (PPE)
Causes skin irritation.[2][3][4]	Wear protective gloves (e.g., nitrile) and a lab coat.[2][3][5]
Causes serious eye irritation.[2][3][4]	Wear safety glasses with side shields or goggles.[2][5]
May be harmful if swallowed.[4]	Avoid ingestion. Wash hands thoroughly after handling.[2][3]
Moderate acute toxicity to aquatic life.[1]	Prevent release into the environment.[2][4]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Experimental Protocol for Spill Cleanup:

• Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood to minimize inhalation of any aerosols.[3]

• Wear Appropriate PPE: At a minimum, wear gloves, a lab coat, and safety goggles.[2][5]

• Contain the Spill: For liquid spills, use an absorbent material such as vermiculite, dry sand, or a commercial sorbent to contain the substance.[3][4] For solid spills, carefully sweep up the material to avoid generating dust.[2]

• Collect the Spilled Material: Place the absorbed liquid or swept solid into a clearly labeled, sealable container for hazardous waste.[2][3]

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.[6]

• Dispose of Contaminated Materials: All materials used for cleanup, including gloves and absorbent pads, should be placed in the designated hazardous waste container.[5]

Step-by-Step Disposal Procedures

The guiding principle for the disposal of sodium 2-ethylhexyl sulfate is to adhere to local, state, and federal regulations.[3][7] In a laboratory setting, this generally means collecting the waste for pickup by a certified hazardous waste contractor.

Experimental Protocol for Waste Collection and Disposal:

• Waste Segregation:

  • Aqueous Solutions: Collect all aqueous waste containing sodium 2-ethylhexyl sulfate in a designated, leak-proof, and chemically compatible container. Do not mix with other waste streams unless permitted by your institution's Environmental Health and Safety (EHS) department.

  • Solid Waste: Collect any solid sodium 2-ethylhexyl sulfate or contaminated materials (e.g., weighing paper, contaminated gloves) in a separate, clearly labeled hazardous waste container.[5]

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste."

  • Identify the contents as "Sodium 2-Ethylhexyl Sulfate Waste" and list any other components and their approximate concentrations.

  • Include the date of waste accumulation.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area.[8]

  • Ensure the storage area is secure and away from incompatible materials.

• Arrange for Pickup:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not attempt to dispose of the chemical waste yourself.[5]

Important Considerations:

• Drain Disposal is NOT Recommended: While some dilute, biodegradable surfactants may be permissible for drain disposal in certain municipalities, the moderate aquatic toxicity of sodium 2-ethylhexyl sulfate makes this a risky practice.[1] Many institutional guidelines prohibit the drain disposal of surfactants.[8] Therefore, it is best to collect it as chemical waste.

• Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., water). The first rinsate should be collected as hazardous waste.[5] Subsequent rinses may be disposed of down the drain, but consult your local guidelines.[5] The rinsed container can then be disposed of as regular solid waste or recycled, depending on institutional policy.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal route for sodium 2-ethylhexyl sulfate waste in a laboratory environment.

Caption: Workflow for the safe disposal of sodium 2-ethylhexyl sulfate waste.

References

• 1. ewg.org [ewg.org]
• 2. Sodium 2-Ethylhexyl Sulfate (Sulphate) Manufacturers, with SDS [mubychem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. benchchem.com [benchchem.com]
• 6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]